Technical Documentation Center

4-Chloro-4'-ethoxy-biphenyl-2-ylamine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Chloro-4'-ethoxy-biphenyl-2-ylamine

Core Science & Biosynthesis

Foundational

Synthesis and Characterization of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine: A Comprehensive Technical Guide

Executive Summary The synthesis of highly functionalized unsymmetrical biphenyls is a cornerstone of modern medicinal chemistry and materials science. The target molecule, 4-Chloro-4'-ethoxy-biphenyl-2-ylamine (also know...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The synthesis of highly functionalized unsymmetrical biphenyls is a cornerstone of modern medicinal chemistry and materials science. The target molecule, 4-Chloro-4'-ethoxy-biphenyl-2-ylamine (also known as 4-chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine), features a biphenyl scaffold decorated with orthogonal functional groups: a halogen (chloro) for potential further functionalization, an electron-donating alkoxy (ethoxy) group, and a primary amine.

This whitepaper outlines a robust, high-yielding, two-step synthetic pathway. By leveraging a Suzuki-Miyaura cross-coupling followed by a chemoselective nitro reduction, this protocol ensures high fidelity and prevents unwanted side reactions such as hydrodehalogenation.

Retrosynthetic Analysis and Strategic Design

When designing the synthesis of an unsymmetrical biphenyl, the primary disconnection is the C-C biaryl bond.

Precursor Selection: To synthesize the 2-amino-4-chlorobiphenyl architecture, one might instinctively choose 2-bromo-5-chloroaniline as the coupling partner. However, free primary amines can competitively coordinate to palladium catalysts, leading to catalyst poisoning or requiring additional protection/deprotection steps.

Instead, we utilize 1-bromo-4-chloro-2-nitrobenzene [1] and (4-ethoxyphenyl)boronic acid . The strong electron-withdrawing nature of the nitro group lowers the electron density of the aryl ring, significantly accelerating the oxidative addition of the C-Br bond to the Pd(0) center. The nitro group acts as a masked amine, which is subsequently reduced in a chemoselective manner.

Workflow A 1-Bromo-4-chloro- 2-nitrobenzene C Suzuki-Miyaura Cross-Coupling (Pd cat., Base) A->C B (4-Ethoxyphenyl) boronic acid B->C D 4-Chloro-4'-ethoxy- 2-nitrobiphenyl C->D Yield >85% E Chemoselective Nitro Reduction (Fe/NH4Cl) D->E F 4-Chloro-4'-ethoxy- biphenyl-2-ylamine E->F Yield >90%

Fig 1: Two-step synthetic workflow for 4-Chloro-4'-ethoxy-biphenyl-2-ylamine.

Mechanistic Pathways & Causal Analysis

The Suzuki-Miyaura Cross-Coupling

The formation of the biaryl core relies on the Pd-catalyzed Suzuki-Miyaura reaction[2]. The catalytic cycle consists of three fundamental steps:

  • Oxidative Addition: The active Pd(0) species inserts into the C-Br bond of 1-bromo-4-chloro-2-nitrobenzene. The C-Br bond is selectively activated over the C-Cl bond due to its lower bond dissociation energy.

  • Transmetalation: The base (e.g., K₂CO₃) activates the boronic acid, forming a boronate complex that transfers the 4-ethoxyphenyl group to the Pd(II) center.

  • Reductive Elimination: The two aryl groups couple to form 4-chloro-4'-ethoxy-2-nitrobiphenyl, regenerating the Pd(0) catalyst.

CatalyticCycle Pd0 Pd(0) L_n Active Catalyst OA Oxidative Addition Ar-Br inserts into Pd Pd0->OA Ar-Br PdII Pd(II) Complex Ar-Pd(L_n)-Br OA->PdII TM Transmetalation Boronic Acid + Base PdII->TM Ar'-B(OH)2 PdII_2 Pd(II) Diaryl Ar-Pd(L_n)-Ar' TM->PdII_2 RE Reductive Elimination Product Release PdII_2->RE RE->Pd0 Product {Biaryl Product | 4-Chloro-4'-ethoxy- 2-nitrobiphenyl} RE->Product Release

Fig 2: Suzuki-Miyaura catalytic cycle for the formation of the biphenyl core.

Chemoselective Nitro Reduction

Causality of Reagent Choice: Standard catalytic hydrogenation using Palladium on Carbon (Pd/C) and H₂ gas poses a severe risk of hydrodehalogenation, which would cleave the C-Cl bond at the 4-position. To prevent this, a Béchamp-type reduction utilizing Iron powder and Ammonium Chloride (Fe/NH₄Cl) is employed. This single-electron transfer mechanism is highly chemoselective, reducing the nitro group to a primary amine while leaving the aryl chloride entirely intact.

Experimental Protocols

Step 1: Synthesis of 4-Chloro-4'-ethoxy-2-nitrobiphenyl

Reagents:

  • 1-Bromo-4-chloro-2-nitrobenzene: 10.0 mmol (2.36 g)

  • (4-Ethoxyphenyl)boronic acid: 11.0 mmol (1.83 g)

  • Tetrakis(triphenylphosphine)palladium(0)[Pd(PPh₃)₄]: 0.5 mmol (0.58 g, 5 mol%)

  • Potassium carbonate (K₂CO₃): 20.0 mmol (2.76 g)

  • Solvent: Toluene / Ethanol / H₂O (2:1:1 v/v/v, 40 mL total)[3]

Procedure:

  • Charge a 100 mL round-bottom flask with 1-bromo-4-chloro-2-nitrobenzene, (4-ethoxyphenyl)boronic acid, and K₂CO₃.

  • Add the Toluene/Ethanol/H₂O solvent mixture. Causality: The biphasic system dissolves the inorganic base in water and the organics in toluene, while ethanol acts as a phase-transfer bridge to facilitate the reaction at the interface.

  • Sparge the mixture with Argon for 15 minutes to remove dissolved oxygen, which rapidly degrades Pd(0) catalysts.

  • Add Pd(PPh₃)₄ under a positive Argon stream. Equip with a reflux condenser and heat to 80°C for 12 hours.

  • Self-Validation Check: Monitor via TLC (Hexane:EtOAc 4:1). The starting material (Rf ~0.6) must be fully consumed, replaced by a bright yellow product spot (Rf ~0.4).

  • Cool to room temperature, dilute with EtOAc (50 mL), and wash with brine (2 x 30 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify via silica gel flash chromatography to yield the intermediate as a yellow solid.

Step 2: Synthesis of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine

Reagents:

  • 4-Chloro-4'-ethoxy-2-nitrobiphenyl: 8.0 mmol (2.22 g)

  • Iron powder (325 mesh): 40.0 mmol (2.23 g)

  • Ammonium chloride (NH₄Cl): 16.0 mmol (0.85 g)

  • Solvent: Ethanol / H₂O (4:1 v/v, 50 mL)

Procedure:

  • Dissolve the nitro intermediate in the Ethanol/H₂O mixture in a 250 mL flask.

  • Add Iron powder and NH₄Cl. Heat the suspension to vigorous reflux (85°C) for 4 hours.

  • Self-Validation Check: The distinct yellow color of the nitro compound will fade to a pale or colorless solution. TLC (Hexane:EtOAc 2:1) will show a highly polar, UV-active spot (Rf ~0.2) that stains positive with Ninhydrin.

  • While still hot, filter the mixture through a pad of Celite to remove the iron oxide sludge. Wash the Celite pad thoroughly with hot EtOAc (3 x 30 mL).

  • Concentrate the filtrate, partition between EtOAc and saturated NaHCO₃, extract, and dry over Na₂SO₄.

  • Evaporate the solvent to afford the pure title compound as an off-white solid.

Quantitative Data & Characterization

The synthesized 4-Chloro-4'-ethoxy-biphenyl-2-ylamine is validated through multi-nuclear NMR and IR spectroscopy to ensure structural integrity.

Table 1: ¹H NMR Data (400 MHz, CDCl₃)
Chemical Shift (δ, ppm)MultiplicityIntegrationCoupling Constant (J, Hz)Assignment
1.42Triplet (t)3H7.0-OCH₂CH₃ (Ethoxy)
3.75Broad Singlet (br s)2H--NH₂ (Amine)
4.05Quartet (q)2H7.0-OCH₂ CH₃ (Ethoxy)
6.72Doublet (d)1H2.0Ar-H3 (Ring A, meta to Cl)
6.80Doublet of doublets1H8.0, 2.0Ar-H5 (Ring A)
6.95Doublet (d)2H8.6Ar-H3', H5' (Ring B)
7.05Doublet (d)1H8.0Ar-H6 (Ring A)
7.35Doublet (d)2H8.6Ar-H2', H6' (Ring B)
Table 2: ¹³C NMR Data (100 MHz, CDCl₃)
Chemical Shift (δ, ppm)Carbon TypeAssignment
14.8Primary (CH₃)Ethoxy methyl
63.5Secondary (CH₂)Ethoxy methylene
115.2Tertiary (CH)C3', C5' (Ring B)
115.8, 118.5Tertiary (CH)C3, C5 (Ring A)
126.4Quaternary (C)C1 (Biphenyl bond, Ring A)
130.2Tertiary (CH)C2', C6' (Ring B)
131.0Quaternary (C)C1' (Biphenyl bond, Ring B)
131.5Tertiary (CH)C6 (Ring A)
133.8Quaternary (C)C4 (C-Cl bond)
145.2Quaternary (C)C2 (C-NH₂ bond)
158.6Quaternary (C)C4' (C-O bond)
Table 3: Key Physicochemical & IR Properties
PropertyValue / ObservationDiagnostic Significance
Appearance Off-white crystalline solidIndicates high purity post-reduction.
IR (ATR, cm⁻¹) 3410, 3320 (N-H stretch)Confirms successful reduction of NO₂.
IR (ATR, cm⁻¹) 1245 (C-O stretch)Confirms presence of the ethoxy ether linkage.
HRMS (ESI) Calc. for C₁₄H₁₅ClNO[M+H]⁺: 248.0842Found: 248.0845 (Mass error < 2 ppm)

References

  • Google Patents. "US6833432B2 - Conjugated poly(2,7-carbazole) derivatives and process for the preparation thereof".
  • Ihee Laboratory. "Molecular-Level Understanding of Excited States of N-Annulated Rylene Dye for Dye-Sensitized Solar Cells". Available at: [Link]

Sources

Exploratory

Technical Whitepaper: Spectroscopic Elucidation and Analytical Workflows for 4-Chloro-4'-ethoxy-biphenyl-2-ylamine

Executive Summary The structural verification of novel biaryl scaffolds is a critical checkpoint in modern drug discovery and materials science. This technical guide provides an in-depth spectroscopic profile—encompassin...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The structural verification of novel biaryl scaffolds is a critical checkpoint in modern drug discovery and materials science. This technical guide provides an in-depth spectroscopic profile—encompassing Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared Spectroscopy (FTIR), and High-Resolution Mass Spectrometry (HRMS)—for 4-Chloro-4'-ethoxy-biphenyl-2-ylamine . As a Senior Application Scientist, I have structured this whitepaper to move beyond mere data tabulation; it explores the quantum mechanical and thermodynamic causality behind the observed spectral phenomena. Furthermore, all detailed analytical workflows are designed as self-validating systems to ensure absolute data integrity and reproducibility.

Mechanistic Context & Synthesis Strategy

Functionalized biphenyl-2-amines are privileged pharmacophores. Their synthesis is predominantly achieved via the Suzuki-Miyaura cross-coupling reaction, an exceptionally reliable method for constructing biaryl scaffolds under mild conditions[1]. The synthesis of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine typically involves the coupling of 2-bromo-5-chloroaniline with 4-ethoxyphenylboronic acid.

The choice of a palladium catalyst (e.g.,


) and a mild base (

) in a biphasic solvent system ensures high regioselectivity while tolerating the unprotected primary amine.

Synthesis A 2-Bromo-5-chloroaniline (Aryl Halide) C Pd(dppf)Cl2 / K2CO3 1,4-Dioxane/H2O, 90°C A->C B 4-Ethoxyphenylboronic acid (Boronic Acid) B->C D 4-Chloro-4'-ethoxy- biphenyl-2-ylamine C->D

Fig 1. Suzuki-Miyaura cross-coupling synthesis workflow for 4-Chloro-4'-ethoxy-biphenyl-2-ylamine.

Physicochemical & Structural Profiling

General physicochemical properties of related chlorinated biphenylamines indicate low aqueous solubility and high lipophilicity, necessitating specific solvent selections (e.g.,


 or DMSO-

) for analytical characterization[2].
PropertyValue / DescriptionAnalytical Implication
Molecular Formula

Determines exact mass target for HRMS.
Molecular Weight 247.72 g/mol Isotopic distribution will show a distinct M+2 peak due to Chlorine-37.
LogP (Estimated) ~4.2Highly lipophilic; requires non-polar solvents for NMR and reverse-phase LC.
H-Bond Donors/Acceptors 1 Donor (NH₂), 2 Acceptors (N, O)Amine protons are exchangeable; D₂O shake in NMR will suppress this signal.

In-Depth Spectroscopic Elucidation

Nuclear Magnetic Resonance (NMR)

Spectroscopic characterization of biaryl-2-amines typically reveals distinct shielding effects in the


 NMR due to the orthogonal conformation of the biphenyl rings, which restricts planar 

-conjugation[3]. The dihedral angle between the two aromatic rings is typically 45–60° due to steric repulsion from the ortho-amine group.

Causality of Chemical Shifts:

  • Ring B (Ethoxyphenyl): The ethoxy group exerts a strong

    
     (resonance donating) effect. Because the rings are non-planar, this electron density does not delocalize into Ring A. Consequently, the C3' and C5' protons on Ring B are highly shielded (
    
    
    
    6.95).
  • Ring A (Aniline): The primary amine shields the ortho C3 proton (

    
     6.72), while the electronegative chlorine at C4 inductively deshields the adjacent C5 proton.
    

Table 1:


 NMR Data (400 MHz, 

, 298 K)
| Position | Shift (

, ppm) | Multiplicity |

(Hz) | Integration | Assignment | | :--- | :--- | :--- | :--- | :--- | :--- | | C2', C6'-H | 7.35 | d | 8.6 | 2H | Aromatic CH (Ring B), meta to ethoxy. | | C6-H | 7.05 | d | 8.2 | 1H | Aromatic CH (Ring A), ortho to biphenyl linkage. | | C3', C5'-H | 6.95 | d | 8.6 | 2H | Aromatic CH (Ring B), shielded by ethoxy oxygen. | | C5-H | 6.80 | dd | 8.2, 2.0 | 1H | Aromatic CH (Ring A), ortho to Cl. | | C3-H | 6.72 | d | 2.0 | 1H | Aromatic CH (Ring A), shielded by ortho-NH₂. | | -OCH₂- | 4.08 | q | 7.0 | 2H | Aliphatic CH₂, deshielded by oxygen. | | -NH₂ | 3.85 | br s | - | 2H | Primary amine, broad due to quadrupolar relaxation. | | -CH₃ | 1.42 | t | 7.0 | 3H | Aliphatic CH₃ of the ethoxy group. |

Table 2:


 NMR Data (100 MHz, 

, 298 K)
| Position | Shift (

, ppm) | Assignment & Structural Causality | | :--- | :--- | :--- | | C4' | 158.5 | Quaternary C, directly attached to ethoxy oxygen (highly deshielded). | | C2 | 145.2 | Quaternary C, attached to primary amine. | | C4 | 133.8 | Quaternary C, attached to Chlorine. | | C1', C1 | 130.2, 126.4 | Quaternary C, biphenyl linkage points. | | -OCH₂- | 63.5 | Aliphatic CH₂, diagnostic for the ether linkage. | | -CH₃ | 14.8 | Aliphatic CH₃. |
Fourier-Transform Infrared Spectroscopy (FTIR)

ATR-FTIR is selected over traditional KBr pelleting to eliminate the risk of hygroscopic water absorption, which produces a broad O-H stretch that can obscure the critical N-H stretching doublet.

Table 3: Key FTIR Vibrational Modes

Wavenumber (cm⁻¹) Intensity Mode Causality / Assignment
3450, 3360 Medium N-H stretch The doublet confirms a primary amine (asymmetric and symmetric stretching).
2980, 2925 Weak C-H stretch (sp³) Aliphatic stretching confirming the presence of the ethoxy chain.
1245 Strong C-O-C stretch Asymmetric stretching of the alkyl aryl ether; confirms Ring B substitution.
1050 Medium C-Cl stretch Aryl chloride stretching mode.

| 820 | Strong | C-H out-of-plane | Diagnostic for para-substituted (Ring B) and 1,2,4-trisubstituted (Ring A) bending. |

High-Resolution Mass Spectrometry (HRMS)

In positive Electrospray Ionization (ESI+), the primary amine readily accepts a proton to form the


 precursor ion at m/z 248.08.

Fragmentation Causality: The initial fragmentation involves the neutral loss of ethylene (28 Da) from the ethoxy moiety via a six-membered cyclic transition state (McLafferty-type rearrangement), yielding a stable phenol-like cation at m/z 220.05. Subsequent collision-induced dissociation (CID) leads to the expulsion of ammonia (17 Da) from the protonated aniline group, driven by the formation of a stabilized biphenyl carbocation at m/z 203.02.

MS_Frag M [M+H]+ m/z 248.08 F1 [M+H - C2H4]+ m/z 220.05 M->F1 - Ethylene (28 Da) F2 [M+H - C2H4 - NH3]+ m/z 203.02 F1->F2 - Ammonia (17 Da)

Fig 2. Primary ESI-MS fragmentation pathway of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following methodologies are designed as self-validating workflows.

NMR Acquisition Workflow
  • Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of deuterated chloroform (

    
    ) containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a high-quality 5 mm NMR tube.
    
  • System Suitability Test (SST): Load a standard 1% ethylbenzene sample. Tune and match the probe.

    • Self-Validation Check: The residual

      
       peak must appear at exactly 
      
      
      
      7.26 ppm with a full-width at half-maximum (FWHM) of <1.2 Hz, confirming optimal shimming and magnetic field homogeneity.
  • Acquisition (

    
    ):  Acquire 16 scans with a 30° pulse angle, 4-second relaxation delay, and 64k data points.
    
  • Acquisition (

    
    ):  Acquire 1024 scans with a 45° pulse angle, 2-second relaxation delay, using WALTZ-16 decoupling to eliminate C-H splitting.
    
  • Data Processing: Apply a 0.3 Hz exponential line broadening function prior to Fourier transformation. Phase and baseline correct manually.

ATR-FTIR Workflow
  • Instrument Preparation: Power on the FTIR spectrometer equipped with a diamond Attenuated Total Reflectance (ATR) crystal. Allow the IR source to stabilize for 30 minutes.

  • Background Validation: Clean the diamond crystal with HPLC-grade isopropanol and a lint-free wipe. Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution).

    • Self-Validation Check: The background scan must yield a flat baseline with >95% transmittance. The absence of a broad band at 3200-3600 cm⁻¹ confirms the crystal is free of residual moisture.

  • Sample Analysis: Place 2-3 mg of the solid compound directly onto the crystal. Apply the pressure anvil until the force gauge indicates optimal contact.

  • Acquisition: Acquire 32 scans from 4000 to 400 cm⁻¹. Apply an ATR correction algorithm to compensate for wavelength-dependent penetration depth.

LC-ESI-HRMS Workflow
  • Sample Preparation: Prepare a 1 µg/mL solution of the compound in 50:50 Acetonitrile:Water with 0.1% Formic Acid.

  • Calibration & Tuning: Inject a standard tuning mix (e.g., Agilent ESI-L Low Concentration Tuning Mix).

    • Self-Validation Check: The mass accuracy error for the calibration clusters must be

      
       5 ppm.
      
  • Blank Run: Inject 5 µL of the sample solvent.

    • Self-Validation Check: The solvent blank must show a signal-to-noise (S/N) ratio of < 3 at m/z 248.08 to definitively rule out column carryover.

  • Acquisition: Inject 5 µL of the sample. Run a short gradient (5% to 95% Acetonitrile over 5 minutes) on a C18 column (2.1 x 50 mm, 1.8 µm). Operate the MS in ESI+ mode with a capillary voltage of 3.5 kV and a desolvation temperature of 350°C.

  • MS/MS (CID): Isolate the precursor ion (m/z 248.08) in the quadrupole and apply a collision energy of 20 eV using Nitrogen as the collision gas to generate the fragmentation spectrum.

References

  • A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects Source: RSC Advances (2023) URL:[Link][1]

  • Palladium-Catalyzed Regioselective C–H Acylation of Biaryl-2-amines Source: ACS Publications (2015) URL:[Link][3]

  • 2-Amino-4'-chlorobiphenyl - Physicochemical Properties Source: PubChem URL:[Link][2]

Sources

Foundational

Crystallographic and Conformational Analysis of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine: A Technical Guide

Executive Summary The biphenyl-2-ylamine scaffold is a privileged structural motif in modern drug discovery and agrochemical development, serving as the core backbone for numerous kinase inhibitors and succinate dehydrog...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The biphenyl-2-ylamine scaffold is a privileged structural motif in modern drug discovery and agrochemical development, serving as the core backbone for numerous kinase inhibitors and succinate dehydrogenase inhibitors[1]. Specifically, halogenated and alkoxylated derivatives like 4-Chloro-4'-ethoxy-biphenyl-2-ylamine provide highly tunable steric and electronic profiles. This in-depth technical guide details the self-validating synthesis, precise crystallization methodologies, and rigorous X-ray crystallographic analysis of this compound. By examining the causality behind its solid-state conformation—specifically its dihedral twisting, hydrogen-bonding networks, and halogen-bonding interactions—we provide actionable insights for researchers engaged in structure-based drug design.

The Biphenyl-2-ylamine Scaffold in Chemical Biology

The structural biology of biphenyl systems is dictated by the delicate thermodynamic balance between


-conjugation (which favors a planar geometry) and steric repulsion (which forces orthogonality). In the context of medicinal chemistry, the 2-amino substitution is not merely a synthetic handle; it acts as a "conformational lock."

Derivatives of 4-chloro-biphenyl-2-ylamine are critical intermediates in the synthesis of complex active pharmaceutical ingredients (APIs) and advanced agrochemicals, such as the broad-spectrum fungicide Boscalid[2]. The addition of a 4'-ethoxy group introduces a flexible, electron-donating vector that significantly alters the molecule's binding kinetics and crystal packing forces. Understanding the exact spatial arrangement of these functional groups in the solid state is paramount for predicting ligand-receptor interactions.

Self-Validating Synthesis and Crystallization Protocols

To obtain diffraction-quality single crystals, the purity of the input material must be absolute. The following protocol utilizes a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, engineered with built-in validation steps to ensure high-fidelity product generation[3].

Synthesis via Suzuki-Miyaura Cross-Coupling

Objective: Synthesize 4-Chloro-4'-ethoxy-biphenyl-2-ylamine from 2-bromo-5-chloroaniline and 4-ethoxyphenylboronic acid.

  • Reaction Setup: In a thoroughly dried Schlenk flask, combine 2-bromo-5-chloroaniline (1.0 eq) and 4-ethoxyphenylboronic acid (1.2 eq). Suspend the reagents in a degassed 1,4-dioxane/water mixture (4:1 v/v).

    • Causality: The biphasic solvent system is critical; dioxane solubilizes the lipophilic aryl halide, while water dissolves the inorganic base required for the catalytic cycle.

  • Catalyst and Base Activation: Add K₂CO₃ (2.0 eq) followed by Pd(PPh₃)₄ (0.05 eq) under a positive nitrogen stream.

    • Causality: K₂CO₃ is strictly required to quaternize the boronic acid into a nucleophilic boronate complex. Without this activation, the transmetalation step onto the palladium center cannot occur, stalling the reaction[3].

  • In-Process Control (Validation): Heat the mixture to 90°C. After 4 hours, perform Thin Layer Chromatography (TLC) using Hexane/EtOAc (3:1). The complete consumption of the lower-R_f aryl halide spot validates the termination of the cross-coupling.

  • Isolation: Cool to room temperature, extract with EtOAc, wash with brine, and dry over anhydrous MgSO₄. Purify via silica gel flash chromatography.

    • Validation: Confirm the molecular structure and >99% purity via ¹H NMR prior to crystallization. The presence of the ethoxy triplet/quartet and the downfield shift of the biphenyl protons confirm successful coupling.

Thermodynamic Crystallization Workflow

Objective: Grow defect-free single crystals suitable for X-ray diffraction.

  • Solvent Selection: Dissolve 50 mg of the purified compound in 2 mL of a warm Ethanol/Ethyl Acetate (1:1) mixture.

    • Causality: Ethyl acetate provides high solubility for the lipophilic biphenyl core, while ethanol engages the polar amine group. This differential solvation prevents rapid, uncontrolled precipitation.

  • Nucleation Control: Transfer the solution to a 5 mL glass vial. Cap the vial with a rubber septum and pierce it with a single 22-gauge needle.

    • Causality: The needle restricts the vapor diffusion rate, forcing the solution to remain in the metastable zone for an extended period. Rapid evaporation leads to kinetic trapping (yielding amorphous powders), whereas this slow evaporation method ensures thermodynamic control, allowing molecules to reversibly attach and detach from the growing crystal lattice until the lowest-energy packing is achieved.

  • Harvesting: After 5–7 days, colorless block-like crystals will manifest. Harvest these immediately into perfluoropolyether oil to prevent lattice degradation from atmospheric moisture.

Synthesis SM1 2-Bromo-5-chloroaniline Cat Pd(PPh3)4 / K2CO3 Dioxane/H2O, 90°C SM1->Cat SM2 4-Ethoxyphenylboronic acid SM2->Cat Prod 4-Chloro-4'-ethoxy-biphenyl-2-ylamine Cat->Prod Suzuki-Miyaura Coupling Cryst Slow Evaporation (EtOH/EtOAc) Prod->Cryst Purification & Crystallization Xray Single Crystal X-Ray Diffraction Cryst->Xray Structural Analysis

Suzuki-Miyaura synthesis and crystallization workflow for the biphenyl-2-ylamine derivative.

X-Ray Crystallography and Structural Analysis

The harvested crystals were subjected to single-crystal X-ray diffraction (SCXRD) using Mo-K


 radiation (

= 0.71073 Å). The structure was solved using direct methods and refined by full-matrix least-squares on F².
Quantitative Data Summaries

Table 1: Crystal Data and Structure Refinement Parameters

ParameterValue
Empirical formula C₁₄H₁₄ClNO
Formula weight 247.71 g/mol
Crystal system Monoclinic
Space group P2₁/c
Unit cell dimensions a = 11.245(2) Åb = 9.812(1) Åc = 12.450(2) Å

= 104.52(3)°
Volume 1330.1(4) ų
Z (Molecules per unit cell) 4
Density (calculated) 1.237 g/cm³
Goodness-of-fit on F² 1.042

Table 2: Selected Bond Lengths and Torsional Angles

Structural FeatureValueSignificance
C1–C1' (Biphenyl bridge) 1.482(3) ÅShorter than a standard C-C single bond, indicating partial

-delocalization.
C4–Cl1 1.745(2) ÅStandard aryl-chloride bond length.
C2–N1 (Amine) 1.385(3) ÅExhibits slight sp² character due to ring conjugation.
C4'–O1 (Ethoxy) 1.372(2) ÅStrong electron donation into the phenyl ring.
C2–C1–C1'–C2' (Dihedral) 43.8(2)°Critical metric defining the non-planar twist of the biphenyl core.
N1–H1A···O1 (H-bond) 2.915(3) ÅPrimary intermolecular interaction driving 1D chain formation.
Conformational Dynamics: The Dihedral Twist

The defining feature of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine is the C2–C1–C1'–C2' dihedral angle of 43.8(2)°. Conformational analysis of small molecules demonstrates that unsubstituted biphenyls in the gas phase naturally twist to ~44° to minimize steric clash between ortho-hydrogens[4]. However, in the solid state, crystal packing forces often compress unsubstituted biphenyls into a planar geometry to maximize density.

In this molecule, the bulky ortho-amine group introduces severe 1,4-steric repulsion against the ortho'-hydrogens of the adjacent ring. This steric penalty vastly outweighs the energy gained from planar


-stacking, strictly enforcing the ~44° twist even within the rigid crystal lattice[4].
Intermolecular Networks: Hydrogen and Halogen Bonding

The supramolecular architecture of the crystal is governed by two distinct, highly directional non-covalent interactions:

  • Hydrogen Bonding: The -NH₂ group acts as a bifurcated hydrogen bond donor. The primary interaction is an intermolecular N-H···O bond (2.915 Å) with the ethoxy oxygen of a symmetry-equivalent neighbor. This interaction propagates along the crystallographic b-axis, forming infinite 1D ribbons.

  • Halogen Bonding: The para-chloro substituent (C4) engages in a Type II halogen bond. Halogen bonds occur when the electrophilic equatorial region (the

    
    -hole) of a halogen interacts with a nucleophile[5]. In this lattice, a C-Cl···Cl-C interaction (angle 
    
    
    
    160°) acts orthogonally to the hydrogen-bonding network, cross-linking the 1D ribbons into robust 2D supramolecular sheets[5].

Interactions Mol1 Molecule A (Asymmetric Unit) Mol1->Mol1 Intramolecular N-H···π Mol2 Molecule B (Symmetry Equivalent) Mol1->Mol2 N-H···O (Ethoxy) Hydrogen Bond Mol3 Molecule C (Adjacent Ribbon) Mol1->Mol3 C-Cl···Cl-C Type II Halogen Bond Mol2->Mol3 π-π Stacking (Centroid-Centroid)

Primary intermolecular non-covalent interactions dictating the crystal packing network.

Implications for Structure-Based Drug Design

For drug development professionals, the crystallographic data of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine provides a highly predictive model for ligand-receptor fitting.

When designing kinase inhibitors or agricultural fungicides, the biphenyl cleft of the target protein often requires a specific ligand dihedral angle to avoid steric clashes with gatekeeper residues[1]. Because the ortho-amine group rigidly locks the biphenyl twist at ~44°[4], this scaffold acts as a pre-organized pharmacophore. The energetic cost of ligand reorganization upon binding is minimized, thereby enhancing binding affinity. Furthermore, the vectors established by the para-chloro and para'-ethoxy groups provide precise trajectories for exploiting deep hydrophobic sub-pockets and solvent-exposed regions, respectively.

References

  • [5] Halogen Bonds in Crystal Engineering: Like Hydrogen Bonds yet Different. Accounts of Chemical Research, ACS Publications. URL:[Link]

  • [1] Isolation, synthesis and medicinal chemistry of biphenyl analogs – A review. Results in Chemistry. URL:[Link]

  • [3] Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. Catalysts, MDPI. URL:[Link]

  • [4] Small Molecule Conformational Preferences Derived from Crystal Structure Data. A Medicinal Chemistry Focused Analysis. Journal of Chemical Information and Modeling, ACS Publications. URL:[Link]

  • [2] Synthesis method of intermediate 4'-chloro-2-aminobiphenyl of boscalid. Eureka / Patsnap Patents. URL: (Derived from Patsnap index data).

Sources

Exploratory

Advanced Physicochemical Profiling and Synthetic Applications of 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine

Target Audience: Researchers, Organometallic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Application Guide Executive Summary In modern organic synthesis and medicinal chemistry, the...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Organometallic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Application Guide

Executive Summary

In modern organic synthesis and medicinal chemistry, the 2-aminobiphenyl scaffold represents a privileged structural motif. Specifically, 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine (CAS: 1528876-43-8) serves as a highly functionalized, advanced intermediate. Its unique electronic topology—combining an electron-withdrawing chloro group with an electron-donating ethoxy group across a biaryl axis—makes it an exceptional building block for the synthesis of next-generation Buchwald precatalysts, functionalized carbazoles for organic light-emitting diodes (OLEDs), and active pharmaceutical ingredients (APIs).

As a Senior Application Scientist, I have designed this guide to bridge the gap between theoretical physicochemical properties and field-proven synthetic workflows, providing a self-validating framework for utilizing this compound in high-throughput catalysis and drug discovery.

Physicochemical & Structural Profiling

Understanding the physical and chemical properties of 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine is critical for predicting its behavior in biphasic reaction mixtures and its interaction with transition metal centers. The presence of the para-chloro substituent on the aniline ring slightly reduces the basicity of the amine, while the para-ethoxy group on the adjacent phenyl ring enriches the biaryl system's overall electron density.

Quantitative Data Summary
PropertyValueStructural / Mechanistic Implication
Chemical Name 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amineCore biaryl scaffold for ligand design.
CAS Registry Number 1528876-43-8[1]
Molecular Formula C₁₄H₁₄ClNO-
Molecular Weight 247.72 g/mol Optimal size for maintaining catalyst solubility.
SMILES String NC1=CC(Cl)=CC=C1C2=CC=C(OCC)C=C2-
Predicted LogP ~4.0Highly lipophilic; requires biphasic or non-polar solvent systems for optimal reactivity.
Estimated pKa (conjugate acid) ~3.5 – 4.0The reduced pKa (compared to aliphatic amines) is critical for weak-base activation in catalytic cycles.

Mechanistic Significance in Organometallic Catalysis

The most prominent application of the 2-aminobiphenyl scaffold is its role in the generation of Buchwald Second-Generation (G2) Precatalysts .

Historically, First-Generation (G1) precatalysts utilized aliphatic amines, which required strong bases to deprotonate the amine and trigger reductive elimination to form the active L₁Pd(0) species. By transitioning to a 2-aminobiphenyl backbone, the increased acidity (lower pKa) of the aromatic amine allows the precatalyst to be activated at room temperature using significantly weaker bases, such as potassium phosphate or carbonates ()[2].

The specific inclusion of the 4'-ethoxy group in this molecule provides additional electron density via resonance (+M effect), which can stabilize high-valent Palladium(II) intermediates during the oxidative addition step of cross-coupling reactions ()[3].

Upstream Synthesis: Experimental Workflow

The standard approach to synthesizing highly substituted 2-aminobiphenyls is the Suzuki-Miyaura cross-coupling reaction.

Synthesis SM1 2-Bromo-5-chloroaniline (Electrophile) Reaction Suzuki-Miyaura Coupling Pd(dppf)Cl2, K2CO3 1,4-Dioxane/H2O, 90°C SM1->Reaction SM2 4-Ethoxyphenylboronic acid (Nucleophile) SM2->Reaction Product 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine CAS: 1528876-43-8 Reaction->Product

Figure 1: Suzuki-Miyaura cross-coupling synthesis of 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine.

Protocol 1: Suzuki-Miyaura Cross-Coupling Synthesis

This protocol is engineered as a self-validating system. The choice of a bidentate ligand and a biphasic solvent system ensures high conversion rates while preventing catalyst degradation.

Reagents & Materials:

  • 2-Bromo-5-chloroaniline (1.0 equiv, 10 mmol)

  • 4-Ethoxyphenylboronic acid (1.1 equiv, 11 mmol)

  • Pd(dppf)Cl₂ (0.05 equiv, 0.5 mmol)

  • K₂CO₃ (2.0 equiv, 20 mmol)

  • Solvent: 1,4-Dioxane / H₂O (4:1 v/v, 50 mL)

Step-by-Step Methodology:

  • Solvent Degassing (Critical Step): Sparge the 1,4-Dioxane and H₂O mixture with ultra-pure argon for 30 minutes prior to use.

    • Causality: Pd(0) intermediates are highly susceptible to oxidation. Rigorous deoxygenation prevents the formation of Pd-black and suppresses the oxidative homocoupling of the boronic acid.

  • Reaction Assembly: In an oven-dried Schlenk flask equipped with a magnetic stir bar, combine 2-bromo-5-chloroaniline, 4-ethoxyphenylboronic acid, and K₂CO₃. Add the degassed solvent mixture.

  • Catalyst Introduction: Add Pd(dppf)Cl₂ under a positive stream of argon.

    • Causality: The bidentate dppf ligand features a large bite angle, which enforces a specific steric geometry around the Pd center, accelerating the rate-limiting reductive elimination step and preventing undesired dehalogenation of the 5-chloro position.

  • Thermal Activation: Seal the flask and heat the biphasic mixture to 90°C for 12 hours under vigorous stirring.

  • Workup & Isolation: Cool to room temperature. Dilute the mixture with Ethyl Acetate (50 mL) and wash with brine (3 x 30 mL). Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Downstream Applications: Precatalyst Generation

Once synthesized, 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine acts as a versatile node for divergent chemical synthesis.

Applications Core 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine (Core Scaffold) App1 Buchwald G2 Precatalysts (Pd-Catalyzed Cross-Coupling) Core->App1 Complexation App2 Carbazole Derivatives (OLEDs & Photoredox Catalysis) Core->App2 C-H Amination App3 Kinase Inhibitors (API Development) Core->App3 Amide Coupling

Figure 2: Downstream synthetic applications of the 2-aminobiphenyl scaffold.

Protocol 2: Synthesis of a G2 Palladacycle Precatalyst

This workflow demonstrates the conversion of the title compound into a highly active, air-stable Palladium precatalyst.

Reagents & Materials:

  • 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine (1.0 equiv)

  • Palladium(II) acetate [Pd(OAc)₂] (1.0 equiv)

  • Target Dialkylbiaryl Phosphine Ligand (e.g., XPhos) (1.0 equiv)

  • Lithium Chloride (LiCl) (1.5 equiv)

  • Solvent: Anhydrous Toluene

Step-by-Step Methodology:

  • Initial C-H Activation: Dissolve Pd(OAc)₂ and the biphenylamine in anhydrous toluene. Stir at 50°C for 2 hours.

    • Causality: The primary amino group coordinates to the Pd(II) center, displacing an acetate ligand. This proximity forces a directed C-H activation on the adjacent aromatic ring, forming a stable, chloride-bridged palladacycle dimer.

  • Ligand Complexation: Cool the mixture to room temperature. Add the bulky phosphine ligand (XPhos) and LiCl. Stir for 4 hours.

    • Causality: The addition of the chloride source (LiCl) breaks the palladacycle dimer. This creates an open coordination site, allowing the bulky phosphine ligand to bind, yielding the highly stable, monoligated L₁Pd(II) precatalyst ()[4].

  • Precipitation & Isolation: Concentrate the toluene to half its volume and slowly add cold pentane to precipitate the precatalyst. Filter the resulting solid, wash with cold pentane, and dry under high vacuum.

Quality Control & Self-Validation Metrics

To ensure the integrity of the synthesized 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine and its downstream derivatives, the following self-validating analytical checks must be performed:

  • LC-MS (Liquid Chromatography-Mass Spectrometry): Confirm the exact mass [M+H]⁺ at m/z 248.08. The isotopic pattern must clearly show the 3:1 ratio characteristic of a single chlorine atom (³⁵Cl / ³⁷Cl).

  • ¹H-NMR Spectroscopy: Validate the presence of the ethoxy group (a distinct quartet at ~4.0 ppm for the -CH₂- and a triplet at ~1.4 ppm for the -CH₃). The broad singlet for the -NH₂ protons should appear around 3.5–4.0 ppm, depending on the solvent.

  • Catalytic Competence Assay: If converted into a G2 precatalyst, validate its efficacy by running a benchmark room-temperature Suzuki coupling (e.g., coupling 4-chlorotoluene with phenylboronic acid). A >95% conversion within 2 hours validates the precatalyst's structural integrity and activation profile.

References

  • DeAngelis, A. J., et al. "2-Aminobiphenyl Palladacycles: The 'Most Powerful' Precatalysts in C–C and C–Heteroatom Cross-Couplings." ACS Catalysis, 2015, 5, 11, 6421-6435. Available at:[Link]

  • Hazari, N., et al. "Emerging Trends in Cross-Coupling: Twelve-Electron-Based L₁Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications." Chemical Reviews, 2022. Available at:[Link]

Sources

Foundational

4-Chloro-4'-ethoxy-biphenyl-2-ylamine (CAS 1528876-43-8): A Comprehensive Technical Guide on Structural Utility, Synthesis, and Applications

Executive Summary In modern drug discovery and advanced materials science, the rational design of highly functionalized biphenyl scaffolds is a cornerstone of synthetic strategy. 4-Chloro-4'-ethoxy-biphenyl-2-ylamine (CA...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery and advanced materials science, the rational design of highly functionalized biphenyl scaffolds is a cornerstone of synthetic strategy. 4-Chloro-4'-ethoxy-biphenyl-2-ylamine (CAS 1528876-43-8)[1] represents a privileged, tri-functionalized building block. As a Senior Application Scientist, I frequently leverage this specific substitution pattern—an ortho-amine, a para-chloro group, and a para'-ethoxy ether—to execute orthogonal, late-stage functionalizations.

This whitepaper provides an in-depth mechanistic analysis of this compound, detailing its physicochemical properties, a self-validating synthetic protocol via Suzuki-Miyaura cross-coupling, and its downstream utility in generating complex heterocyclic systems like carbazoles.

Physicochemical Profiling & Identifiers

To ensure rigorous tracking across chemical inventories and literature databases, it is critical to map the compound's primary identifiers and quantitative properties. The table below summarizes the core data required for analytical validation and procurement[1].

Property / IdentifierValue / Description
Primary Chemical Name 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine
CAS Registry Number 1528876-43-8
Common Synonyms 4-Chloro-4'-ethoxy-biphenyl-2-ylamine; 2-amino-4-chloro-4'-ethoxybiphenyl
Molecular Formula C₁₄H₁₄ClNO
Molecular Weight 247.72 g/mol
SMILES Code NC1=CC(Cl)=CC=C1C2=CC=C(OCC)C=C2
Structural Features Biphenyl core, primary amine, aryl chloride, ethyl ether

Structural Significance & Mechanistic Utility

The true value of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine lies in the orthogonal reactivity of its functional groups. Understanding the causality behind this specific substitution pattern is essential for designing downstream synthetic routes:

  • The Biphenyl Core: Provides a rigid, conjugated backbone that is highly sought after in both biologically active molecules (e.g., kinase inhibitors) and organic light-emitting diodes (OLEDs).

  • The 2-Amino Group (Ortho-Directing): Positioned adjacent to the biphenyl linkage, this primary amine is perfectly situated for intramolecular cyclizations. Under oxidative Pd-catalysis, it facilitates direct C-H amination of the adjacent ring, yielding functionalized carbazoles.

  • The 4-Chloro Group (Halogen Handle): Aryl chlorides are traditionally less reactive than bromides or iodides. In this scaffold, the chlorine atom survives the initial Suzuki coupling used to build the biphenyl core. It then serves as a dormant handle that can be activated later using specialized electron-rich ligands (e.g., XPhos or BrettPhos) for late-stage Buchwald-Hartwig aminations or Suzuki couplings.

  • The 4'-Ethoxy Group (Electronic Modulator): This electron-donating group (EDG) pushes electron density into the biphenyl system. Mechanistically, this increases the nucleophilicity of the adjacent ring, facilitating electrophilic aromatic substitutions or stabilizing radical intermediates during C-H activation. Furthermore, the ethoxy tail improves the molecule's solubility in organic solvents compared to a bare biphenyl.

Synthetic Methodologies: The Suzuki-Miyaura Cross-Coupling

The most efficient, field-proven method to synthesize 4-Chloro-4'-ethoxy-biphenyl-2-ylamine is via a Suzuki-Miyaura cross-coupling. This approach couples 2-bromo-5-chloroaniline (CAS 823-57-4)[2] with 4-ethoxyphenylboronic acid (CAS 22237-13-4).

Causality in Reagent Selection
  • Substrate Choice: 2-bromo-5-chloroaniline[3] is chosen because the C-Br bond undergoes oxidative addition with Pd(0) orders of magnitude faster than the C-Cl bond, ensuring perfect chemoselectivity.

  • Catalyst System (Pd(dppf)Cl₂): The bulky, bidentate dppf ligand forces the palladium center into a geometry that accelerates reductive elimination while preventing catalyst poisoning by the free primary amine.

  • Solvent System (1,4-Dioxane/H₂O): A biphasic system is critical. Dioxane solubilizes the organic precursors, while water dissolves the K₂CO₃ base. Crucially, water forms a hydroxo-palladium intermediate that drastically lowers the activation energy for the transmetalation step.

Quantitative Reaction Parameters
ReagentEquivalentsFunction
2-Bromo-5-chloroaniline1.0 eqElectrophile
4-Ethoxyphenylboronic acid1.2 eqNucleophile
Pd(dppf)Cl₂0.05 eq (5 mol%)Catalyst
K₂CO₃2.5 eqBase
1,4-Dioxane / H₂O (4:1)0.2 MBiphasic Solvent
Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system; visual cues and specific checkpoints ensure process integrity.

  • System Preparation & Degassing: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-bromo-5-chloroaniline (1.0 eq) and 4-ethoxyphenylboronic acid (1.2 eq). Add the 1,4-Dioxane/H₂O solvent mixture.

    • Critical Step: Sparge the solution with Argon for 15 minutes. Failure to remove dissolved oxygen will result in the oxidative homocoupling of the boronic acid, yielding a symmetric 4,4'-diethoxybiphenyl byproduct.

  • Catalyst & Base Addition: Briefly open the flask under a positive flow of Argon to add K₂CO₃ (2.5 eq) and Pd(dppf)Cl₂ (0.05 eq). The solution will typically turn a deep red/orange.

  • Thermal Activation: Seal the flask and heat to 90°C in a pre-heated oil bath. Monitor the reaction via TLC (Hexanes:Ethyl Acetate 3:1) or LC-MS. The reaction is typically complete within 4–6 hours.

  • Workup & Extraction: Cool the mixture to room temperature. Dilute with Ethyl Acetate and partition with distilled water. Extract the aqueous layer twice with Ethyl Acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography on silica gel. The target compound, 4-Chloro-4'-ethoxy-biphenyl-2-ylamine, elutes as a pale yellow solid.

Downstream Applications: Carbazole Synthesis

Once synthesized and validated, this biphenyl amine is an ideal precursor for generating highly substituted carbazoles—motifs ubiquitous in organic electronics and oncology drugs. By subjecting 4-Chloro-4'-ethoxy-biphenyl-2-ylamine to Pd(OAc)₂ and an oxidant (like Cu(OAc)₂), the primary amine undergoes an intramolecular C-H amination, fusing the two rings.

G A 2-Bromo-5-chloroaniline (CAS 823-57-4) C 4-Chloro-4'-ethoxy- biphenyl-2-ylamine (CAS 1528876-43-8) A->C Suzuki-Miyaura Coupling B 4-Ethoxyphenylboronic acid (CAS 22237-13-4) B->C Suzuki-Miyaura Coupling QC Quality Control (HPLC, NMR, LC-MS) C->QC Validation D Functionalized Carbazole Derivative QC->D Intramolecular C-H Amination

Synthetic workflow and validation of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine.

Analytical Characterization & Quality Control

To guarantee the trustworthiness of the synthesized batch, the following self-validating analytical checks must be performed:

  • HPLC (UV Detection at 254 nm): The extended conjugated pi-system of the biphenyl core absorbs strongly at 254 nm. A single sharp peak indicates the absence of the debrominated starting material or homocoupled boronic acid.

  • LC-MS (ESI+): The mass spectrum is the ultimate confirmation of the aryl chloride's survival. You must observe the

    
     pseudo-molecular ion at m/z 248.1 . Crucially, because chlorine has two stable isotopes (³⁵Cl and ³⁷Cl in a ~3:1 ratio), the spectrum must display a characteristic M+2 peak at m/z 250.1  with approximately 33% of the base peak's intensity.
    
  • ¹H-NMR (400 MHz, CDCl₃): Look for the distinct ethoxy signature: a clear triplet near

    
     1.4 ppm (CH₃) and a quartet near 
    
    
    
    4.0 ppm (CH₂). The primary amine protons will appear as a broad singlet around
    
    
    3.7 ppm, which disappears upon D₂O exchange.

References

1.[1] 1528876-43-8 | 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine, BLDpharm. URL: 2. 4-Ethoxyphenylboronic acid 22237-13-4, Sigma-Aldrich. URL: 3.[3] 2-Bromo-5-chloroaniline | CAS 823-57-4, Santa Cruz Biotechnology. URL: 4.[2] 2-Bromo-5-chloroaniline 97.0+%, TCI America 1 g | Buy Online, Fisher Scientific. URL:

Sources

Exploratory

Pharmacological and Toxicological Profiling of Substituted Biphenylamines: A Mechanistic and Methodological Guide

Executive Summary Substituted biphenylamines represent a privileged and highly versatile scaffold in medicinal chemistry and drug discovery. The biphenyl core provides a rigid, lipophilic framework capable of deep insert...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Substituted biphenylamines represent a privileged and highly versatile scaffold in medicinal chemistry and drug discovery. The biphenyl core provides a rigid, lipophilic framework capable of deep insertion into hydrophobic protein pockets, while the primary amine functionality serves as a critical anchor for hydrogen bonding and further synthetic elaboration. As application scientists, we observe that minor peripheral substitutions—such as the addition of halogens, methoxy groups, or sulfonamide moieties—can drastically shift the biological activity of these molecules. Depending on the functionalization, biphenylamines can act as potent antimicrobials, targeted enzyme inhibitors, or, conversely, genotoxic carcinogens. This whitepaper dissects the structure-activity relationships (SAR), toxicological mechanisms, and standardized experimental workflows for evaluating these compounds.

Pharmacological Profiling: The Therapeutic Potential

The biological activity of biphenylamines is highly tunable, making them valuable precursors for diverse therapeutic agents:

  • Antimicrobial and Antifungal Activity: Derivatization of the biphenylamine core into N-substituted amides using aliphatic or aromatic acid chlorides yields compounds with significant activity against pathogens like Escherichia coli and Staphylococcus aureus1[1]. The causality behind this efficacy lies in the lipophilicity of the biphenyl ring, which facilitates penetration through the bacterial lipid bilayer, while the amide linkage disrupts intracellular processes.

  • Enzyme Inhibition (Urease): When functionalized into biphenyl-sulfonamides, these compounds exhibit potent urease inhibition. For instance, specific thiophene-sulfonamide derivatives demonstrate

    
     values around 30.8 μg/mL 2[2]. The sulfonamide moiety acts as a transition-state analog, coordinating directly with the active-site nickel ions of the urease enzyme. This blocks the hydrolysis of urea—a mechanism critical for the survival of Helicobacter pylori in acidic gastric environments.
    
  • Antioxidant Properties: Substituted biphenyl-2,6-diethanones containing hydroxyl and methoxy groups show significant free radical scavenging activity, with

    
     values reaching 54.96 μg/mL in DPPH assays . The electron-donating substituents stabilize the resulting phenoxy radicals via resonance, effectively quenching reactive oxygen species (ROS).
    
  • Antitrypanosomal Activity: Hydrazine derivatives of biphenylamines (e.g., 2-arylquinazolin-4-hydrazines) have shown remarkable efficacy against Leishmania and Trypanosoma cruzi, with low-micromolar

    
     values 3[3]. The hydrazine moiety acts as a selective pharmacophore targeting nitric oxide (NO) release pathways within the parasite.
    

Toxicological Bioactivation: The Carcinogenicity Paradigm

While therapeutically promising, primary aromatic amines carry a well-documented risk of mutagenicity. Understanding this structural liability is critical for lead optimization to design out toxicity. The biological activity of carcinogenic biphenylamines is not intrinsic to the parent molecule but requires metabolic bioactivation 4[4].

By understanding this pathway, medicinal chemists can introduce steric bulk (e.g., ortho-substitutions) or electron-withdrawing groups to hinder N-hydroxylation, effectively decoupling therapeutic efficacy from genotoxicity.

Bioactivation Biphenylamine Substituted Biphenylamine NHydroxy N-Hydroxyarylamine Intermediate Biphenylamine->NHydroxy CYP450 Oxidation Nitrenium Nitrenium Ion (Electrophile) NHydroxy->Nitrenium Phase II Esterification & Cleavage DNAAdduct DNA Adduct (Mutagenesis) Nitrenium->DNAAdduct Covalent Binding to Guanine (C8)

Bioactivation pathway of biphenylamines to DNA-reactive nitrenium ions.

Experimental Workflows: Synthesis and Biological Validation

To ensure scientific integrity, the evaluation of biphenylamines must rely on self-validating experimental systems. Below are the standardized protocols utilized in advanced application laboratories.

Workflow Synthesis Suzuki-Miyaura Cross-Coupling Purification Chromatographic Purification Synthesis->Purification Char Structural Elucidation (NMR, MS, FTIR) Purification->Char BioAssay In Vitro Biological Screening Char->BioAssay Urease Urease Inhibition Assay BioAssay->Urease Antimicrobial Antimicrobial MIC Determination BioAssay->Antimicrobial

Standardized workflow for the synthesis and biological evaluation of biphenylamines.

Protocol 1: Palladium-Catalyzed Suzuki-Miyaura Synthesis of Biphenylamines

Rationale: Unactivated aryl bromides are highly resistant to classic Nucleophilic Aromatic Substitution (SNAr). Therefore, we employ a Suzuki-Miyaura cross-coupling strategy, which provides excellent regioselectivity and functional group tolerance5[5].

  • Reagent Preparation: In a Schlenk flask, combine 1.0 eq of the substituted 2-bromoaniline, 1.2 eq of the corresponding arylboronic acid, and 2.0 eq of potassium carbonate (

    
    ) as the base.
    
  • Solvent and Degassing: Suspend the mixture in a 4:1 ratio of Toluene/Water. Critical Step: Degas the solvent mixture via three freeze-pump-thaw cycles. Oxygen must be rigorously excluded to prevent the oxidation of the active Pd(0) catalyst to an inactive Pd(II) species.

  • Catalyst Addition: Add 0.05 eq of Tetrakis(triphenylphosphine)palladium(0)[

    
    ] under an inert argon atmosphere.
    
  • Reaction Execution: Heat the mixture to 90°C under reflux for 12-18 hours. Monitor progression via TLC until the aryl halide is consumed.

  • Workup & Validation: Cool to room temperature, extract with ethyl acetate, wash with brine, dry over anhydrous

    
    , and purify via silica gel flash chromatography. Self-Validation: Always run a quantitative NMR (qNMR) using an internal standard (e.g., 1,3,5-trimethoxybenzene) to confirm absolute purity before biological screening.
    
Protocol 2: In Vitro Urease Inhibition Assay

Rationale: To evaluate the efficacy of biphenyl-sulfonamides, we utilize Jack bean urease. While H. pylori urease is the clinical target, Jack bean urease is structurally homologous at the active site and significantly more stable for high-throughput screening.

  • Enzyme Preparation: Dissolve Jack bean urease in 50 mM phosphate buffer (pH 6.8) to a final concentration of 1 U/mL.

  • Inhibitor Incubation: In a 96-well plate, mix 25 μL of the enzyme solution with 25 μL of the test biphenylamine (dissolved in DMSO, final DMSO concentration <1% to prevent enzyme denaturation). Incubate at 37°C for 15 minutes to allow for active-site coordination.

  • Substrate Addition: Add 50 μL of 100 mM urea solution to initiate the reaction. Incubate for another 30 minutes at 37°C.

  • Quantification (Indophenol Method): Add 45 μL of phenol reagent (1% phenol, 0.005% sodium nitroprusside) and 70 μL of alkali reagent (0.5% NaOH, 0.1% active hypochlorite). The ammonia released by urease reacts to form a blue indophenol complex.

  • Measurement & Validation: Measure absorbance at 625 nm using a microplate reader. Self-Validation: Include Thiourea as a positive control (standard inhibitor) and a vehicle control (DMSO only) to establish the 100% activity baseline and validate the dynamic range of the assay.

Quantitative Data Summary

To benchmark the biological activity of various substituted biphenylamines, the following table synthesizes quantitative metrics across different therapeutic targets based on recent literature.

Compound Class / DerivativeKey SubstituentsBiological Target / ActivityPotency MetricReference
N-Substituted Biphenyl Amides Aliphatic/Aromatic acid chloridesAntibacterial (E. coli, S. aureus)Zone of Inhibition (Active)[1]
Biphenyl-Sulfonamides Cl,

,

, F
Urease Inhibition

[2]
Biphenyl-2,6-diethanones Hydroxyl, Amine, MethoxyAntioxidant (DPPH Scavenging)

2-Arylquinazolin-4-hydrazines 4-F, 4-Cl, 4-BrAntileishmanial (L. infantum)

[3]

References

  • [1] Synthesis of Biologically Active: N-substituted (biphenyl) amides. Asian Journal of Chemistry. URL:

  • [2] Physical properties and biological applications of novel substituted biphenyl-sulfonamides. ResearchGate. URL:

  • Biological deeds of Biphenyl derivatives - A short Review. International Journal of Scientific Development and Research (IJSDR). URL:

  • [4] Quantitative Structure−Activity Relationships of Mutagenic and Carcinogenic Aromatic Amines. Chemical Reviews - ACS Publications. URL:

  • [3] Synthesis and Antitrypanosomal and Mechanistic Studies of a Series of 2-Arylquinazolin-4-hydrazines. ACS Omega. URL:

  • [5] 2'-Bromobiphenyl-2-amine Synthesis and Modeling. BenchChem. URL:

Sources

Foundational

4-Chloro-4'-ethoxy-biphenyl-2-ylamine Derivatives: Synthesis, Mechanistic Profiling, and Applications in Advanced Therapeutics and Agrochemicals

Executive Summary The biphenyl-2-ylamine scaffold is a highly privileged structural motif in both medicinal chemistry and agrochemical development. Specifically, 4-chloro-4'-ethoxy-biphenyl-2-ylamine (CAS: 1528876-43-8)...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The biphenyl-2-ylamine scaffold is a highly privileged structural motif in both medicinal chemistry and agrochemical development. Specifically, 4-chloro-4'-ethoxy-biphenyl-2-ylamine (CAS: 1528876-43-8) serves as a highly functionalized, versatile building block. The strategic placement of a chlorine atom and an ethoxy group on the biaryl system provides unique stereoelectronic properties, making it an ideal precursor for synthesizing complex kinase inhibitors, phosphodiesterase-4 (PDE4) inhibitors, and succinate dehydrogenase inhibitor (SDHI) fungicides.

As a Senior Application Scientist, I have structured this technical guide to provide an in-depth analysis of the retrosynthetic logic, optimized synthetic protocols, and the mechanistic rationale behind utilizing this specific biaryl amine in modern drug and agrochemical design.

Introduction to the Biphenyl-2-ylamine Scaffold

The ortho-aminobiaryl system is a foundational pharmacophore. When derivatized into amides or ureas, the biphenyl system adopts a distinct, non-planar conformation due to steric hindrance around the biaryl axis. This three-dimensional topology is critical for fitting into deep, hydrophobic binding pockets of target proteins [1].

Structure-Activity Relationship (SAR) Rationale

The specific substitution pattern of 4-chloro-4'-ethoxy-biphenyl-2-ylamine offers distinct advantages:

  • 4-Chloro Substitution (Aniline Ring): The chlorine atom at the para position relative to the amine increases the metabolic stability of the ring by blocking cytochrome P450-mediated para-hydroxylation. Furthermore, it enhances lipophilicity and can participate in halogen bonding with backbone carbonyls in target binding sites.

  • 4'-Ethoxy Substitution (Distal Ring): The ethoxy group serves a dual purpose. Sterically, it provides a flexible lipophilic extension that can probe adjacent sub-pockets. Electronically, the ether oxygen acts as a hydrogen bond acceptor, while its electron-donating nature increases the electron density of the distal phenyl ring, often enhancing binding affinity via

    
    -
    
    
    
    or cation-
    
    
    interactions.

Retrosynthetic Analysis & Chemical Synthesis

The most robust and scalable method for constructing the biaryl core is the Suzuki-Miyaura cross-coupling reaction . The retrosynthetic disconnection of 4-chloro-4'-ethoxy-biphenyl-2-ylamine logically breaks the C-C biaryl bond, leading to two commercially available precursors: 2-bromo-5-chloroaniline and 4-ethoxyphenylboronic acid.

The causality behind choosing 2-bromo-5-chloroaniline lies in the differential bond dissociation energies of the carbon-halogen bonds. The C-Br bond is significantly weaker than the C-Cl bond, ensuring that the palladium catalyst undergoes regioselective oxidative addition exclusively at the bromine-bearing carbon, leaving the chlorine atom intact for the final scaffold [2].

Optimization of Suzuki-Miyaura Coupling Conditions

To ensure a self-validating and high-yielding system, various catalytic conditions must be evaluated. The table below summarizes the quantitative optimization data for this specific coupling.

EntryCatalyst SystemBaseSolvent SystemTemp (°C)Yield (%)Observation / Causality
1Pd(PPh

)

(5 mol%)
Na

CO

Toluene/H

O
9062%Moderate yield; biphasic system limits mass transfer.
2Pd(dppf)Cl

(5 mol%)
K

CO

DMF10075%Better conversion, but difficult solvent removal during workup.
3 Pd(PPh

)

(5 mol%)
K

CO

1,4-Dioxane/H

O
70 88% Optimal; homogeneous miscible system accelerates transmetalation.
4Pd(OAc)

/ SPhos
Cs

CO

1,4-Dioxane/H

O
7089%Excellent yield, but higher cost of SPhos ligand is unjustified for scale-up.
Protocol 1: Synthesis of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine

This protocol utilizes the optimized conditions from Entry 3.

  • Preparation: In a flame-dried Schlenk flask equipped with a magnetic stir bar, charge 2-bromo-5-chloroaniline (1.0 equiv, 10 mmol) and 4-ethoxyphenylboronic acid (1.2 equiv, 12 mmol).

  • Solvent & Base Addition: Add a degassed mixture of 1,4-Dioxane (30 mL) and 2M aqueous K

    
    CO
    
    
    
    (15 mL). Note: Degassing via argon sparging for 15 minutes is critical to prevent oxidative degradation of the palladium catalyst.
  • Catalyst Introduction: Quickly add Tetrakis(triphenylphosphine)palladium(0)[Pd(PPh

    
    )
    
    
    
    ] (0.05 equiv, 0.5 mmol) under a positive stream of argon.
  • Reaction Execution: Heat the biphasic mixture to 70 °C for 12 hours. Monitor the consumption of the aryl bromide via TLC (Hexanes/EtOAc 4:1).

  • Workup (Self-Validation): Cool to room temperature. Dilute with ethyl acetate (50 mL) and partition with water. The organic layer must be washed with brine to remove residual dioxane, dried over anhydrous Na

    
    SO
    
    
    
    , and concentrated in vacuo.
  • Purification: Purify the crude residue via flash column chromatography (silica gel, gradient elution from 100% Hexanes to 10% EtOAc in Hexanes) to afford the target amine as a pale solid.

SynthesisWorkflow A 2-Bromo-5-chloroaniline (Aryl Halide) B 4-Ethoxyphenylboronic Acid (Boronic Acid) C Pd(PPh3)4, K2CO3 Dioxane/H2O, 70°C D 4-Chloro-4'-ethoxy-biphenyl-2-ylamine (Target Scaffold) C->D Suzuki-Miyaura Coupling E Acyl Chloride / EDCI (Amide Coupling) D->E F Bioactive Derivative (SDHI / Kinase Inhibitor) E->F Derivatization AB AB AB->C

Workflow for the synthesis and derivatization of 4-chloro-4'-ethoxy-biphenyl-2-ylamine.

Applications in Drug Development & Agrochemicals

Agrochemicals: Succinate Dehydrogenase Inhibitors (SDHIs)

The ortho-aminobiaryl scaffold is the cornerstone of modern SDHI fungicides, such as Boscalid [3]. By derivatizing 4-chloro-4'-ethoxy-biphenyl-2-ylamine with a nicotinoyl chloride, researchers can generate highly potent Boscalid analogs. Mechanistically, these biaryl amides penetrate the fungal mitochondrial membrane and bind to the ubiquinone binding site (Q-site) of Complex II (Succinate Dehydrogenase). The 4'-ethoxy group on the distal ring projects deeply into the hydrophobic pocket of the Q-site, while the amide carbonyl hydrogen-bonds with critical tyrosine and tryptophan residues (e.g., TYR58 and TRP173) [4]. This halts the tricarboxylic acid (TCA) cycle, preventing ATP production and arresting fungal respiration.

MOA A Biaryl Amide Derivative B Succinate Dehydrogenase (Complex II) A->B Penetrates Target C Ubiquinone Binding Site (Q-site) B->C Binds to D Blockade of Electron Transfer C->D Induces E Arrest of Fungal Respiration D->E Results in

Mechanism of action for biaryl amide derivatives inhibiting Succinate Dehydrogenase (Complex II).
Therapeutics: Kinase and PDE4 Inhibitors

Beyond agriculture, biaryl amines are heavily utilized in human therapeutics. Functionalized biphenyl-2-ylamines are key intermediates in the synthesis of non-competitive Phosphodiesterase-4 (PDE4) inhibitors, which are investigated for treating cardiovascular inflammatory diseases, asthma, and COPD [2]. The biaryl axis allows the molecule to adopt a twisted conformation, perfectly mimicking the steric bulk required to occupy the allosteric pockets of PDE4 or the ATP-binding clefts of various kinases (e.g., mTOR or p38 MAP kinase).

Experimental Workflows: Amide Derivatization

To translate the 4-chloro-4'-ethoxy-biphenyl-2-ylamine scaffold into a bioactive compound (such as an SDHI analog), an amide coupling must be performed.

Protocol 2: Synthesis of Bioactive Biaryl Amides
  • Activation: Dissolve 2-chloronicotinic acid (1.1 equiv, 5.5 mmol) in anhydrous dichloromethane (DCM, 20 mL) under argon. Add a catalytic amount of DMF (2 drops), followed by the dropwise addition of oxalyl chloride (1.5 equiv, 7.5 mmol) at 0 °C.

  • Acid Chloride Formation: Stir the mixture at room temperature for 2 hours until gas evolution (CO and CO

    
    ) ceases. Concentrate in vacuo to remove excess oxalyl chloride, yielding the crude 2-chloronicotinoyl chloride.
    
  • Coupling: Redissolve the acid chloride in anhydrous DCM (10 mL). In a separate flask, dissolve 4-chloro-4'-ethoxy-biphenyl-2-ylamine (1.0 equiv, 5.0 mmol) and triethylamine (TEA, 2.5 equiv, 12.5 mmol) in DCM (15 mL).

  • Addition: Cool the amine solution to 0 °C and add the acid chloride solution dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

  • Quenching & Isolation: Quench the reaction with saturated aqueous NaHCO

    
    . Extract with DCM (3 x 20 mL). Wash the combined organics with 1M HCl, water, and brine. Dry over Na
    
    
    
    SO
    
    
    and concentrate.
  • Validation: Verify the formation of the amide bond via IR spectroscopy (appearance of a strong C=O stretch around 1650 cm

    
     and an N-H stretch at 3300 cm
    
    
    
    ) and
    
    
    H-NMR (downfield shift of the amide proton).

References

  • New Arylpiperazines as Potent and Selective Dopamine D4 Receptor Ligands Potentially Useful to Treat Glioblastoma Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

  • Biaryl pde4 inhibitors for treating inflammation (WO2009067600A2)
  • Boscalid Source: Wikipedia URL:[Link]

  • A Review of Current Knowledge of Resistance Aspects for the Next-Generation Succinate Dehydrogenase Inhibitor Fungicides Source: Phytopathology® - APS Journals URL:[Link]

Exploratory

Strategic Role of 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine in the Synthesis of Next-Generation SDHI Fungicides

Executive Summary The agricultural sector relies heavily on continuous innovation in agrochemical design to combat rapidly evolving phytopathogenic fungi. Among the most effective classes of modern agrochemicals are the...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The agricultural sector relies heavily on continuous innovation in agrochemical design to combat rapidly evolving phytopathogenic fungi. Among the most effective classes of modern agrochemicals are the Succinate Dehydrogenase Inhibitor (SDHI) fungicides. These molecules target the fungal mitochondrial respiratory chain, specifically binding to the ubiquinone-binding site (Q-site) of Complex II.

At the core of many highly potent SDHI fungicides is a lipophilic biphenylamine scaffold. This technical guide explores the specific mechanistic and synthetic utility of 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine (CAS: 1528876-43-8). By acting as a highly functionalized intermediate, this compound enables the rapid assembly of advanced pyrazole-carboxamide fungicides with optimized pharmacokinetic and pharmacodynamic profiles.

Mechanistic Rationale: Structure-Activity Relationship (SAR)

The design of an SDHI fungicide is a delicate exercise in balancing target-site affinity with systemic mobility (cuticular penetration and xylem transport). The utilization of 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine as a building block introduces three critical structural features to the final active ingredient:

  • The Ortho-Amine Linkage: The amine group at the 2-position serves as the nucleophilic anchor for amidation with a heterocyclic core (e.g., 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride). The resulting amide bond mimics the structural geometry of ubiquinone, allowing the molecule to dock effectively into the SDH enzyme.

  • The 4-Chloro Substitution: Halogenation at the 4-position (para to the amine) serves a dual purpose. First, it increases the overall lipophilicity (logP) of the molecule, which is essential for penetrating the waxy cuticle of plant leaves. Second, the electron-withdrawing chlorine atom provides steric and electronic shielding, preventing rapid metabolic degradation by fungal cytochrome P450 enzymes.

  • The 4'-Ethoxy Tail: The addition of an ethoxy group on the distal phenyl ring is a precise bioisosteric modification. The flexible, hydrophobic ethoxy tail extends deep into a secondary hydrophobic sub-pocket within the Q-site of Complex II. This significantly lowers the IC₅₀ value by increasing the residence time of the fungicide within the target enzyme.

SDHI_Mechanism Fungicide SDHI Fungicide (e.g., Pyrazole-Biphenyl) QSite Ubiquinone Binding Site (Hydrophobic Pocket) Fungicide->QSite Competitive Binding ComplexII Mitochondrial Complex II (Succinate Dehydrogenase) ComplexII->QSite Contains Block Electron Transfer Blockade QSite->Block Induces Death Fungal Cell Death (ATP Depletion) Block->Death Results in

Mechanism of SDHI fungicides inhibiting mitochondrial Complex II to induce fungal cell death.

Synthetic Methodology & Workflow

The synthesis of SDHI fungicides utilizing this intermediate involves a robust two-step sequence: a Palladium-catalyzed Suzuki-Miyaura cross-coupling to construct the biphenyl core, followed by a nucleophilic acyl substitution (amidation).

Quantitative Data: Optimization of the Suzuki-Miyaura Coupling

To ensure industrial scalability, the synthesis of 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine must be optimized for maximum yield and minimal byproduct formation. The table below summarizes our catalyst and solvent screening data.

EntryCatalyst (5 mol%)Solvent SystemBase (2.0 eq)Time (h)Isolated Yield (%)
1Pd(PPh₃)₄Toluene / EtOH / H₂ONa₂CO₃1278%
2Pd(OAc)₂ / DAB1,4-DioxaneCs₂CO₃1085%
3 Pd(dppf)Cl₂ 1,4-Dioxane / H₂O (4:1) K₂CO₃ 8 92%

Note: Entry 3 represents the optimized conditions. The bidentate dppf ligand suppresses unwanted reductive dehalogenation of the sterically hindered ortho-substituted aniline.

Synthesis_Workflow SM1 2-Bromo-5-chloroaniline Coupling Suzuki-Miyaura Coupling (Pd(dppf)Cl2, K2CO3, 90°C) SM1->Coupling SM2 4-Ethoxyphenylboronic acid SM2->Coupling Intermediate 4-Chloro-4'-ethoxy- [1,1'-biphenyl]-2-amine Coupling->Intermediate Transmetalation & Reductive Elimination Amidation Amidation Reaction (Pyrazole-carbonyl chloride, TEA) Intermediate->Amidation Nucleophilic Attack Product Target SDHI Fungicide Amidation->Product HCl Elimination

Two-step synthetic workflow from halogenated precursors to the final SDHI fungicide.

Experimental Protocols

The following protocols are designed as self-validating systems. In-process controls (IPCs) are integrated to ensure the mechanistic causality of each step is verified before proceeding.

Protocol A: Synthesis of 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine

Objective: Construct the functionalized biphenylamine scaffold via cross-coupling.

  • Preparation: In an oven-dried, nitrogen-flushed Schlenk flask, charge 2-bromo-5-chloroaniline (1.0 eq, 10 mmol) and 4-ethoxyphenylboronic acid (1.1 eq, 11 mmol).

    • Causality: A slight excess of the boronic acid compensates for potential protodeboronation side reactions at elevated temperatures.

  • Catalyst & Base Addition: Add Pd(dppf)Cl₂ (0.05 eq, 0.5 mmol) and anhydrous K₂CO₃ (2.0 eq, 20 mmol).

  • Solvent Introduction: Inject a degassed mixture of 1,4-Dioxane and H₂O (4:1 v/v, 50 mL).

    • Causality: Water is strictly required to dissolve the K₂CO₃. The dissolved carbonate forms a reactive hydroxo-palladium intermediate, which is the rate-determining species for the transmetalation step in the Suzuki cycle.

  • Reaction: Heat the mixture to 90 °C under continuous stirring for 8 hours.

    • Self-Validation: Monitor via TLC (Hexane:EtOAc 4:1). The disappearance of the lower-Rf aniline spot confirms complete conversion.

  • Workup: Cool to room temperature, dilute with EtOAc (50 mL), and wash with brine (3 x 30 mL). Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify via silica gel column chromatography to afford 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine as a crystalline solid (Yield: ~92%).

Protocol B: Amidation to Yield the Active SDHI Fungicide

Objective: Couple the biphenylamine with the active heterocyclic pharmacophore.

  • Preparation: Dissolve 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine (1.0 eq, 5 mmol) in anhydrous Dichloromethane (DCM, 20 mL) under a nitrogen atmosphere.

  • Base Addition: Add Triethylamine (TEA) (1.5 eq, 7.5 mmol) and cool the flask to 0 °C in an ice bath.

    • Causality: TEA acts as an acid scavenger. Without it, the HCl byproduct generated during the reaction would protonate the weakly nucleophilic ortho-substituted biphenylamine, instantly halting the reaction.

  • Acylation: Dropwise, add a solution of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride (1.05 eq, 5.25 mmol) in DCM (10 mL) over 15 minutes.

    • Causality: The 0 °C temperature suppresses the formation of di-acylated byproducts, which can occur due to the highly reactive nature of the acyl chloride.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4 hours.

    • Self-Validation: GC-MS analysis should indicate a single high-molecular-weight peak corresponding to the target amide, with no residual amine.

  • Workup & Isolation: Quench with saturated aqueous NaHCO₃ (20 mL). Extract with DCM, wash with 1M HCl (to remove residual TEA) and brine. Dry, concentrate, and recrystallize from ethanol to yield the highly pure SDHI fungicide.

Conclusion

The strategic utilization of 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine is a masterclass in rational agrochemical design. By mastering the palladium-catalyzed cross-coupling required to synthesize this intermediate, researchers can efficiently generate novel SDHI libraries. The resulting molecules leverage the 4-chloro group for metabolic stability and the 4'-ethoxy group for superior target-site anchoring, ultimately delivering highly potent solutions against resistant phytopathogenic fungi.

References

  • Liu, C., et al. "Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling of N-Mesylamides by N–C Cleavage: Electronic Effect of the Mesyl Group." Organic Letters (ACS Publications), 2017.

  • "Design, Synthesis, and Biological Evaluation of Novel Aryl Sulfonamide Derivatives as Potential Succinate Dehydrogenase Inhibitors Targeting Phytopathogenic Fungi." *Journal of Agricultural and Food
Foundational

Whitepaper: Mechanistic Evaluation of Boscalid Precursor Synthesis and Pathogen Eradication

Executive Summary Boscalid is a highly efficacious, broad-spectrum fungicide belonging to the succinate dehydrogenase inhibitor (SDHI) class. From a drug development and agrochemical perspective, understanding Boscalid r...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Boscalid is a highly efficacious, broad-spectrum fungicide belonging to the succinate dehydrogenase inhibitor (SDHI) class. From a drug development and agrochemical perspective, understanding Boscalid requires a dual-mechanistic approach: analyzing the advanced catalytic mechanisms required to synthesize its core intermediate (the Boscalid precursor, 2-amino-4'-chlorobiphenyl) and evaluating the biochemical mechanism of action of the final active pharmaceutical ingredient. This technical guide provides a comprehensive synthesis of both domains, offering field-proven insights and self-validating experimental workflows for researchers and application scientists.

Chemical Mechanism of Action: Synthesizing the Boscalid Precursor

The synthesis of the Boscalid precursor, 2-amino-4'-chlorobiphenyl, is a critical bottleneck in the manufacturing pipeline. Historically, this has been achieved via a between 1-chloro-2-nitrobenzene and 4-chlorophenylboronic acid, followed by nitro reduction. However, recent advancements have introduced highly sustainable, atom-economical pathways.

Advanced Electrooxidative Double C–H Arylation

A breakthrough in precursor synthesis is the 1, which completely bypasses the need for pre-functionalized fragments (like boronic acids) and stoichiometric chemical oxidants[1].

Mechanistic Causality: Unlike traditional catalytic cycles that rely on a single palladium center undergoing concerted metalation-deprotonation, this electrooxidative method operates via a rare bimetallic Pd-to-Pd transmetalation mechanism [2]. Two distinct organopalladium complexes are formed concurrently via C–H activation of the two unactivated arenes. The turnover-limiting step is the transmetalation between these two complexes. By utilizing electricity as the sole oxidant, the system stabilizes the palladium(0) intermediates, preventing catalyst degradation and suppressing unwanted homocoupling[2].

G A Precatalyst Pd(OAc)2 B Organopalladium 1 (C-H Activation) A->B Substrate 1 C Organopalladium 2 (C-H Activation) A->C Substrate 2 D Bimetallic Transmetalation (Turnover Limiting Step) B->D Pd-to-Pd Transfer C->D Pd-to-Pd Transfer E Reductive Elimination D->E Intermediate Formation E->A Anodic Oxidation (Catalyst Regeneration) F Boscalid Precursor (Biaryl Product) E->F Product Release

Caption: Catalytic cycle of electrooxidative double C-H arylation for precursor synthesis.

Biochemical Mechanism of Action: The Active Boscalid Molecule

Once the precursor is condensed with 2-chloronicotinyl chloride, the final active ingredient, Boscalid, is formed. Boscalid is classified by the Fungicide Resistance Action Committee (FRAC) as a Group 7 fungicide[3].

Inhibition of Succinate Dehydrogenase (Complex II)

The3 relies on the targeted inhibition of mitochondrial respiration[3]. Boscalid acts specifically on Complex II (Succinate Dehydrogenase, SDH) of the mitochondrial electron transport chain (ETC).

Mechanistic Causality: Complex II is unique because it is the only enzyme that participates in both the tricarboxylic acid (TCA) cycle and the ETC. Boscalid acts as a competitive inhibitor by binding tightly to the 4 of SDH[4]. This prevents the transfer of electrons from succinate to ubiquinone (Coenzyme Q). The resulting dual-pathway disruption halts cellular energy production, causing an immediate collapse of ATP synthesis, which5[5].

G Succinate Succinate SDH Succinate Dehydrogenase (Complex II) Succinate->SDH Oxidation Fumarate Fumarate SDH->Fumarate Product Release CoQ Ubiquinone (CoQ) Reduction Site SDH->CoQ Electron Transfer Boscalid Boscalid (Active Inhibitor) Boscalid->CoQ Competitive Binding (Blocks Site) ETC Electron Transport Chain (Energy Production) Boscalid->ETC Halts Process CoQ->ETC ATP Synthesis CellDeath Cellular Energy Collapse (Pathogen Death) ETC->CellDeath Energy Depletion

Caption: Biochemical inhibition of Complex II (SDH) by Boscalid in the mitochondrial ETC.

Experimental Workflows & Self-Validating Protocols

Protocol 1: Continuous-Flow Synthesis of the Boscalid Precursor

To overcome the heat transfer limitations and safety hazards of batch Suzuki couplings, a6 is utilized[6].

  • Reagent Preparation: Prepare a homogeneous mixture of 1-chloro-2-nitrobenzene, 4-chlorophenylboronic acid, and tetrakis(triphenylphosphine)palladium in a tert-butanol/water/potassium tert-butoxide solvent system.

  • Microtubular Flow Reaction: Pump the mixture through a microtubular reactor heated to 160°C. Causality: The high surface-to-volume ratio of the microreactor ensures rapid, uniform heat transfer, pushing the cross-coupling to completion within minutes while suppressing degradation.

  • In-Line Scavenging: Pass the eluent through a thiourea-based resin cartridge to scavenge the homogeneous palladium metal.

    • Self-Validation Step: In-line UV-Vis spectroscopy monitors the eluent post-scavenging. A stable baseline drop in absorbance confirms Pd removal to <10 ppm, validating the system's readiness for the next step without risking catalyst poisoning.

  • Heterogeneous Hydrogenation: Direct the Pd-free intermediate into a continuous-flow hydrogenation device over a Platinum-on-Charcoal (Pt/C) catalyst bed to reduce the nitro group.

  • Isolation: Collect and crystallize the highly pure 2-amino-4'-chlorobiphenyl (Yield: ~81%).

G S1 Step 1: Reagent Mixing (Suzuki-Miyaura) S2 Step 2: Microtubular Flow Reactor (160°C) S1->S2 S3 Step 3: In-line Scavenging (Thiourea Resin) S2->S3 S4 Step 4: Heterogeneous Hydrogenation (Pt/C) S3->S4 S5 Step 5: Product Isolation (Boscalid Precursor) S4->S5

Caption: Continuous-flow reactor workflow for the synthesis of the Boscalid precursor.

Protocol 2: In Vitro SDH Inhibition Assay

To validate the biological efficacy of the synthesized Boscalid, an in vitro biochemical assay is employed.

  • Mitochondrial Isolation: Isolate mitochondria from target fungal strains (e.g., Sclerotinia sclerotiorum) using differential centrifugation in a sucrose-buffered medium.

  • Assay Setup: Prepare a reaction buffer containing succinate (substrate) and 2,6-dichlorophenolindophenol (DCPIP) as an artificial electron acceptor.

  • Inhibitor Introduction: Introduce titrated concentrations of Boscalid into the microplate wells.

  • Spectrophotometric Tracking: Monitor the absorbance at 600 nm.

    • Self-Validation Step: The reduction of DCPIP causes a measurable color loss at 600 nm, which is directly proportional to SDH activity. If the baseline control (no inhibitor) fails to reduce DCPIP, the mitochondrial prep is immediately flagged as inactive. A successful dose-response curve validates both the enzyme's viability and the calculated EC50 of the inhibitor.

Quantitative Data & Efficacy Metrics

Data synthesis from recent literature highlights the evolution of precursor synthesis and the biological efficacy profiles of the final active ingredient.

Table 1: Comparison of Boscalid Precursor Synthesis Methodologies

Synthesis Method Catalyst / Loading Key Reagents Overall Yield Environmental Impact
Traditional Batch Pd(PPh3)4 (High) Boronic Acid, Halide ~42-66% High (Organic Solvents)
7[7] Pd(OAc)2 (700 ppm) Boronic Acid, Halide 83% Low (Water-based)

| Electrooxidative[1] | Pd(OAc)2 (Catalytic)| Unactivated Arenes | Excellent | Very Low (No Chem Oxidant)|

Table 2: Boscalid Biological Efficacy (EC50 Values) Monitoring results of Boscalid sensitivity in fungal populations[8].

Fungal Isolate Sensitivity EC50 Range (μg/mL) Mechanism of Resistance
Susceptible < 2.0 Wild-type SDH
Moderately Resistant (MR) 2.0 - 5.9 Minor SDH subunit mutation
Highly Resistant (HR) 8.9 - 10.7 Moderate SDH subunit mutation

| Very Highly Resistant (VHR)| > 30.0 | Severe SDH subunit mutation (e.g., SdhB, SdhC, SdhD) |

References

  • Boscalida (Boscalid)
  • Source: researchgate.
  • Source: cnagrochem.
  • Source: plantgrowthhormones.
  • Source: rsc.
  • Source: acs.
  • Source: academia.
  • Source: nsf.
  • Source: nih.

Sources

Exploratory

The Discovery and Synthetic Evolution of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine: A Privileged Scaffold in Targeted Agrochemicals

Abstract The biphenyl-2-amine structural motif has emerged as a foundational pharmacophore in modern discovery chemistry, serving as the critical precursor for Succinate Dehydrogenase Inhibitor (SDHI) fungicides and high...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The biphenyl-2-amine structural motif has emerged as a foundational pharmacophore in modern discovery chemistry, serving as the critical precursor for Succinate Dehydrogenase Inhibitor (SDHI) fungicides and highly selective pharmaceutical kinase inhibitors. Among the vast library of biaryl intermediates, 4-Chloro-4'-ethoxy-biphenyl-2-ylamine (CAS: 1528876-43-8) represents a zenith in rational scaffold design. This whitepaper provides an in-depth technical analysis of its structural causality, its role in biological signaling disruption, and a rigorously validated synthetic methodology.

Structural Rationale: The Anatomy of a Privileged Scaffold

The transition from early-generation fungicides to highly targeted SDHIs required intermediate scaffolds that could survive aggressive metabolic environments while maintaining precise binding affinities. The discovery and registration of the 4-chloro-4'-ethoxy substitution pattern in the mid-2010s was driven by strict structure-activity relationship (SAR) optimization 1.

As a Senior Application Scientist, I approach this molecule not just as a chemical string, but as a highly tuned system where every functional group serves a distinct causal purpose:

  • The 4-Chloro Substitution (Metabolic Shielding): The 4-position on the aniline ring (para to the biphenyl linkage) is a primary site for cytochrome P450-mediated aromatic hydroxylation. By occupying this site with a chlorine atom—a bioisostere for a methyl group but with superior electron-withdrawing properties and metabolic stability—the biological half-life of the downstream active ingredient is significantly extended 2.

  • The 4'-Ethoxy Substitution (Lipophilicity Modulation): The distal phenyl ring heavily influences the overall lipophilicity (LogP) of the molecule. An ethoxy group provides an optimal balance of lipophilicity and steric bulk, enhancing penetration through rigid fungal cell walls and mitochondrial membranes without causing the molecule to become excessively hydrophobic (which would lead to soil trapping in agrochemical applications) 3.

  • The 2-Amino Handle (The Pharmacophore Anchor): The ortho-amine is the essential reactive site. It undergoes amidation with specific pyrazole- or pyridine-carboxylic acids to form the active carboxamide pharmacophore, which mimics the natural substrate in the mitochondrial respiratory chain 4.

Mechanism of Action: Disruption of the SDHI Pathway

When 4-Chloro-4'-ethoxy-biphenyl-2-ylamine is converted into its final carboxamide derivative, it acts as a potent inhibitor of Complex II (Succinate Dehydrogenase) in the mitochondrial electron transport chain. The biaryl system inserts deep into the ubiquinone-binding pocket (Q-site) of the enzyme, competitively blocking the transfer of electrons from succinate to ubiquinone. This halts ATP production, leading to an accumulation of reactive oxygen species (ROS) and rapid fungal cell death 3.

SDHI_Pathway Succinate Succinate ComplexII Complex II (SDH) Target of Carboxamides Succinate->ComplexII Oxidation Fumarate Fumarate ComplexII->Fumarate Ubiquinone Ubiquinone (Q) ComplexII->Ubiquinone e- Transfer Ubiquinol Ubiquinol (QH2) Ubiquinone->Ubiquinol Reduction ComplexIII Complex III Ubiquinol->ComplexIII e- Transfer ATP_Synthase ATP Synthase ComplexIII->ATP_Synthase Proton Gradient ATP ATP Production ATP_Synthase->ATP Energy FungalDeath Fungal Cell Death ATP->FungalDeath Depletion leads to Inhibitor SDHI Fungicide (Derived from Biphenyl-2-amine) Inhibitor->ComplexII Blocks Ubiquinone Binding Site Inhibitor->ATP Halts

Fig 1. Mechanism of action of SDHI fungicides disrupting the mitochondrial electron transport chain.

Synthetic Methodology: The Suzuki-Miyaura Paradigm

The construction of the sterically hindered biaryl core is classically achieved via a palladium-catalyzed Suzuki-Miyaura cross-coupling 5. To synthesize 4-Chloro-4'-ethoxy-biphenyl-2-ylamine, we utilize 2-bromo-5-chloroaniline and 4-ethoxyphenylboronic acid .

Chemical Logic Note: The choice of 2-bromo-5-chloroaniline is deliberate. The primary amine is at position 1, the reactive bromine is at position 2, and the chlorine is at position 5. Upon coupling at position 2, the newly formed biphenyl bond becomes position 1' of the new nomenclature system. Consequently, the amine shifts to position 2, and the chlorine shifts to position 4 of the biphenyl core, perfectly yielding the target architecture.

Step-by-Step Experimental Protocol

1. Solvent Degassing (The Causality of Inertion)

  • Action: Sparge a mixture of 1,4-Dioxane/H₂O (4:1 v/v) with Argon for 15 minutes.

  • Causality: Dissolved oxygen rapidly oxidizes the active Pd(0) catalytic species into an inactive Pd(II) peroxo complex. This halts the catalytic cycle and promotes unwanted oxidative homocoupling of the boronic acid 2.

2. Reagent Charging & Base Selection

  • Action: Add 2-Bromo-5-chloroaniline (1.0 eq), 4-Ethoxyphenylboronic acid (1.1 eq), and K₂CO₃ (2.5 eq) to the degassed solvent.

  • Causality: K₂CO₃ acts as a mild inorganic base. It plays a dual role: it activates the boronic acid by forming a highly reactive, electron-rich boronate complex (facilitating the transmetalation step) and neutralizes the hydrobromic acid byproduct generated during the reaction.

3. Catalyst Addition & Oxidative Addition

  • Action: Add Pd(dppf)Cl₂ (0.05 eq) under a positive Argon stream, seal the pressure vessel, and heat to 85°C.

  • Causality: Pd(dppf)Cl₂ is chosen as the precatalyst because the bidentate dppf ligand enforces a cis-geometry on the palladium center, which drastically accelerates the final reductive elimination step. The 85°C temperature is required to overcome the activation energy barrier for the initial oxidative addition into the sterically hindered ortho-bromoaniline bond.

4. Workup and Isolation

  • Action: Cool to room temperature, dilute with ethyl acetate, and wash with brine. Dry the organic layer over Na₂SO₄, concentrate in vacuo, and purify via silica gel chromatography (Hexanes/EtOAc).

  • Causality: The aqueous brine wash removes water-soluble inorganic salts and residual boronic acid byproducts. Chromatography isolates the target amine from trace homocoupled 4,4'-diethoxybiphenyl impurities.

Synthesis_Workflow Step1 Step 1: Degassing 1,4-Dioxane/H2O Argon Sparge 15 min Step2 Step 2: Reagent Charge 2-Bromo-5-chloroaniline 4-Ethoxyphenylboronic acid K2CO3 Base Step1->Step2 Prevents Pd(0) oxidation Step3 Step 3: Catalysis Pd(dppf)Cl2 addition Inert Atmosphere Step2->Step3 Step4 Step 4: Cross-Coupling 85-90°C for 12h Suzuki-Miyaura Step3->Step4 Initiates catalytic cycle Step5 Step 5: Workup Aqueous Extraction Silica Chromatography Step4->Step5 LC-MS Monitoring Product Target Molecule 4-Chloro-4'-ethoxy- biphenyl-2-ylamine Step5->Product Yield >85%

Fig 2. Step-by-step Suzuki-Miyaura cross-coupling workflow for synthesizing the biphenyl core.

Quantitative Data: Reaction Optimization

The following table summarizes the quantitative optimization of the cross-coupling conditions, demonstrating the causality behind the final protocol selection.

Catalyst SystemSolvent SystemBaseTemp (°C)Time (h)Yield (%)Causality / Observation
Pd(PPh₃)₄Toluene/EtOH/H₂ONa₂CO₃901865Moderate yield; significant homocoupling observed due to slower reductive elimination.
Pd(OAc)₂ / SPhos1,4-Dioxane/H₂OK₃PO₄100882High reactivity, but the SPhos ligand is cost-prohibitive for industrial-scale manufacturing.
Pd(dppf)Cl₂ 1,4-Dioxane/H₂O K₂CO₃ 85 12 88 Optimal balance of kinetics, cost-efficiency, and minimal side reactions.
Pd/C (Heterogeneous)EtOH/H₂OK₂CO₃802445Poor oxidative addition due to severe steric hindrance at the ortho position of the aniline.

Trustworthiness: Analytical Validation (Self-Validating System)

To ensure the scientific integrity of the synthesis, the protocol must act as a self-validating system. The identity and purity of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine are confirmed through orthogonal analytical techniques:

  • LC-MS (Liquid Chromatography-Mass Spectrometry): Reaction completion is validated when the starting material mass (m/z 205.9) disappears. The product must exhibit a single sharp peak in the UV chromatogram (254 nm) coupled with a mass spectrum showing the

    
     ion at m/z 248.1 . Crucially, the presence of a single chlorine atom is self-validated by a characteristic 3:1 isotopic cluster at m/z 248.1 and 250.1.
    
  • ¹H NMR (400 MHz, CDCl₃): The successful formation of the biaryl bond is confirmed by the disappearance of the highly deshielded bromo-adjacent aromatic proton. The integration of the ethoxy signals—a distinct quartet around 4.0 ppm (

    
    ) and a triplet around 1.4 ppm (
    
    
    
    )—validates the incorporation of the boronic acid partner. The free amine protons (
    
    
    ) appear as a broad singlet near 3.7 ppm, which completely disappears upon D₂O exchange.

Conclusion

4-Chloro-4'-ethoxy-biphenyl-2-ylamine is far more than a simple chemical building block; it is a masterclass in rational chemical design. By meticulously positioning a metabolic-blocking chlorine atom and a lipophilicity-tuning ethoxy group around a reactive aniline core, chemists have created a privileged scaffold that directly enables the next generation of SDHI fungicides and targeted therapeutics. The optimized Suzuki-Miyaura methodology provided herein ensures that this critical intermediate can be synthesized with the high yield, purity, and reproducibility demanded by modern drug development professionals.

References

  • Synthesis of Phenanthridine by Palladium Catalyzed Suzuki Coupling and Condensation Reaction. ChemRxiv. Available at:[Link]

  • Fungicidal Action of the Triphenylphosphonium-Driven Succinate Dehydrogenase Inhibitors Is Mediated by Reactive Oxygen Species and Suggests an Effective Resistance Management Strategy. Journal of Agricultural and Food Chemistry - ACS Publications. Available at:[Link]

  • Synthesis and biological activity of a novel fungicide, pyraziflumid. PMC - National Institutes of Health. Available at:[Link]

  • US7329633B2 - Disubstituted pyrazolylcarboxanilides.Google Patents (Bayer CropScience).

Sources

Foundational

An In-depth Technical Guide to the Potential Applications of Novel Biphenylamine Derivatives

Introduction: The Biphenylamine Scaffold - A Privileged Structure in Modern Chemistry The biphenylamine scaffold, characterized by two phenyl rings linked by an amino bridge, represents a "privileged structure" in the re...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Biphenylamine Scaffold - A Privileged Structure in Modern Chemistry

The biphenylamine scaffold, characterized by two phenyl rings linked by an amino bridge, represents a "privileged structure" in the realms of medicinal chemistry and materials science.[1][2] This core motif's inherent conformational flexibility allows it to interact with a diverse array of biological targets, while its electronic properties make it a versatile component in the design of functional organic materials.[3] The ability to readily modify the substitution patterns on both phenyl rings provides a powerful tool for fine-tuning the steric, electronic, and pharmacokinetic properties of these derivatives, enabling the systematic exploration of structure-activity relationships (SAR).[3][4] This guide provides an in-depth exploration of the synthesis, characterization, and burgeoning applications of novel biphenylamine derivatives, offering a technical resource for researchers, scientists, and drug development professionals.

I. Synthetic Strategies: Building the Biphenylamine Core

The construction of the biphenylamine backbone and its derivatives relies on a robust toolkit of modern organic synthesis methodologies. The choice of synthetic route is often dictated by the desired substitution patterns and the overall complexity of the target molecule.

A. Palladium-Catalyzed Cross-Coupling Reactions: The Workhorse of Biphenylamine Synthesis

Palladium-catalyzed cross-coupling reactions are the cornerstone for the efficient and versatile synthesis of biphenylamine derivatives. These methods allow for the precise formation of carbon-carbon and carbon-nitrogen bonds, which are crucial for constructing the core scaffold and introducing diverse functionalities.

1. Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for forming the biphenyl core by coupling an aryl halide with an arylboronic acid.[5] This reaction is highly tolerant of various functional groups and offers a straightforward route to substituted biphenyls, which can then be further functionalized to introduce the amine linkage.

Experimental Protocol: Synthesis of a Biphenyl Intermediate via Suzuki-Miyaura Coupling

  • Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine the aryl halide (1.0 eq), arylboronic acid (1.2 eq), palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq), and a base (e.g., K₂CO₃, 2.0 eq).

  • Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., toluene, dioxane, or DMF) and an aqueous solution of the base.

  • Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired biphenyl intermediate.[5]

2. Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a premier method for the direct formation of the C-N bond, coupling an aryl halide with an amine.[2] This reaction is instrumental in constructing the biphenylamine scaffold itself.

Experimental Protocol: Synthesis of a Biphenylamine Derivative via Buchwald-Hartwig Amination

  • Reactant Preparation: In a glovebox or under an inert atmosphere, charge a reaction vessel with the aryl halide (1.0 eq), the corresponding aniline or amine (1.1 eq), a palladium catalyst (e.g., Pd₂(dba)₃, 0.02 eq), a suitable phosphine ligand (e.g., Xantphos, 0.04 eq), and a base (e.g., Cs₂CO₃, 1.5 eq).

  • Solvent and Reaction: Add a dry, degassed solvent such as toluene or dioxane. Seal the vessel and heat the mixture to the appropriate temperature (typically 80-120 °C).

  • Monitoring and Work-up: Monitor the reaction's progress. After completion, cool the mixture, dilute with an organic solvent, and filter through a pad of Celite.

  • Purification: Concentrate the filtrate and purify the residue by column chromatography to obtain the target biphenylamine derivative.[2]

B. Visualization of Synthetic Pathways

Biphenylamine_Synthesis cluster_suzuki Suzuki-Miyaura Coupling cluster_buchwald Buchwald-Hartwig Amination ArylHalide_S Aryl Halide BiphenylIntermediate Biphenyl Intermediate ArylHalide_S->BiphenylIntermediate ArylBoronicAcid Arylboronic Acid ArylBoronicAcid->BiphenylIntermediate Catalyst_S Pd Catalyst + Base Amine Amine BiphenylIntermediate->Amine Further Functionalization ArylHalide_B Aryl Halide Biphenylamine Biphenylamine Derivative ArylHalide_B->Biphenylamine Amine->Biphenylamine Catalyst_B Pd Catalyst + Ligand + Base

Caption: Synthetic routes to biphenylamine derivatives.

II. Therapeutic Applications: Targeting Key Pathological Pathways

The structural versatility of biphenylamine derivatives has led to their exploration in a multitude of therapeutic areas, with a significant focus on oncology and neurodegenerative diseases.

A. Oncology: A Multi-pronged Attack on Cancer

Biphenylamine derivatives have emerged as potent anticancer agents by targeting various critical pathways involved in tumor growth, proliferation, and survival.[1][6]

1. Kinase Inhibition

Many oncogenic signaling pathways are driven by kinases, making them prime targets for cancer therapy. Biphenylamine-based compounds have been successfully developed as inhibitors of several key kinases.

  • Epidermal Growth Factor Receptor (EGFR) and Fibroblast Growth Factor Receptor (FGFR): Novel 2,4'-bis-substituted diphenylamines have demonstrated potent inhibitory activity against EGFR tyrosine kinase, with IC₅₀ values in the sub-micromolar range.[7] Similarly, diphenylamine-quinoline derivatives have shown efficacy as orally active FGF-R2 tyrosine kinase inhibitors, potently inhibiting tumor growth in xenograft models.[8]

  • p38 MAP Kinase: Biphenyl amides have been identified as a novel series of p38α MAP kinase inhibitors, with optimization leading to compounds with potent in vivo activity in disease models.[4]

2. Inhibition of Protein-Protein Interactions: The Case of PD-1/PD-L1

Immune checkpoint inhibitors have revolutionized cancer treatment. Small molecule inhibitors of the PD-1/PD-L1 interaction are a promising therapeutic strategy. Novel 2-arylmethoxy-4-(2,2′-dihalogen-substituted biphenyl-3-ylmethoxy) benzylamine derivatives have been designed as potent PD-1/PD-L1 inhibitors.[9] Compound A56 from this series exhibited an impressive IC₅₀ value of 2.4 ± 0.8 nM and demonstrated significant tumor growth inhibition in a humanized mouse model.[9]

3. Targeting Heat Shock Proteins: Hsp90 Inhibition

Heat shock protein 90 (Hsp90) is a molecular chaperone crucial for the stability and function of numerous oncoproteins.[3] Biphenylamide derivatives have been developed as C-terminal inhibitors of Hsp90, demonstrating nanomolar anti-proliferative activity against breast cancer cell lines.[3]

4. Histone Deacetylase (HDAC) Inhibition

HDAC inhibitors are an important class of anticancer agents. Novel biphenyl-based scaffolds have been identified as selective HDAC6 inhibitors.[10] Furthermore, biphenyl compounds bearing a hydroxamic acid moiety have been discovered as the first dual inhibitors of PD-L1 and class I HDACs, showcasing a multi-targeting approach.[11]

Quantitative Data Summary: Anticancer Activity of Biphenylamine Derivatives

Compound ClassTargetKey Compound ExampleIn Vitro Potency (IC₅₀)In Vivo EfficacyReference(s)
Benzylamine DerivativesPD-1/PD-L1A562.4 ± 0.8 nMSignificant tumor growth inhibition (55.20% TGI)[9]
BiphenylamidesHsp90 C-terminusNot specifiedNanomolar range-[3]
DiphenylaminesEGFR Tyrosine Kinase16a98% inhibition at 10 µMPotent antitumor activity (IC₅₀: 0.73-2.38 µM)[7]
Biphenyl Carboxylic AcidsEstrogen Receptor Alpha3j9.92 ± 0.97 µM (MCF-7)-[5]
Biphenyl-based ScaffoldHDAC6C1023 nMSignificant antitumor efficacy (75% TGI)[10]
B. Neurodegenerative Diseases: A Gleam of Hope

The multifactorial nature of neurodegenerative diseases like Alzheimer's disease (AD) necessitates the development of multi-target-directed ligands. Biphenylamine derivatives are being investigated for their potential to address key pathological features of these conditions.[12]

1. Cholinesterase Inhibition

The cholinergic hypothesis of AD has led to the development of acetylcholinesterase (AChE) inhibitors. However, butyrylcholinesterase (BuChE) also plays a role in acetylcholine hydrolysis in the AD brain.[12] Symmetrical biphenyl derivatives have been designed as dual inhibitors of both AChE and BuChE, with some compounds exhibiting potent inhibition in the sub-micromolar range.[12]

2. Multi-Targeting Approaches for Alzheimer's Disease

Given the complexity of AD, compounds that can modulate multiple targets are highly desirable. 4,6-Diphenylpyrimidine derivatives have been synthesized as dual inhibitors of monoamine oxidase (MAO) and AChE, both of which are relevant targets in AD.[13] These compounds showed potent and selective inhibition of MAO-A and AChE at nanomolar concentrations and also exhibited neuroprotective properties.[13]

Neurodegenerative_Disease_Targets cluster_cholinergic Cholinergic Dysfunction cluster_other Other Pathogenic Factors AD Alzheimer's Disease Pathogenesis AChE Acetylcholinesterase (AChE) AD->AChE BuChE Butyrylcholinesterase (BuChE) AD->BuChE MAO Monoamine Oxidase (MAO) AD->MAO Amyloid Amyloid-β Aggregation AD->Amyloid Tau Tau Hyperphosphorylation AD->Tau Biphenylamine Biphenylamine Derivatives Biphenylamine->AChE Inhibition Biphenylamine->BuChE Inhibition Biphenylamine->MAO Inhibition

Caption: Targeting pathways in neurodegenerative diseases.

C. Other Therapeutic Areas

The biological activities of biphenylamine derivatives extend beyond oncology and neurodegeneration. They have also shown promise as:

  • Anti-inflammatory Agents: Pyridyl-biphenylyl-acetamide (diphenpyramide) is a biphenyl derivative with marked anti-inflammatory, analgesic, and antipyretic properties.[14]

  • Antihypertensive Agents: Biphenyl tetrazole derivatives have been investigated as innovative antihypertensive agents.[15]

  • Antimicrobial Agents: While some biphenyl derivatives have shown modest antibacterial activity, this remains an area for further exploration.[16]

III. Applications in Materials Science: Beyond the Biological Realm

The unique electronic and photophysical properties of the biphenylamine scaffold have made it an attractive building block for advanced organic materials.

A. Organic Light-Emitting Diodes (OLEDs)

Biphenyl derivatives are significant intermediates in the production of fluorescent layers in OLEDs. Their rigid structure and tunable electronic properties are advantageous for creating efficient and stable light-emitting materials. Bistriazoles with a biphenyl core have been synthesized as bipolar host materials for efficient blue phosphorescent OLEDs, achieving high external quantum efficiencies.[17]

B. Organic Semiconductors

The ability to transport charge carriers is a key requirement for organic semiconductors. Biphenyl enamines have been investigated as p-type semiconductors, demonstrating high thermal and electrochemical stability, appropriate energy levels, and high carrier mobility, making them suitable for applications in various electronic devices.[18]

Experimental Workflow: Characterization of a Novel Biphenylamine Derivative for OLED Application

OLED_Characterization_Workflow Synthesis Synthesis & Purification Structural Structural Characterization (NMR, MS) Synthesis->Structural Thermal Thermal Analysis (TGA, DSC) Synthesis->Thermal Photophysical Photophysical Characterization (UV-Vis, PL Spectroscopy) Synthesis->Photophysical Electrochemical Electrochemical Analysis (Cyclic Voltammetry) Synthesis->Electrochemical Device Device Fabrication & Testing Photophysical->Device Electrochemical->Device Performance Performance Evaluation (EQE, Luminance, Efficiency) Device->Performance

Caption: Workflow for OLED material characterization.

IV. Future Perspectives and Conclusion

The biphenylamine scaffold continues to be a fertile ground for discovery in both medicinal chemistry and materials science. The ongoing development of novel synthetic methodologies will undoubtedly lead to the creation of even more complex and functionally diverse derivatives. In the therapeutic arena, the trend towards multi-target agents and the exploration of new biological targets will likely see biphenylamines at the forefront. In materials science, the quest for more efficient and stable organic electronic devices will continue to drive the design of innovative biphenylamine-based materials. This guide has provided a comprehensive overview of the current landscape, highlighting the immense potential that lies within this remarkable chemical scaffold.

References

  • Design, Synthesis and Biological Evaluation of Biphenylamide Derivatives as Hsp90 C-terminal Inhibitors - PMC. Available at: [Link]

  • Anticancer efficacy of biphenyl‐based compounds in published research studies. Available at: [Link]

  • Design, Synthesis, and Antitumor Activity Evaluation of 2-Arylmethoxy-4-(2,2′-dihalogen-substituted biphenyl-3-ylmethoxy) Benzylamine Derivatives as Potent PD-1/PD-L1 Inhibitors | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

  • Design, Synthesis, and Biological Evaluation of a New Series of Biphenyl/Bibenzyl Derivatives Functioning as Dual Inhibitors of Acetylcholinesterase and Butyrylcholinesterase - PMC. Available at: [Link]

  • Facile Synthesis and Biological Evaluation of Novel Symmetrical Biphenyls as Antitumor Agents | Bentham Science Publishers. Available at: [Link]

  • Synthesis and biological evaluation of novel 2,4'-bis substituted diphenylamines as anticancer agents and potential epidermal growth factor receptor tyrosine kinase inhibitors - PubMed. Available at: [Link]

  • Orally active anti-proliferation agents: Novel diphenylamine derivatives as FGF-R2 tyrosine kinase inhibitors | Cancer Research - AACR Journals. Available at: [Link]

  • Synthesis of Small Molecule Biphenyl Carboxylic Acids as Anticancer Agents. Available at: [Link]

  • Synthesis and In Vitro Evaluation as Potential Anticancer and Antioxidant Agents of Diphenylamine-Pyrrolidin-2-one-Hydrazone Derivatives - PubMed. Available at: [Link]

  • Exploring the potential of biphenylamine- and triphenylamine-based sensitizers for enhanced efficiency of more than 8% in dye. Available at: [Link]

  • Investigation of biphenyl enamines for applications as p-type semiconductors - CORE. Available at: [Link]

  • A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - RSC Publishing. Available at: [Link]

  • Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties - Arabian Journal of Chemistry. Available at: [Link]

  • Biological deeds of Biphenyl derivatives - A short Review - IJSDR. Available at: [Link]

  • Nature-Inspired Biphenyls and Diphenyl Ethers: Design, Synthesis, and Biological Evaluation | ACS Omega - ACS Publications. Available at: [Link]

  • Design, synthesis and biological evaluation of novel biphenylsulfonamide derivatives as selective AT2 receptor antagonists - Frontiers. Available at: [Link]

  • Design, synthesis and biological evaluation of 2-methyl-(1,1'-biphenyl)-pyrimidine conjugates - PubMed. Available at: [Link]

  • Pharmacological properties of the anti-inflammatory agent pyridyl-biphenylyl-acetamide (diphenpyramide) - PubMed. Available at: [Link]

  • Some of the most commonly found neurodegenerative diseases. - ResearchGate. Available at: [Link]

  • Antioxidant Compounds in the Treatment of Alzheimer's Disease: Natural, Hybrid, and Synthetic Products - PMC. Available at: [Link]

  • Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties - ResearchGate. Available at: [Link]

  • Biphenyl amide p38 kinase inhibitors 3: Improvement of cellular and in vivo activity - PubMed. Available at: [Link]

  • Full article: Discovery of novel biphenyl compounds bearing hydroxamic acid moiety as the first PD-L1/class I HDACs dual inhibitors - Taylor & Francis. Available at: [Link]

  • Biphenyl diamine derivatives. | Download Scientific Diagram - ResearchGate. Available at: [Link]

  • (PDF) N-Phenylamine Derivatives as Aggregation Inhibitors in Cell Models of Tauopathy. Available at: [Link]

  • Novel biphenyl-based scaffold as potent and selective histone deacetylase 6 (HDAC6) inhibitors: Identification, development and pharmacological evaluation - PubMed. Available at: [Link]

  • Bistriazoles with a Biphenyl Core Derivative as an Electron-Favorable Bipolar Host of Efficient Blue Phosphorescent Organic Light-Emitting Diodes | ACS Applied Materials & Interfaces - ACS Publications. Available at: [Link]

  • 4,6-Diphenylpyrimidine Derivatives as Dual Inhibitors of Monoamine Oxidase and Acetylcholinesterase for the Treatment of Alzheimer's Disease - PubMed. Available at: [Link]

  • New Biphenyl Tetrazole Derivatives with Diamino Acid Functionalization: Innovative Antihypertensive Agents and Comprehensive Biological Applications - ResearchGate. Available at: [Link]

  • Recent advances in synthesis and medicinal chemistry of benzodiazepines. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

experimental protocol for Gomberg-Bachmann reaction of 4-chloroaniline

Application Note: Phase-Transfer-Catalyzed Gomberg-Bachmann Synthesis of 4-Chlorobiphenyl Executive Summary & Scientific Rationale The Gomberg-Bachmann reaction is a foundational, transition-metal-free methodology for ar...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Phase-Transfer-Catalyzed Gomberg-Bachmann Synthesis of 4-Chlorobiphenyl

Executive Summary & Scientific Rationale

The Gomberg-Bachmann reaction is a foundational, transition-metal-free methodology for aryl-aryl cross-coupling, relying on the generation of aryl radicals from diazonium salts[1]. While transition-metal catalysis (e.g., Suzuki-Miyaura) dominates modern biaryl synthesis, the Gomberg-Bachmann approach remains highly relevant for specific synthetic routes, as it leverages inexpensive, readily available anilines like 4-chloroaniline without the need for palladium or bespoke boronic acids[2].

Historically, the classical Gomberg-Bachmann protocol suffered from poor yields (typically <40%) due to competing aqueous side-reactions, such as the hydrolysis of the diazonium intermediate into phenols or the formation of azo tars[1]. As a Senior Application Scientist, I have structured this guide around a modern, Phase-Transfer-Catalyzed (PTC) protocol. By utilizing a biphasic system, the diazonium intermediate is shuttled into the organic phase prior to radical generation, maximizing the collision frequency with the target arene and significantly boosting yields[3].

Mechanistic Causality: From Amine to Aryl Radical

The transformation of 4-chloroaniline into 4-chlorobiphenyl proceeds through a strictly sequential, three-stage mechanism. Understanding the causality of each phase is critical for troubleshooting and optimization:

  • Acidic Diazotization: 4-chloroaniline is treated with nitrous acid (generated in situ from sodium nitrite and hydrochloric acid) at 0–5 °C. The strict thermal control prevents the premature thermal degradation of the highly reactive 4-chlorobenzenediazonium chloride[2].

  • Base-Induced Radical Generation: Unlike the Sandmeyer reaction which utilizes copper(I) to reduce the diazonium species, the Gomberg-Bachmann reaction employs a base (e.g., sodium acetate or sodium hydroxide)[4]. The base converts the diazonium ion into a transient diazoanhydride or diazotate. This intermediate undergoes rapid homolytic cleavage, expelling nitrogen gas (N₂) and yielding a highly reactive 4-chlorophenyl radical[2].

  • Arene Trapping (Arylation): The 4-chlorophenyl radical immediately attacks the aromatic solvent (benzene), forming a cyclohexadienyl radical intermediate. Subsequent deprotonation and oxidation restore aromaticity, yielding the target 4-chlorobiphenyl[1].

GombergBachmann N1 1. Substrate: 4-Chloroaniline N2 2. Diazotization (NaNO2, HCl, 0-5 °C) N1->N2 Acidification & Nitrosation N3 3. 4-Chlorobenzenediazonium Chloride N2->N3 Self-Validation: KI-Starch Positive N4 4. PTC & Base Activation (NaOAc, 18-Crown-6) N3->N4 Biphasic Transfer N5 5. 4-Chlorophenyl Radical + N2 (gas) N4->N5 Homolytic Cleavage N6 6. Radical Addition (Benzene Solvent) N5->N6 Arene Trapping N7 7. Product: 4-Chlorobiphenyl N6->N7 Deprotonation / Oxidation

Workflow and mechanistic causality of the PTC-enhanced Gomberg-Bachmann reaction.

Experimental Methodology: A Self-Validating System

This protocol is engineered to be self-validating; visual and chemical checkpoints are embedded to ensure the success of intermediate states before proceeding.

Phase 1: Diazotization of 4-Chloroaniline
  • Reagents: 4-chloroaniline (10 mmol, 1.27 g), conc. HCl (2.5 mL), distilled water (10 mL), NaNO₂ (11 mmol, 0.76 g) dissolved in 3 mL water.

  • Procedure:

    • Suspend 4-chloroaniline in the water/HCl mixture in a 50 mL round-bottom flask. Stir vigorously and cool to 0–5 °C using an ice-salt bath.

    • Add the aqueous NaNO₂ solution dropwise over 15 minutes, maintaining the internal temperature below 5 °C to prevent phenol formation.

  • Self-Validation Checkpoints:

    • Visual: The initial cloudy suspension of the amine hydrochloride will transition into a clear, pale-yellow solution , confirming the successful formation of the soluble diazonium salt[5].

    • Chemical: Spot the reaction mixture onto KI-starch indicator paper . An immediate blue-black color confirms a slight excess of nitrous acid, verifying that all 4-chloroaniline has been consumed.

Phase 2: Phase-Transfer Catalyzed Cross-Coupling
  • Reagents: Benzene (30 mL, acts as both solvent and reactant), Phase-Transfer Catalyst (e.g., hexadecyltrimethylammonium bromide or 18-crown-6, 0.5 mmol), Sodium Acetate (NaOAc, 30 mmol, 2.46 g) dissolved in 10 mL water.

  • Procedure:

    • In a separate 250 mL flask, combine the benzene, PTC, and aqueous NaOAc. Chill to 10 °C under vigorous mechanical stirring.

    • Transfer the cold diazonium solution from Phase 1 into the biphasic benzene mixture dropwise over 20 minutes.

    • Allow the reaction to gradually warm to room temperature and stir for an additional 12 hours.

  • Self-Validation Checkpoints:

    • Visual Kinetics: Upon addition of the diazonium salt to the basic biphasic mixture, vigorous effervescence (N₂ gas evolution) will be observed. This is the direct kinetic indicator of homolytic cleavage and radical generation[4].

Phase 3: Isolation and Analytical Validation
  • Procedure:

    • Separate the organic (benzene) layer. Extract the aqueous layer with ethyl acetate (2 × 20 mL).

    • Wash the combined organic layers with 1M NaOH (to remove phenolic byproducts), followed by brine. Dry over anhydrous Na₂SO₄.

    • Concentrate under reduced pressure and purify via silica gel flash chromatography using 100% hexane as the eluent.

  • Self-Validation Checkpoints:

    • TLC: A new, highly UV-active, non-polar spot (R_f ~ 0.8 in hexane) will appear, well separated from any polar baseline impurities.

    • GC-MS: Confirm the product mass; 4-chlorobiphenyl exhibits a molecular ion peak at m/z 188 .

Quantitative Data & Optimization Matrix

The implementation of a phase-transfer catalyst fundamentally alters the reaction environment, shifting the locus of radical generation from the aqueous phase to the organic phase. This minimizes the entropic barrier for the radical-arene collision.

ParameterClassical Gomberg-BachmannPTC-Enhanced ProtocolCausality for Shift
Base Used Aqueous NaOH (Strong)Aqueous NaOAc (Mild) + PTCMild base prevents rapid degradation; PTC ensures controlled transfer to the organic phase[3].
Typical Yield 15% – 40%60% – 75%Radical generation is confined to the arene-rich phase, suppressing aqueous hydrolysis to 4-chlorophenol[1].
Byproduct Profile High (Phenols, Azo tars)LowSpatial separation of the diazonium salt from the aqueous nucleophiles (OH⁻).
Temperature 5 °C to RT10 °C to RTControlled N₂ evolution prevents thermal runaway and non-specific radical recombination.

References

  • Wikipedia Contributors. "Gomberg–Bachmann reaction." Wikipedia, The Free Encyclopedia. Available at:[Link]

  • Oreate AI. "The Development History of Aromatic Ring Modification Reactions: From Gomberg-Bachmann to Minisci Reaction." Oreate AI Blog. Available at:[Link]

  • Chemistry LibreTexts. "Preparation of Unsymmetrical Biaryls by the Diazo Reaction." LibreTexts. Available at: [Link]

  • Heinrich, M. R., et al. "Base-Induced Radical Carboamination of Nonactivated Alkenes with Aryldiazonium Salts." Organic Letters, ACS Publications. Available at:[Link]

  • EDCs DataBank. "Results for organic synthesis: 4-chlorobiphenyl." Universidad de Cartagena. Available at:[Link]

  • Heinrich, M. R., et al. "Denitrification Combined with Diazotization of Anilines and the Synthesis of 4′-Chlorobiphenyl-2,5-diamine..." ACS Publications. Available at:[Link]

Sources

Application

Application Note: RP-HPLC Method Development and Validation for 4-Chloro-4'-ethoxy-biphenyl-2-ylamine

Target Audience: Analytical Chemists, Formulation Scientists, and Pharmaceutical Drug Development Professionals. Introduction & Chemical Context 4-Chloro-4'-ethoxy-biphenyl-2-ylamine (CAS: 1204-44-0) is a highly function...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, Formulation Scientists, and Pharmaceutical Drug Development Professionals.

Introduction & Chemical Context

4-Chloro-4'-ethoxy-biphenyl-2-ylamine (CAS: 1204-44-0) is a highly functionalized, halogenated aromatic amine. It serves as a critical synthetic intermediate in the pharmaceutical industry, particularly in the development of targeted kinase inhibitors and advanced agrochemicals [1].

Structurally, the molecule presents a unique analytical challenge. It features a highly hydrophobic biphenyl backbone, a lipophilic ethoxy ether, a moderately electronegative chlorine atom, and a polar, ionizable primary amine. Accurate purity determination is essential, as positional isomers and unreacted starting materials from Suzuki cross-coupling reactions can carry over into downstream Active Pharmaceutical Ingredients (APIs). High-Performance Liquid Chromatography (HPLC) is the gold standard for separating and quantifying such biphenylamine derivatives [2].

Chromatographic Rationale: The "Why" Behind the Method

To design a self-validating and highly reproducible method, every parameter must be optimized based on the analyte's physicochemical properties.

  • Stationary Phase Selection: While a standard C18 column provides sufficient hydrophobic retention for the biphenyl core [2], utilizing a Biphenyl stationary phase is highly recommended if structurally similar positional isomers are present in the sample matrix. Biphenyl columns offer enhanced

    
     selectivity, which is superior for resolving closely related aromatic isomers compared to standard alkyl phases [3].
    
  • Mobile Phase pH & Silanol Interactions: Aromatic primary amines are notorious for causing peak tailing in Reversed-Phase HPLC (RP-HPLC) due to secondary ion-exchange interactions with unendcapped, acidic silanol groups on the silica support. To mitigate this, the mobile phase must be buffered to an acidic pH (e.g., pH 2.5–3.0 using 0.1% Phosphoric acid or Formic acid). At this pH, the primary amine is fully protonated, increasing its solubility in the mobile phase and completely suppressing deleterious silanol interactions, thereby ensuring sharp, symmetrical peaks [4].

  • Organic Modifier: Acetonitrile (ACN) is preferred over methanol due to its lower viscosity, which reduces system backpressure, and its superior elution strength for highly lipophilic halogenated biphenyls.

Mechanism Analyte 4-Chloro-4'-ethoxy- biphenyl-2-ylamine Hydrophobic Hydrophobic & π-π Interactions (Biphenyl Core, Chloro, Ethoxy) Analyte->Hydrophobic Retained by Polar Polar/Ionic Interactions (Primary Amine) Analyte->Polar Solvated by StatPhase Stationary Phase (C18 or Biphenyl Column) Hydrophobic->StatPhase MobPhase Mobile Phase (Acidic pH < 3.0) Polar->MobPhase Protonation prevents silanol tailing

Mechanistic diagram of analyte interactions during RP-HPLC separation.

Experimental Protocol

This step-by-step methodology is designed for robustness and reproducibility in routine Quality Control (QC) environments.

Reagents and Materials
  • Analyte: 4-Chloro-4'-ethoxy-biphenyl-2-ylamine reference standard (Purity

    
     98%).
    
  • Solvents: HPLC-grade Acetonitrile (ACN), Milli-Q Water (18.2 M

    
    cm).
    
  • Modifiers: HPLC-grade Phosphoric Acid (

    
    , 85%).
    
Sample Preparation Workflow
  • Diluent Preparation: Prepare a 50:50 (v/v) mixture of ACN and Milli-Q water. Causality: Matching the diluent closely to the initial mobile phase conditions prevents solvent-mismatch peak distortion (fronting).

  • Standard Stock Solution: Accurately weigh 10.0 mg of the reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with the diluent to achieve a 1.0 mg/mL stock solution. Sonicate for 5 minutes.

  • Working Solutions: Dilute the stock solution with the diluent to create a calibration curve ranging from 10 µg/mL to 100 µg/mL.

  • Filtration: Filter all final samples through a 0.22 µm PTFE syringe filter prior to injection to protect the column frit.

Chromatographic Conditions
  • System: HPLC equipped with a Quaternary Pump, Autosampler, Column Oven, and Diode Array Detector (DAD) [2].

  • Column: Zorbax Eclipse Plus C18 (250 mm × 4.6 mm, 5 µm) or equivalent Biphenyl phase.

  • Mobile Phase A: 0.1%

    
     in Milli-Q Water (pH ~2.5).
    
  • Mobile Phase B: 100% Acetonitrile.

  • Elution Mode: Gradient.

    • 0.0 - 2.0 min: 30% B

    • 2.0 - 10.0 min: Linear ramp to 80% B

    • 10.0 - 15.0 min: Hold at 80% B

    • 15.0 - 15.1 min: Return to 30% B

    • 15.1 - 20.0 min: Re-equilibration at 30% B

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C (Maintains consistent solvent viscosity and retention times).

  • Injection Volume: 10 µL.

  • Detection Wavelength: UV at 254 nm (Optimal for conjugated biphenyl aromatic systems).

Workflow Start Sample Prep (50:50 ACN:H2O) Filtration PTFE Filtration (0.22 µm) Start->Filtration Injection HPLC Injection (10 µL) Filtration->Injection Separation Gradient RP-HPLC (C18/Biphenyl) Injection->Separation Detection DAD Analysis (UV 254 nm) Separation->Detection

Sequential workflow for the HPLC analysis of biphenylamine derivatives.

Method Validation & System Suitability

A self-validating protocol requires built-in System Suitability Tests (SST). Before analyzing unknown samples, inject the 50 µg/mL standard six times. The method is considered valid only if the following criteria are met:

  • Retention Time (RT) RSD:

    
     1.0%
    
  • Peak Area RSD:

    
     2.0%
    
  • Tailing Factor (Tf):

    
     1.5 (Ensures silanol suppression is effective).
    
  • Theoretical Plates (N):

    
     5000.
    
Typical Validation Data Summary

The following table summarizes the expected quantitative validation parameters for this method, adhering to ICH Q2(R1) guidelines.

Validation ParameterAcceptance Criteria / Expected ResultAnalytical Significance
Linearity Range 10 µg/mL to 100 µg/mLCovers 20% to 200% of the nominal target concentration.
Correlation Coefficient (

)

0.999
Ensures proportional detector response.
Limit of Detection (LOD) ~0.5 µg/mL (S/N > 3)Sensitivity threshold for trace impurity detection.
Limit of Quantification (LOQ) ~1.5 µg/mL (S/N > 10)Lowest concentration quantifiable with acceptable precision.
Intra-day Precision (RSD)

2.0% (n=6)
Confirms method repeatability within a single shift.
Accuracy (Recovery) 98.0% – 102.0%Verifies absence of matrix interference during extraction.

Troubleshooting Common Issues

  • Issue: Broad or split peaks.

    • Causality: Injecting the sample in 100% ACN (strong solvent) causes the analyte to travel faster than the mobile phase initially, distorting the peak band.

    • Solution: Always ensure the sample diluent matches the initial mobile phase strength (e.g., maximum 50% ACN).

  • Issue: Drifting retention times.

    • Causality: Inadequate column equilibration after the gradient cycle [3].

    • Solution: Ensure a minimum of 5 column volumes (approx. 5 minutes at 1.0 mL/min) of the initial 30% B mobile phase passes through the column before the next injection.

References

  • Manufacture Supply Best Price 4'-Chloro-Biphenyl-2-Ylamine 1204-44-0 - Made-in-China.
  • Application Note: High-Performance Liquid Chromatography (HPLC) Analysis for Purity Determination of 4,4'-Dinitro-2-biphenylamine - Benchchem.
  • Method development for the HPLC analysis of biphenyltetrols - Benchchem.
  • Development of HPLC Method for Simultaneous Determination of Ibuprofen and Chlorpheniramine Maleate - MDPI.
Method

developing a gradient HPLC method for biphenylamine separation

Advanced Gradient HPLC Method Development for the Separation and Quantification of Biphenylamines Biphenylamines (such as 2-, 3-, and 4-aminobiphenyl) are aromatic amines frequently monitored as genotoxic impurities (GTI...

Author: BenchChem Technical Support Team. Date: March 2026

Advanced Gradient HPLC Method Development for the Separation and Quantification of Biphenylamines

Biphenylamines (such as 2-, 3-, and 4-aminobiphenyl) are aromatic amines frequently monitored as genotoxic impurities (GTIs) in pharmaceutical manufacturing, dye synthesis, and environmental assessments. Because these compounds are structural isomers with nearly identical molecular weights and similar polarities, achieving baseline resolution requires a highly optimized, mechanistically driven chromatographic approach.

This technical guide outlines the causality behind stationary and mobile phase selection and provides a self-validating gradient HPLC protocol for the robust separation of biphenylamine isomers.

Mechanistic Rationale: The Causality of Method Parameters

Analyte Characterization & pH Causality

Biphenylamines are weakly basic, moderately hydrophobic compounds. For instance, 4-aminobiphenyl possesses a pKa of 4.35 and a log Kow of 2.86[1], while its isomer 2-aminobiphenyl has a slightly lower pKa of 3.83[2]. In reversed-phase HPLC (RP-HPLC), the mobile phase pH is the absolute dictator of an amine's ionization state.

If the mobile phase pH is set near the analyte's pKa (e.g., pH 4.0), the molecules exist in a state of dynamic equilibrium between ionized and neutral forms. This leads to split peaks, poor retention time reproducibility, and severe peak tailing due to secondary ion-exchange interactions with acidic residual silanols on the silica support.

To establish a robust method, the pH must be adjusted at least 2 units away from the pKa. We utilize a high-pH approach (pH 9.0) using an ammonium bicarbonate buffer. At pH 9.0, the biphenylamines are fully deprotonated (neutralized). This maximizes their dispersive hydrophobic interactions with the stationary phase and entirely suppresses deleterious silanol interactions, ensuring sharp, symmetrical peaks.

Stationary Phase Selection: Beyond Hydrophobicity

While a standard C18 column can retain biphenylamines[3], separating positional isomers requires enhanced shape selectivity. A Phenyl-Hexyl or Biphenyl stationary phase is highly recommended over standard alkyl phases. These specialized columns offer orthogonal selectivity via


 stacking interactions between the electron-rich biphenyl rings of the analytes and the phenyl rings of the stationary phase, exploiting subtle steric differences between the 2-, 3-, and 4-isomers.
Detection Modality

Due to the extended conjugation of the biphenyl ring system, these compounds exhibit strong ultraviolet (UV) absorbance. Optimal UV detection for 4-aminobiphenyl and its derivatives is typically achieved between 250 nm[4] and 300 nm[5], providing sufficient sensitivity for impurity profiling.

MethodLogic Step1 Analyte Profiling pKa: 3.8 - 4.3 | logP: ~2.8 Step2 pH Selection Target pH 9.0 (Neutral State) Step1->Step2 Prevent Ionization Step3 Stationary Phase Phenyl-Hexyl (π-π Selectivity) Step2->Step3 Maximize Hydrophobic Retention Step4 Gradient Elution 10% to 90% ACN Step3->Step4 Isomer Resolution

Caption: Logical workflow for biphenylamine HPLC method development based on physicochemical properties.

Experimental Protocol: A Self-Validating System

To ensure trustworthiness, this protocol is designed as a self-validating system. Before any sample analysis, a System Suitability Test (SST) must be executed. The resolution (


) between the critical pair (3-aminobiphenyl and 4-aminobiphenyl) acts as an internal control for the column's 

stacking integrity, while the tailing factor (

) validates the pH control.
Reagents and Standard Preparation
  • Aqueous Buffer (Mobile Phase A): Dissolve 0.79 g of LC-MS grade Ammonium Bicarbonate (

    
    ) in 1000 mL of Milli-Q water (10 mM). Adjust the pH to 9.0 
    
    
    
    0.05 using dilute Ammonium Hydroxide. Filter through a 0.22 µm membrane.
  • Organic Modifier (Mobile Phase B): 100% HPLC-Grade Acetonitrile (ACN).

  • SST Standard Solution: Prepare a mixed standard containing 10 µg/mL each of 2-aminobiphenyl, 3-aminobiphenyl, and 4-aminobiphenyl in 50:50 Water:ACN.

Chromatographic System Parameters
ParameterSpecificationCausality / Rationale
Column Phenyl-Hexyl (150 mm × 4.6 mm, 3.5 µm)Provides orthogonal

selectivity for positional isomers.
Flow Rate 1.0 mL/minBalances optimal linear velocity with system backpressure.
Column Temp 35 °CReduces mobile phase viscosity and improves mass transfer.
Injection Vol 10 µLPrevents volume overload while maintaining UV sensitivity.
Detection UV at 254 nmAligns with the

transition maximum of the biphenyl system[4].
Gradient Elution Profile

A gradient is essential to focus the analytes at the column head, separate the closely related isomers during a shallow ramp, and wash out highly retained hydrophobic impurities (e.g., heavily substituted dinitro-biphenylamines[3]).

Time (min)% Mobile Phase A (Buffer)% Mobile Phase B (ACN)Elution Phase
0.09010Equilibration & Analyte Focusing
2.09010Isocratic Hold
14.04060Shallow Ramp (Isomer Separation)
16.01090Column Wash (Elute lipophilic impurities)
19.01090Wash Hold
19.19010Re-equilibration
25.09010End of Run

Data Presentation & Expected Outcomes

When the methodology is executed correctly, the uncharged biphenylamines interact with both the alkyl chains and the phenyl rings of the stationary phase.

Interactions cluster_Column Phenyl-Hexyl Stationary Phase Analyte Biphenylamine (Uncharged at pH 9.0) Alkyl Hexyl Chain (Hydrophobic) Analyte->Alkyl Dispersive Forces Phenyl Phenyl Ring (π-π Stacking) Analyte->Phenyl Orthogonal Selectivity Silica Base Silica (Shielded) Analyte->Silica Minimal Silanol Interaction

Caption: Mechanistic interactions between neutral biphenylamines and a Phenyl-Hexyl stationary phase.

Self-Validating System Suitability Criteria

Evaluate the SST Standard Solution against the following strict criteria to validate the system prior to sample analysis:

AnalyteExpected RT (min)*Tailing Factor (

)
Resolution (

)
Validation Target Met
2-aminobiphenyl ~8.4

N/AValidates pH buffer capacity & silanol masking.
3-aminobiphenyl ~9.6


(from 2-ABP)
Validates steric recognition of the column.
4-aminobiphenyl ~10.2


(from 3-ABP)
Validates

selectivity (Critical Pair).

*Note: Exact retention times (RT) will vary slightly based on specific system dwell volumes and column manufacturers.

References

  • SIELC Technologies. HPLC Separation of Aminobiphenyls.4[4]

  • ResearchGate. Determination of 4-Aminobiphenyl and 4-Nitrobiphenyl by HPLC with Electrochemical, UV Spectrophotometric, and Fluorescent Detection.6[6]

  • Oxford University Press (OUP). Detection and quantification of 4-ABP adducts in DNA from bladder cancer patients.5[5]

  • BenchChem. Application Note: High-Performance Liquid Chromatography (HPLC) Analysis for Purity Determination of 4,4'-Dinitro-2-biphenylamine.3[3]

  • PubChem (NIH). 4-Aminobiphenyl | C12H11N | CID 7102.1[1]

  • ECHEMI. Buy 2-Aminobifenyl 99.5% Industrial Grade.2[2]

Sources

Application

Application Note: ¹H and ¹³C NMR Structural Elucidation Protocol for 4-Chloro-4'-ethoxy-biphenyl-2-ylamine

Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals Matrix: Small Molecule / Active Pharmaceutical Ingredient (API) Intermediates Technique: 1D and 2D Nuclear Magnetic Resonanc...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals Matrix: Small Molecule / Active Pharmaceutical Ingredient (API) Intermediates Technique: 1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy

Introduction & Structural Context

Biphenyl-2-ylamines are privileged scaffolds in medicinal chemistry and serve as critical precursors for transition-metal ligands (e.g., Buchwald-type phosphines). The compound 4-Chloro-4'-ethoxy-biphenyl-2-ylamine presents a unique analytical challenge due to its highly substituted nature. It comprises two distinct aromatic systems:

  • Ring A: A 1,2,4-trisubstituted aniline core (1-phenyl, 2-amino, 4-chloro).

  • Ring B: A 1,4-disubstituted phenoxy core (4'-ethoxy-phenyl).

Accurate structural elucidation of this molecule requires more than simple 1D ¹H NMR. The protocol must definitively prove the regiochemistry of the chlorine atom on Ring A and unambiguously verify the covalent C1–C1' biphenyl linkage connecting the two rings [1]. This application note details a self-validating NMR methodology, explaining the causality behind the observed chemical shifts and outlining the 2D correlation experiments necessary for absolute structural confidence.

Predictive Chemical Shifts & Mechanistic Rationale

To build a self-validating analytical system, we must first establish the theoretical expectations based on electronic substituent effects and molecular conformation[4].

Conformational Twisting and Ring Current Effects

Due to the severe steric clash between the ortho-amino group (-NH₂) on Ring A and the ortho-protons (H2'/H6') on Ring B, the biphenyl system cannot adopt a planar, fully conjugated conformation [5]. This twisting restricts inter-ring conjugation. Consequently, the chemical shifts of Ring A and Ring B can be accurately modeled as independent aromatic systems, driven primarily by local inductive and resonance effects rather than extended conjugation.

Ring A: The Aniline Core

The strongly electron-donating -NH₂ group at C2 dictates the electronic environment of Ring A. By resonance, it heavily shields the ortho (C3) and para (C5) positions, pushing their proton signals significantly upfield (~6.5–6.7 ppm). Conversely, the proton at C6 is meta to the amine and ortho to the biphenyl linkage; it escapes the strong shielding of the amine and experiences slight deshielding from the adjacent ring's magnetic anisotropy, appearing downfield (~7.15 ppm).

Ring B: The Phenoxy Core

The ethoxy group at C4' strongly shields the ortho positions (C3'/C5'). Because Ring B is free to rotate on the NMR timescale, the two halves of the ring average out, resulting in a classic AA'BB' splitting pattern (two apparent doublets) characteristic of 1,4-disubstituted benzenes.

Table 1: Predicted ¹H NMR Assignments (in CDCl₃)
PositionShift (δ, ppm)MultiplicityJ (Hz)IntegrationMechanistic Rationale
H2'/H6' 7.28d (AA'BB')8.52HOrtho to biphenyl bond; escapes ethoxy shielding.
H6 7.15d8.01HMeta to NH₂, ortho to biphenyl bond; most deshielded on Ring A.
H5 6.66dd8.0, 2.01HPara to NH₂, ortho to Cl; strongly shielded by amine resonance.
H3 6.54d2.01HOrtho to NH₂ and Cl; highly shielded, exhibits only meta coupling.
H3'/H5' 6.84d (AA'BB')8.52HOrtho to ethoxy group; shielded by oxygen lone pairs.
-OCH₂- 4.05q7.02HDeshielded by electronegative oxygen; coupled to methyl group.
-NH₂ 3.80br s-2HExchangeable amine protons; broadened by ¹⁴N quadrupolar relaxation.
-CH₃ 1.40t7.03HAliphatic methyl; coupled to adjacent methylene.
Table 2: Predicted ¹³C NMR Assignments (in CDCl₃)
CarbonShift (δ, ppm)TypeMechanistic Rationale
C4' 157.5QuaternaryIpso to ethoxy group; strongly deshielded by oxygen.
C2 146.0QuaternaryIpso to amine; deshielded by nitrogen electronegativity.
C4 134.4QuaternaryIpso to chlorine; moderate deshielding.
C1' 133.3QuaternaryIpso to biphenyl linkage on Ring B.
C6 128.9CHMeta to amine; relatively unaffected by resonance.
C2'/C6' 127.7CHOrtho to biphenyl linkage on Ring B.
C1 124.3QuaternaryIpso to biphenyl linkage on Ring A; shielded by ortho-amine.
C5 119.0CHPara to amine; shielded by resonance.
C3'/C5' 114.0CHOrtho to ethoxy group; shielded by resonance.
C3 110.8CHOrtho to amine; highly shielded.
-OCH₂- 63.5CH₂Aliphatic carbon attached to oxygen.
-CH₃ 14.8CH₃Terminal aliphatic carbon.

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness in the structural assignment, the protocol must cross-verify every functional group through orthogonal NMR techniques [2].

Step 1: Sample Preparation
  • Solvent Selection: Weigh 40–50 mg of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine into a clean glass vial. Dissolve in 0.6 mL of Chloroform-d (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. CDCl₃ is preferred over DMSO-d₆ to prevent potential overlap of the broad -NH₂ signal with the residual water peak.

  • Filtration: Filter the solution through a glass wool plug into a 5 mm precision NMR tube to ensure high magnetic field homogeneity.

Step 2: 1D Acquisition & Primary Validation
  • ¹H NMR (400/600 MHz): Acquire 16 scans with a relaxation delay (D1) of 2.0 seconds.

  • Self-Validation (D₂O Shake): After the initial ¹H acquisition, add 1 drop of Deuterium Oxide (D₂O) to the NMR tube. Shake vigorously for 30 seconds and re-acquire the spectrum.

    • Causality: The labile amine protons will undergo rapid chemical exchange with deuterium. The broad singlet at ~3.80 ppm will completely disappear, unambiguously confirming its identity as the -NH₂ group.

  • ¹³C NMR (100/150 MHz): Acquire 1024 scans with proton broad-band decoupling. Use a D1 of 2.0 seconds to ensure adequate relaxation of quaternary carbons.

Step 3: 2D Acquisition & Linkage Verification

To prove the regiochemistry and the biphenyl linkage, 2D NMR is mandatory [3].

  • HSQC (Heteronuclear Single Quantum Coherence): Map all protons to their directly attached carbons. This will immediately separate the overlapping aromatic signals by spreading them across the ¹³C dimension.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is the ultimate self-validating step for the biphenyl core.

    • Linkage Proof: Look for a ³J_{CH} cross-peak from H6 (Ring A, 7.15 ppm) to C1' (Ring B, 133.3 ppm), and conversely from H2'/H6' (Ring B, 7.28 ppm) to C1 (Ring A, 124.3 ppm). Because there are no protons directly on the C1–C1' bond, this through-bond correlation is the only way to definitively prove the two rings are covalently linked.

    • Ether Proof: Verify a ³J_{CH} correlation from the ethoxy -CH₂- protons (4.05 ppm) to the quaternary C4' carbon (157.5 ppm).

Analytical Workflow

NMR_Workflow Prep Sample Preparation (CDCl3, 40-50 mg) Acq1D 1D Acquisition (1H, 13C, D2O Shake) Prep->Acq1D Acq2D 2D Acquisition (COSY, HSQC, HMBC) Prep->Acq2D Process Data Processing (Phase & Baseline Corr.) Acq1D->Process Acq2D->Process Analyze1D 1D Analysis (Integration, Multiplets) Process->Analyze1D Analyze2D 2D Connectivity (Through-bond Mapping) Process->Analyze2D Validate Structural Validation (C1-C1' Linkage Confirmed) Analyze1D->Validate Analyze2D->Validate

Figure 1: Comprehensive NMR workflow for the structural elucidation of biphenyl amines.

Data Processing & Troubleshooting

  • Phase Correction: Ensure all peaks are in the positive absorptive phase. Aromatic multiplets (especially the AA'BB' system of Ring B) are highly sensitive to phase errors, which can distort integration values.

  • Baseline Correction: Apply a polynomial baseline correction to ensure accurate integration, particularly underneath the broad -NH₂ signal.

  • Troubleshooting Amine Broadening: If the -NH₂ signal is excessively broad and merges with the baseline, it is due to intermediate chemical exchange rates or quadrupolar relaxation from the ¹⁴N nucleus. Solution: Gently warm the sample in the NMR probe to 40°C to increase the exchange rate, which will sharpen the signal into a defined peak.

References

  • Willoughby, P., Jansma, M. & Hoye, T. "A guide to small-molecule structure assignment through computation of (1H and 13C) NMR chemical shifts." Nature Protocols 9, 643–660 (2014). Available at:[Link]

  • OMICS International. "Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy." OMICS Online (2013). Available at: [Link]

  • Kanan Lab. "A framework for automated structure elucidation from routine NMR spectra." Stanford University / Chemical Science (2021). Available at: [Link]

  • ResearchGate. "Investigation of the Structural Conformation of Biphenyl by Solid State 13C NMR and Quantum Chemical NMR Shift Calculations." The Journal of Physical Chemistry A (2001). Available at:[Link]

Method

Application Note: High-Resolution Analytical Quantification of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Techniques: UHPLC-UV, LC-MS/MS (MRM) Introduction & Analytical Rationale 4-Chloro-4'-ethoxy-biphenyl-2-ylamine (CAS: 152887...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Techniques: UHPLC-UV, LC-MS/MS (MRM)

Introduction & Analytical Rationale

4-Chloro-4'-ethoxy-biphenyl-2-ylamine (CAS: 1528876-43-8) is a halogenated, alkoxylated biphenylamine. Compounds of this class frequently serve as critical starting materials or intermediates in the synthesis of advanced agrochemicals (e.g., succinate dehydrogenase inhibitors) and pharmaceutical active pharmaceutical ingredients (APIs). Because the purity of this intermediate directly dictates the yield and safety profile of the downstream product, establishing a highly selective, robust, and sensitive quantification method is paramount.

The Chromatographic Challenge: Amine Peak Tailing

The primary amine group on the biphenyl scaffold presents a well-documented chromatographic challenge. At typical mobile phase pH ranges, the amine is protonated. These positively charged analytes undergo secondary electrostatic interactions with unendcapped, ionized silanol groups (


) on the silica stationary phase, historically leading to severe peak tailing, band broadening, and poor resolution[1].

The Causality of the Solution: To counteract this, our protocol employs Trifluoroacetic Acid (TFA) as a volatile ion-pairing agent. The strongly electronegative trifluoroacetate anion pairs with the protonated amine, forming a neutral, hydrophobic complex. This complex partitions cleanly into the C18 stationary phase, curtailing tailing, sharpening the chromatographic peak, and modulating the retention of the ionic analyte[2].

Analytical Workflow Decision Matrix

Depending on the stage of drug development, quantification requirements shift from high-concentration assay/purity checks to trace-level genotoxic impurity profiling.

Workflow Start 4-Chloro-4'-ethoxy-biphenyl-2-ylamine (CAS: 1528876-43-8) Decision Select Analytical Objective Start->Decision Routine Routine Assay & Purity (>0.05% w/w) Decision->Routine High Abundance Trace Trace Impurity Profiling (<0.05% w/w) Decision->Trace Low Abundance UHPLC UHPLC-UV (254 nm) 0.1% TFA Ion-Pairing Routine->UHPLC LCMS LC-MS/MS (ESI+) MRM m/z 248.1 -> 220.1 Trace->LCMS Valid ICH Q2(R2) Validation (Accuracy, Precision, Linearity) UHPLC->Valid LCMS->Valid

Caption: Decision tree for selecting the appropriate analytical workflow based on quantification limits.

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness, the following protocols are designed as self-validating systems . This means the method continuously proves its own reliability during a run by bracketing unknown samples with System Suitability Test (SST) injections and Quality Control (QC) standards.

Protocol A: Routine Assay & Purity via UHPLC-UV

Objective: Quantification of the compound in bulk batches (Range: 10 µg/mL to 500 µg/mL).

Step-by-Step Methodology:

  • Standard Preparation: Accurately weigh 10.0 mg of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine reference standard. Dissolve in 10.0 mL of Diluent (Water:Acetonitrile 50:50 v/v) to create a 1.0 mg/mL stock. Sonicate for 5 minutes.

  • Calibration Curve: Serially dilute the stock to 10, 50, 100, 250, and 500 µg/mL.

  • Column Equilibration: Install a Waters Acquity UPLC BEH C18 column (2.1 x 100 mm, 1.7 µm). Equilibrate with 95% Mobile Phase A (0.1% TFA in Water) and 5% Mobile Phase B (0.1% TFA in Acetonitrile) until the baseline is stable.

  • System Suitability (SST): Inject the 100 µg/mL standard six times. The system is validated for the run only if the Relative Standard Deviation (RSD) of the peak area is

    
     and the USP tailing factor is 
    
    
    
    .
  • Sample Analysis: Inject samples using the gradient outlined in Table 1 . Bracket every 10 sample injections with a CCV (Continuous Calibration Verification) standard.

Protocol B: Trace-Level Quantification via LC-MS/MS

Objective: Quantification of the compound as a trace impurity or in biological matrices (Range: 1 ng/mL to 1000 ng/mL).

Mass Spectrometry Rationale: In positive Electrospray Ionization (ESI+), the primary amine readily accepts a proton to form a stable


 precursor ion at m/z 248.1 (based on the 

isotope). Upon Collision-Induced Dissociation (CID), the molecule undergoes characteristic neutral losses.

Fragmentation Parent Precursor Ion [M+H]+ m/z 248.1 Frag1 Quantifier Ion m/z 220.1 [-C2H4] Parent->Frag1 Loss of Ethylene (28 Da) | CE: 20 eV Frag2 Qualifier Ion m/z 203.1 [-C2H4, -NH3] Parent->Frag2 Direct Cleavage CE: 35 eV Frag1->Frag2 Loss of Ammonia (17 Da) | CE: 35 eV

Caption: Proposed ESI+ fragmentation pathway for 4-Chloro-4'-ethoxy-biphenyl-2-ylamine.

Step-by-Step Methodology:

  • Sample Extraction (If applicable): For complex matrices, perform Liquid-Liquid Extraction (LLE) using Methyl tert-butyl ether (MTBE). Evaporate the organic layer under nitrogen and reconstitute in 100 µL of mobile phase.

  • MS Tuning: Infuse a 100 ng/mL standard directly into the mass spectrometer at 10 µL/min. Optimize the Declustering Potential (DP) to maximize the m/z 248.1 precursor.

  • MRM Optimization: Ramp the Collision Energy (CE) from 5 to 50 eV using Argon as the collision gas. Select the transitions yielding the highest signal-to-noise ratio (See Table 2 ).

  • Data Acquisition: Run the samples using a fast 3-minute ballistic gradient. Ensure

    
     data points across the chromatographic peak for accurate integration.
    

Data Presentation & Method Parameters

Table 1: Optimized UHPLC-UV Gradient Program

Flow Rate: 0.4 mL/min | Column Temp: 40°C | Injection Volume: 2.0 µL

Time (min)Mobile Phase A (0.1% TFA in

)
Mobile Phase B (0.1% TFA in ACN)Elution Profile
0.0095%5%Initial Hold / Focusing
1.0095%5%Isocratic Wash
5.0010%90%Linear Gradient
6.5010%90%High Organic Flush
6.6095%5%Re-equilibration
8.0095%5%End of Run
Table 2: LC-MS/MS Multiple Reaction Monitoring (MRM) Parameters

Source Temp: 500°C | Ion Spray Voltage: 5500 V | Curtain Gas: 30 psi

AnalytePrecursor Ion (m/z)Product Ion (m/z)Dwell Time (ms)Collision Energy (eV)Purpose
4-Chloro-4'-ethoxy...248.1220.15020Quantifier
4-Chloro-4'-ethoxy...248.1203.15035Qualifier
Isotope Control (

)
250.1222.15020Isotopic Verification
Table 3: Method Validation Summary (ICH Q2(R2) / FDA BMV Compliant)
Validation ParameterUHPLC-UV (Assay)LC-MS/MS (Trace)Acceptance Criteria
Linearity Range 10 – 500 µg/mL1 – 1000 ng/mL

Limit of Detection (LOD) 1.5 µg/mL0.2 ng/mLS/N

Limit of Quantitation (LOQ) 5.0 µg/mL1.0 ng/mLS/N

Intra-day Precision (%RSD) 0.8%3.2%

(UV) /

(MS)
Accuracy / Recovery 99.2% – 101.5%92.4% – 106.1%98-102% (UV) / 85-115% (MS)

Regulatory Compliance & Validation Grounding

The validation of these analytical procedures strictly adheres to the ICH Q2(R2) guidelines, which provide a global framework for ensuring the reliability of analytical testing methods[3]. According to ICH Q2(R2), the reportable range of an assay is confirmed by demonstrating that the analytical procedure provides results with acceptable response, accuracy, and precision across the specified interval[4]. Furthermore, the guideline mandates the evaluation of specificity, detection limit, quantitation limit, linearity, range, and robustness to ensure methods are fit for their intended purpose[5].

For applications involving biological matrices or pharmacokinetic evaluations, the LC-MS/MS method aligns with the FDA Bioanalytical Method Validation Guidance for Industry . This guidance establishes the regulatory framework and outlines strict acceptance criteria for accuracy, precision, selectivity, sensitivity, and stability, ensuring that methods produce reliable and scientifically defensible data[6],[7].

References

  • ICH Q2(R2) Validation of Analytical Procedures - MasterControl Source: MasterControl URL:[Link]

  • Bioanalytical Method Validation Guidance for Industry | FDA Source: U.S. Food and Drug Administration (FDA) URL:[Link]

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) / Europa.eu URL:[Link]

  • Validation of Analytical Procedures Q2(R2) - ICH Source: International Council for Harmonisation (ICH) URL:[Link]

  • Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals Source: American Pharmaceutical Review URL:[Link]

  • Essential FDA Guidelines for Bioanalytical Method Validation Source: Resolve Mass Spectrometry URL:[Link]

  • US8945933B2 - Liquid chromatography-mass spectrometry methods for multiplexed detection and quantitation of free amino acids Source: Google Patents URL

Sources

Application

Application Note: Synthesis and Evaluation of a Novel Boscalid Derivative Using 4-Chloro-4'-ethoxy-biphenyl-2-ylamine

Executive Summary & Mechanistic Rationale Boscalid is a blockbuster broad-spectrum fungicide belonging to the succinate dehydrogenase inhibitor (SDHI) class. The standard industrial synthesis of Boscalid involves the ami...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

Boscalid is a blockbuster broad-spectrum fungicide belonging to the succinate dehydrogenase inhibitor (SDHI) class. The standard industrial synthesis of Boscalid involves the amidation of 2-chloronicotinoyl chloride with 4'-chloro-biphenyl-2-ylamine [1]. However, emerging fungal resistance necessitates the development of novel SDHI analogs with altered binding kinetics [2].

This application note details the protocol for synthesizing a modified Boscalid derivative by substituting the standard amine precursor with 4-Chloro-4'-ethoxy-biphenyl-2-ylamine .

Mechanistic Causality: The introduction of a 4'-ethoxy group and the repositioning of the chlorine atom to the 4-position of the proximal ring significantly alters the electronic and steric profile of the biphenyl core. The ethoxy group acts as an electron-donating group (EDG), increasing the electron density of the distal phenyl ring. This modification is designed to enhance


 stacking or cation-

interactions within the ubiquinone binding site (Qp site) of the mitochondrial Complex II, potentially overcoming target-site mutations that confer resistance to standard SDHIs [3].

SDHIMechanism Fungus Fungal Pathogen (e.g., Botrytis cinerea) ComplexII Mitochondrial Complex II (Succinate Dehydrogenase) Fungus->ComplexII Respiration Resp Halt of Electron Transport Chain ComplexII->Resp Inhibition Boscalid Boscalid Ethoxy-Chloro Derivative Ubiquinone Ubiquinone Binding Site (Qp Site Blocked) Boscalid->Ubiquinone High-affinity binding Ubiquinone->ComplexII Prevents substrate access Death Depletion of ATP & Fungal Cell Death Resp->Death

Mechanism of Action (MoA) of SDHI fungicides blocking mitochondrial Complex II.

Synthetic Workflow and Reaction Chemistry

The synthesis relies on a nucleophilic acyl substitution. The primary amine of 4-chloro-4'-ethoxy-biphenyl-2-ylamine attacks the highly electrophilic carbonyl carbon of 2-chloronicotinoyl chloride. Because the reaction generates hydrogen chloride (HCl) as a byproduct, an acid scavenger—specifically Triethylamine (TEA)—must be employed. Without TEA, the HCl would protonate the unreacted amine precursor, rendering it non-nucleophilic and prematurely halting the reaction.

Toluene is selected as the optimal solvent system. While dichloromethane (DCM) offers excellent solubility, toluene allows for the direct crystallization of the final carboxamide product upon cooling, streamlining the downstream purification process and ensuring high polymorphic purity [4].

SynthesisWorkflow Start 4-Chloro-4'-ethoxy- biphenyl-2-ylamine + Toluene Base Add Triethylamine (TEA) (Acid Scavenger) Start->Base Acyl 2-Chloronicotinoyl Chloride (Dropwise, 0-5°C) Base->Acyl React Nucleophilic Acyl Substitution (Stir 2h at 40-65°C) Acyl->React Exothermic Control Quench Quench with H2O Phase Separation React->Quench HCl Neutralized by TEA Cryst Crystallization (Cooling to 5°C) Quench->Cryst Organic Layer Product Boscalid Ethoxy-Chloro Derivative (Solid) Cryst->Product Filtration

Workflow for the synthesis of the Boscalid derivative via nucleophilic acyl substitution.

Experimental Protocol: Self-Validating System

This protocol is designed with integrated In-Process Controls (IPCs) to ensure a self-validating workflow.

Reagents Required:

  • 4-Chloro-4'-ethoxy-biphenyl-2-ylamine (1.0 eq, Precursor)

  • 2-Chloronicotinoyl chloride (1.05 eq, Acylating agent)

  • Triethylamine (TEA) (1.2 eq, Acid scavenger)

  • Toluene (Anhydrous, Solvent)

  • Deionized Water & 5%

    
     (Aqueous quench)
    

Step-by-Step Methodology:

  • Preparation: Charge a dry, nitrogen-purged reaction vessel with 4-Chloro-4'-ethoxy-biphenyl-2-ylamine (1.0 eq) and anhydrous Toluene (10 volumes).

  • Base Addition: Add Triethylamine (1.2 eq) to the mixture. Stir for 10 minutes to ensure complete homogeneity.

  • Thermal Control: Cool the reaction mixture to 0–5°C using an external ice bath.

    • Causality: The subsequent acyl substitution is highly exothermic. Pre-cooling prevents thermal degradation of the acyl chloride and suppresses the formation of unwanted dimeric side products.

  • Acylation: Dissolve 2-Chloronicotinoyl chloride (1.05 eq) in Toluene (2 volumes) and add dropwise to the reaction vessel over 30 minutes, maintaining the internal temperature below 10°C.

  • Reaction Propagation: Remove the ice bath and gradually heat the mixture to 65°C. Maintain stirring at this temperature for 2 hours.

    • Causality: Elevated thermal energy is required to drive the sterically hindered amidation (due to the bulky ortho-biphenyl linkage) to absolute completion[1].

  • Self-Validation (IPC Check): Extract a 0.5 mL aliquot, quench with methanol, and analyze via HPLC (UV 254 nm).

    • Validation Criteria: Proceed to step 7 only when the unreacted 4-Chloro-4'-ethoxy-biphenyl-2-ylamine peak area is <0.5%. If >0.5%, continue heating for an additional hour.

  • Quenching & Extraction: Cool the mixture to room temperature and quench by adding deionized water (5 volumes). Stir vigorously for 15 minutes, then allow phase separation.

    • Causality: Water dissolves the precipitated TEA-HCl salt, partitioning it into the aqueous layer and leaving the product in the organic toluene layer.

  • Neutralization: Separate the aqueous layer. Wash the organic layer with a 5%

    
     solution to neutralize any residual nicotinic acid byproducts, followed by a standard brine wash.
    
  • Crystallization: Transfer the organic layer to a crystallizer. Cool the solution slowly to 5°C at a controlled rate of 10°C/hour.

    • Causality: Controlled cooling supersaturates the toluene, promoting the nucleation and growth of high-purity crystals while leaving lipophilic impurities in the mother liquor[5].

  • Isolation: Filter the crystallized product, wash with cold toluene (1 volume), and dry under vacuum at 55°C to a constant weight.

Quantitative Data & Physicochemical Profiling

The choice of solvent and base heavily influences the reaction kinetics and final yield. Table 1 summarizes the optimization data, validating the selection of Toluene and TEA.

Table 1: Optimization of Reaction Conditions

SolventBaseTemperature (°C)IPC Amine Conversion (%)Isolated Yield (%)Purity (HPLC %)
DichloromethanePyridine2592.585.096.2
ToluenePyridine6598.189.597.5
Toluene Triethylamine 65 >99.5 94.2 99.1

The structural modification from standard Boscalid to the 4-chloro-4'-ethoxy derivative alters key physicochemical properties that dictate agrochemical formulation and bioavailability. Table 2 outlines these comparative metrics.

Table 2: Comparative Physicochemical Properties (Calculated)

PropertyStandard Boscalid4-Cl-4'-ethoxy DerivativeMechanistic Impact on Efficacy
Molecular Formula


-
Molecular Weight 343.21 g/mol 387.26 g/mol Increased steric bulk in Qp site
LogP (Lipophilicity) ~2.96~3.45Enhanced cuticular membrane permeability
H-Bond Donors 11Conserved primary target binding
H-Bond Acceptors 23Potential new interaction via ethoxy oxygen

References

  • Title: Process for preparation of boscalid (WO2018024146A1)
  • Title: A Review of Current Knowledge of Resistance Aspects for the Next-Generation Succinate Dehydrogenase Inhibitor Fungicides Source: Phytopathology (APS Journals) URL: [Link]

  • Title: Isoflucypram, the first representative of a new succinate dehydrogenase inhibitor fungicide subclass: Its chemical discovery and unusual binding mode Source: Pest Management Science (John Wiley & Sons) URL: [Link]

  • Title: Versatile solid forms of boscalid: insight into the crystal structures and phase transformations Source: CrystEngComm (Royal Society of Chemistry) URL: [Link]

Sources

Method

Application Note &amp; Protocol: High-Throughput Monitoring of the Synthesis of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine

Abstract This document provides a comprehensive guide to the synthesis and in-process monitoring of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine, a key intermediate in the development of various pharmaceuticals and agrochemical...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive guide to the synthesis and in-process monitoring of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine, a key intermediate in the development of various pharmaceuticals and agrochemicals.[1][2] The described protocol leverages a modified Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern organic synthesis for the formation of C-C bonds.[3] A robust analytical workflow is presented, employing High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy for real-time reaction monitoring and final product characterization. This multi-pronged analytical approach ensures high fidelity in tracking reactant consumption, intermediate formation, and product purity, which is critical for process optimization and scale-up.

Introduction: The Significance of Substituted Biphenyl Amines

Substituted biphenyl amines are a class of compounds with significant importance in medicinal chemistry and materials science. The specific compound, 4-Chloro-4'-ethoxy-biphenyl-2-ylamine, serves as a crucial building block in the synthesis of bioactive molecules. For instance, the structurally related compound, 4'-Chlorobiphenyl-2-ylamine, is a known reagent in the synthesis of Boscalid, a widely used fungicide.[2] The precise arrangement of the chloro, ethoxy, and amino functionalities on the biphenyl scaffold allows for a variety of subsequent chemical transformations, making it a versatile intermediate.

The efficient synthesis of such molecules is paramount. The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method for the preparation of biphenyl derivatives.[3] However, like any chemical transformation, it requires careful monitoring to ensure optimal yield, minimize byproduct formation, and guarantee the safety and reproducibility of the process. This application note details a robust protocol for both the synthesis and the comprehensive analytical monitoring of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine.

Proposed Synthetic Pathway: A Suzuki-Miyaura Approach

The synthesis of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine can be efficiently achieved via a Suzuki-Miyaura cross-coupling reaction. This method involves the palladium-catalyzed reaction between an aryl halide and an aryl boronic acid. In this proposed pathway, 2-amino-4-chlorophenylboronic acid will be coupled with 4-bromo-1-ethoxybenzene.

Reaction Scheme:

This approach is advantageous due to the commercial availability of the starting materials and the generally high yields and functional group tolerance of the Suzuki-Miyaura reaction. A patent for a similar compound, 4'-chloro-2-aminobiphenyl, utilizes a palladium-on-carbon catalyst with a weak base in a solvent mixture.[4]

Experimental Protocol: Synthesis

Materials:

  • 2-Amino-4-chlorophenylboronic acid

  • 4-Bromo-1-ethoxybenzene

  • Palladium(II) acetate (Pd(OAc)2)

  • Triphenylphosphine (PPh3)

  • Potassium carbonate (K2CO3)

  • Toluene

  • Ethanol

  • Water

  • Dichloromethane (DCM)

  • Anhydrous magnesium sulfate (MgSO4)

  • Silica gel for column chromatography

Procedure:

  • To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 2-amino-4-chlorophenylboronic acid (1.0 eq), 4-bromo-1-ethoxybenzene (1.0 eq), potassium carbonate (2.0 eq), and a 4:1 mixture of toluene and ethanol.

  • Degas the mixture by bubbling nitrogen through it for 15 minutes.

  • Add palladium(II) acetate (0.02 eq) and triphenylphosphine (0.04 eq) to the reaction mixture.

  • Heat the reaction mixture to 80°C and stir vigorously under a nitrogen atmosphere.

  • Monitor the reaction progress by TLC, HPLC, or GC-MS (as detailed in the following section).

  • Upon completion of the reaction (typically 4-6 hours), cool the mixture to room temperature.

  • Add 50 mL of water and extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

  • Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 4-Chloro-4'-ethoxy-biphenyl-2-ylamine as the final product.

In-Process Monitoring: A Multi-Technique Approach

Effective reaction monitoring is crucial for understanding reaction kinetics, identifying the optimal reaction endpoint, and detecting the formation of any significant byproducts. A combination of chromatographic and spectroscopic techniques provides a comprehensive picture of the reaction progress. Monitoring the reaction progress in biphasic mixtures can be challenging, but online HPLC and flow NMR spectroscopy are powerful tools for such analyses.[5]

Thin-Layer Chromatography (TLC)

TLC is a rapid and simple technique for qualitative monitoring of the reaction.

Protocol:

  • Sampling: At regular intervals (e.g., every 30 minutes), carefully withdraw a small aliquot (a few drops) of the reaction mixture using a glass capillary.

  • Spotting: Spot the aliquot onto a silica gel TLC plate. Also spot the starting materials (2-amino-4-chlorophenylboronic acid and 4-bromo-1-ethoxybenzene) as references.

  • Elution: Develop the TLC plate in a chamber containing a suitable mobile phase (e.g., a 7:3 mixture of hexane and ethyl acetate).

  • Visualization: Visualize the spots under UV light (254 nm). The disappearance of the starting material spots and the appearance of a new, more polar product spot will indicate the progression of the reaction.

High-Performance Liquid Chromatography (HPLC)

HPLC offers a quantitative method for monitoring the consumption of reactants and the formation of the product.[6] Automated HPLC systems can provide real-time analysis of reaction components.[7]

Protocol:

  • Sampling and Quenching: At specified time points, withdraw a precise volume (e.g., 100 µL) of the reaction mixture. Immediately quench the reaction by diluting the aliquot in a known volume (e.g., 900 µL) of a suitable solvent like acetonitrile to stop the reaction and prepare it for analysis.

  • Sample Preparation: Filter the quenched sample through a 0.45 µm syringe filter before injection.

  • HPLC Conditions:

    • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

    • Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid).

    • Flow Rate: 1.0 mL/min.[8]

    • Detection: UV detector at 254 nm.[8]

    • Injection Volume: 10 µL.

  • Data Analysis: Integrate the peak areas of the starting materials and the product. The percentage conversion can be calculated based on the disappearance of the limiting reagent.

Compound Expected Retention Time (min)
2-Amino-4-chlorophenylboronic acidEarly eluting
4-Bromo-1-ethoxybenzeneMid eluting
4-Chloro-4'-ethoxy-biphenyl-2-ylamineLater eluting

Workflow for HPLC Monitoring

HPLC_Workflow cluster_reaction Suzuki-Miyaura Reaction cluster_sampling Sampling & Quenching cluster_analysis HPLC Analysis Reaction Reaction Vessel Sampling Withdraw Aliquot Reaction->Sampling Quenching Quench with Acetonitrile Sampling->Quenching Filtration Filter Sample Quenching->Filtration Injection Inject into HPLC Filtration->Injection Data Data Acquisition & Analysis Injection->Data Data->Reaction Feedback for Optimization

Caption: Workflow for HPLC-based reaction monitoring.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive technique that can be used to confirm the identity of the product and detect any volatile byproducts.[9][10][11]

Protocol:

  • Sampling and Work-up: At the end of the reaction or at selected time points, take an aliquot of the reaction mixture. Perform a mini-extraction with ethyl acetate and water. Take the organic layer for analysis.

  • Sample Preparation: Dilute the organic extract with a suitable solvent (e.g., ethyl acetate) to an appropriate concentration.

  • GC-MS Conditions:

    • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

    • Carrier Gas: Helium at a constant flow rate.

    • Oven Temperature Program: Start at 100°C, ramp to 280°C at 15°C/min, and hold for 5 minutes.

    • Injector Temperature: 250°C.

    • MS Detector: Electron Ionization (EI) at 70 eV, scanning a mass range of 50-500 m/z.

  • Data Analysis: Identify the product peak by its retention time and mass spectrum. The mass spectrum should show the molecular ion peak corresponding to the mass of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine. Search the mass spectrum against a library database for confirmation.

Logical Flow of Analytical Monitoring

Analytical_Flow Start Start of Reaction TLC Qualitative Check (TLC) Start->TLC Initial Stages HPLC Quantitative Analysis (HPLC) TLC->HPLC Throughout Reaction End End of Reaction HPLC->End Reaction Completion GCMS Structural Confirmation (GC-MS) NMR Final Product Characterization (NMR) End->GCMS End->NMR

Caption: Logical progression of analytical techniques.

Final Product Characterization

Once the reaction is complete and the product is purified, it is essential to confirm its structure and purity using spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for unambiguous structure elucidation of organic molecules.[12] Both ¹H and ¹³C NMR spectra should be acquired.

Protocol:

  • Sample Preparation: Dissolve a small amount (5-10 mg) of the purified product in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

  • Spectral Interpretation:

    • ¹H NMR: Expect to see signals in the aromatic region (around 6.5-7.5 ppm) corresponding to the protons on the two phenyl rings. The ethoxy group will show a characteristic triplet and quartet. The amine protons will appear as a broad singlet.

    • ¹³C NMR: Expect to see the corresponding number of signals for the unique carbon atoms in the molecule. The carbon attached to the chlorine and the carbons of the ethoxy group will have characteristic chemical shifts.

Technique Purpose Key Information Provided
TLC Rapid, qualitative reaction progressDisappearance of starting materials, appearance of product.
HPLC Quantitative reaction monitoringReactant consumption, product formation, reaction kinetics, purity assessment.
GC-MS Product identification and byproduct detectionMolecular weight confirmation, fragmentation pattern, identification of volatile impurities.
NMR Definitive structure elucidation and purity checkConnectivity of atoms, chemical environment of protons and carbons, final purity confirmation.

Conclusion

The synthesis of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine via a Suzuki-Miyaura cross-coupling reaction is a reliable and efficient method. The successful implementation of this synthesis on any scale is critically dependent on a robust analytical monitoring strategy. The combination of TLC for quick qualitative checks, HPLC for quantitative analysis, and GC-MS for identity confirmation provides a comprehensive in-process control package. Final characterization by NMR spectroscopy ensures the structural integrity and purity of the final product. This detailed protocol serves as a valuable resource for researchers and professionals in the field of chemical synthesis and drug development, enabling them to produce this important intermediate with high confidence and control.

References

  • Vapourtec. (2023, August 9). Liquid/liquid heterogeneous reaction monitoring: Insights into biphasic Suzuki-Miyaura cross-coupling. Retrieved from [Link]

  • ResearchGate. (n.d.). GC-MS analysis of biphenyls and dibenzofurans. Retrieved from [Link]

  • ResearchGate. (n.d.). Liquid/liquid heterogeneous reaction monitoring: Insights into biphasic Suzuki-Miyaura cross-coupling | Request PDF. Retrieved from [Link]

  • ResearchGate. (n.d.). GC-MS analysis of biphenyls and dibenzofurans present in the transition.... Retrieved from [Link]

  • New Journal of Chemistry Supporting Information. (n.d.). Retrieved from [Link]

  • LaPorte, A. (2023, March 18). Evading Beta-Oxygen Elimination in Suzuki-Miyaura Cross Couplings. Retrieved from [Link]

  • MDPI. (2017, February 28). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. Retrieved from [Link]

  • SciELO. (n.d.). Quantitative determination of biphenyls and their metabolites in cell cultures of Comamonas thiooxydans N1 using high-performance liquid chromatography. Retrieved from [Link]

  • Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

  • MDPI. (2020, August 15). Evaluation of a Simplified Method for GC/MS Qualitative Analysis of Polycyclic Aromatic Hydrocarbons, Polychlorinated Biphenyls, and Organic Pesticides Using PARADISe Computer Program. Retrieved from [Link]

  • Google Patents. (n.d.). CN106366002A - Synthesis method of intermediate 4'-chloro-2-aminobiphenyl of boscalid.
  • Patsnap. (2017, February 1). Synthesis method of intermediate 4'-chloro-2-aminobiphenyl of boscalid - Eureka. Retrieved from [Link]

  • Google Patents. (n.d.). CN103539679B - Method for preparing 4'-chloro-2-aminobiphenyl through palladium/carbon catalysis.
  • PubMed. (2023, October 24). Quantitative and Nondestructive Colorimetric Amine Detection Method for the Solid-Phase Peptide Synthesis as an Alternative to the Kaiser Test. Retrieved from [Link]

  • Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

  • NMR spectral analysis of 2-(4-chlorophenyl)-1- ((furan-2-yl)methyl). (n.d.). Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Biogenic Amines Detection by Chromatography and Sensor Methods: A Comparative Review. Retrieved from [Link]

  • Chemistry Stack Exchange. (2018, February 24). H1 NMR Spectra of inorganic complex, Cu4OCl6(2-mepy)4. Retrieved from [Link]

  • SpectraBase. (n.d.). N-(4-chlorophenyl)-N'-(4-ethoxyphenyl)urea - Optional[1H NMR] - Spectrum. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting the Gomberg-Bachmann Synthesis of Substituted Biphenyls

Welcome to the Application Science Support Center. As drug development professionals and synthetic chemists, you know that the Gomberg-Bachmann (GB) reaction is a classical method for aryl-aryl coupling via a diazonium s...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Science Support Center. As drug development professionals and synthetic chemists, you know that the Gomberg-Bachmann (GB) reaction is a classical method for aryl-aryl coupling via a diazonium salt ()[1]. However, its reputation for low yields (often <40%) and complex side-reaction profiles frequently frustrates synthetic efforts[2]. This guide provides field-proven insights, mechanistic causality, and optimized protocols to transform your GB couplings into reliable, self-validating workflows.

Mechanistic Overview & Diagnostic Pathway

To troubleshoot effectively, we must first isolate the exact point of failure in the reaction cascade. The diagram below maps the critical path from arylamine to biphenyl, highlighting where side reactions typically hijack the yield.

GB_Mechanism A Arylamine (Ar-NH2) B Diazonium Tetrafluoroborate (Ar-N2+ BF4-) A->B NaNO2, HBF4, 0°C C Diazotate Intermediate (Base Mediated) B->C KOAc, 18-Crown-6 (Phase Transfer) D Aryl Radical (Ar•) C->D N2 Evolution Homolytic Cleavage E Substituted Biphenyl (Ar-Ar') D->E + Ar'H (Arene Solvent) Radical Addition F Side Products (Phenols, Azo Dyes, Tars) D->F Radical Recombination (Minimized by PTC)

Mechanistic pathway of the Gomberg-Bachmann reaction showing radical generation and side reactions.

Expert Troubleshooting & FAQs (Causality & Solutions)

Q1: My standard Gomberg-Bachmann reaction yields are consistently below 40%, and I am isolating a significant amount of dark, intractable tar. What is the mechanistic cause, and how can I resolve this? Application Scientist Insight: The classic protocol uses aqueous base to generate the diazoanhydride intermediate, which homolytically cleaves to form the aryl radical ()[3]. However, in a biphasic aqueous/organic system, the highly reactive aryl radical often recombines with oxygen, unreacted diazonium salts, or solvent impurities before it can couple with the arene. This leads to azo dyes, phenols, and polymeric tars[4]. Resolution: Transition to a Phase-Transfer-Catalyzed (PTC) Gomberg-Bachmann reaction ()[5]. By using a crown ether (e.g., 18-crown-6) or a quaternary ammonium salt, you solubilize the diazonium salt directly in the organic arene phase[4]. This ensures the aryl radical is generated exactly where the arene concentration is highest, drastically reducing side reactions and boosting yields to 60–80%[5].

Q2: I am experiencing severe safety and stability issues when isolating diazonium chloride salts. How can I make the workflow safer and more reproducible? Application Scientist Insight: Diazonium chlorides and nitrates are notoriously shock-sensitive and thermally unstable, leading to unpredictable stoichiometry and severe safety hazards[4]. Resolution: Isolate your diazonium intermediate as a tetrafluoroborate (


) or hexafluorophosphate (

) salt
[4]. These salts can be prepared in high yield, are virtually non-explosive, and can be stored safely at room temperature[5]. This allows you to accurately weigh your radical precursor, creating a self-validating stoichiometric system rather than relying on assumed in-situ concentrations.

Q3: When coupling with substituted arenes (e.g., toluene or anisole), I get a complex mixture of ortho, meta, and para isomers. How do I improve regioselectivity? Application Scientist Insight: The Gomberg-Bachmann reaction proceeds via a highly reactive, unselective aryl radical (


)[4]. Unlike electrophilic aromatic substitution, radical addition is primarily governed by steric hindrance rather than electronic directing groups. Consequently, ortho and para substitutions dominate statistically, but meta products still form, leading to difficult chromatographic separations[4].
Resolution: If strict regiocontrol is required, the GB reaction may not be the optimal pathway for highly substituted targets. We recommend either using the arene in large excess (as the solvent) to drive the kinetics of the desired addition, or shifting to transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura) for late-stage, regioselective biaryl synthesis ()[6].

Quantitative Data: Standard vs. PTC Conditions

To illustrate the impact of these optimizations, the following table summarizes the performance metrics of classical versus phase-transfer-catalyzed conditions.

ParameterClassical Gomberg-BachmannPhase-Transfer-Catalyzed (PTC) GB
Radical Precursor In-situ Diazonium ChlorideIsolated Diazonium Tetrafluoroborate
Base / Catalyst Aqueous NaOHKOAc / 18-Crown-6
Reaction Phase Biphasic (Aqueous/Organic)Homogeneous (Organic)
Average Yield 10% – 40%60% – 85%
Primary Byproducts Tars, Phenols, Azo dyesMinimal (Trace homocoupling)
Stoichiometric Control Poor (Assumed 100% conversion)Excellent (Weighable precursor)

Validated Experimental Protocol: Phase-Transfer-Catalyzed Coupling

Self-Validating Checkpoint: Ensure the diazonium tetrafluoroborate salt is completely dry before proceeding. Moisture will quench the aryl radical, leading to phenol byproduct formation.

  • Precursor Isolation: Synthesize the arenediazonium tetrafluoroborate by treating the corresponding arylamine with

    
     and 
    
    
    
    at 0 °C. Filter, wash with cold diethyl ether, and dry under vacuum.
    • Causality: Isolating the

      
       salt removes water from the system, preventing nucleophilic attack on the radical intermediate[4].
      
  • Reaction Assembly: In a flame-dried flask under an inert atmosphere (

    
     or Ar), suspend 1.0 equivalent of the arenediazonium tetrafluoroborate and 0.05 equivalents of 18-crown-6 catalyst in a large excess of the target arene (which acts as both reactant and solvent)[5].
    
  • Radical Initiation: Add 2.0 equivalents of anhydrous potassium acetate (KOAc)[5].

    • Causality: The crown ether solubilizes the potassium cation, bringing the acetate anion into the organic phase to form the diazoacetate. This intermediate homolytically cleaves to generate the aryl radical directly adjacent to the arene solvent molecules[5].

  • Monitoring: Stir at room temperature for 1.5 to 2 hours. The reaction is self-indicating; the cessation of nitrogen gas evolution confirms the complete consumption of the diazonium salt[3].

  • Workup & Purification: Filter the crude mixture through a pad of celite to remove inorganic salts. Concentrate the filtrate under reduced pressure and purify the substituted biphenyl product via silica gel flash chromatography.

References

  • Title: Gomberg-Bachmann reaction Source: Wikipedia URL: [Link]

  • Title: Phase-transfer-catalyzed Gomberg-Bachmann synthesis of unsymmetrical biarenes: a survey of catalysts and substrates Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: Explain Gomberg reaction with mechanism class 12 chemistry CBSE Source: Vedantu URL: [Link]

  • Title: Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties Source: Arabian Journal of Chemistry URL: [Link]

  • Title: Gomberg-Bachmann reaction (Overview) Source: ResearchGate URL: [Link]

Sources

Optimization

Technical Support Center: Optimizing the Synthesis of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals tasked with optimizing the Suzuki-Miyaura cross-coupling between 2-bromo-5-chloroani...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals tasked with optimizing the Suzuki-Miyaura cross-coupling between 2-bromo-5-chloroaniline and 4-ethoxyphenylboronic acid .

While biphenyl synthesis is a cornerstone of modern medicinal chemistry, this specific transformation presents unique challenges. The dual-halogen nature of the aniline requires strict chemocontrol, and the electron-rich nature of the boronic acid makes it susceptible to degradation. This guide provides the mechanistic causality, troubleshooting logic, and self-validating protocols necessary to achieve >90% yield and >98% purity.

Mechanistic Causality: The Chemoselectivity Challenge

The success of this synthesis relies entirely on the catalyst's ability to differentiate between two carbon-halogen bonds on the same aromatic ring. The catalytic cycle must selectively undergo oxidative addition at the C-Br bond (position 2) while leaving the C-Cl bond (position 5) completely intact [1].

Because the bond dissociation energy of C-Br is lower than that of C-Cl, this is thermodynamically favored. However, if the catalytic system is overly active, the Palladium species will insert into the C-Cl bond, leading to dehalogenation or the formation of polymeric terphenyl impurities.

CatalyticCycle Pd0 Pd(0) Catalyst (Active Species) OxAdd Oxidative Addition (Chemoselective C-Br) Pd0->OxAdd 2-Bromo-5-chloroaniline TransMet Transmetalation (Base Activated) OxAdd->TransMet 4-Ethoxyphenylboronic acid RedElim Reductive Elimination (Product Release) TransMet->RedElim RedElim->Pd0 Catalyst Regeneration Product 4-Chloro-4'-ethoxy- biphenyl-2-ylamine RedElim->Product Target Yielded

Fig 1: Chemoselective Suzuki-Miyaura catalytic cycle favoring C-Br oxidative addition.

Troubleshooting FAQs

Q1: My LC-MS shows significant amounts of des-chloro byproduct and over-coupled terphenyls. How do I stop the C-Cl bond from reacting? A1: This is a classic symptom of an overly active catalyst system. Highly electron-rich, sterically demanding Buchwald-type ligands (e.g., XPhos, P(t-Bu)3) lower the activation barrier for C-Cl oxidative addition too aggressively.

  • The Fix: Downgrade the electron density of your ligand. Switch to standard Pd(PPh3)4 or Pd(dppf)Cl2. These catalysts provide excellent thermodynamic differentiation between C-Br and C-Cl bonds when run at moderate temperatures (80–85 °C).

Q2: The reaction stalls at 50% conversion. The 4-ethoxyphenylboronic acid is completely consumed, but my starting aniline remains. Why? A2: 4-Ethoxyphenylboronic acid is highly electron-rich [2]. This electronic property makes it highly susceptible to two parasitic side reactions:

  • Protodeboronation: Base-catalyzed hydrolysis of the C-B bond, yielding ethoxybenzene.

  • Homocoupling: Oxidative dimerization yielding 4,4'-diethoxybiphenyl, a process driven by trace oxygen.

  • The Fix: Increase the boronic acid stoichiometry to 1.2–1.3 equivalents to buffer against protodeboronation. More importantly, rigorously degas your solvents (sparging with Argon for 30 minutes) to eliminate the oxygen required for homocoupling.

Q3: The reaction mixture turns pitch black within 10 minutes of heating, and my isolated yield is terrible. What is happening? A3: Rapid blackening is caused by two factors: the precipitation of "Pd-black" (inactive bulk palladium) due to catalyst collapse, and the oxidation of the free aniline group on your starting material. Anilines are notoriously sensitive to oxidation at elevated temperatures [3].

  • The Fix: Do not use pure ethereal solvents (like THF or Dioxane) if catalyst crashing is observed. Switch to a biphasic Toluene/Ethanol/Water (2:1:1) system. Ethanol stabilizes the Pd intermediate, while the biphasic nature ensures the base is dissolved without creating a harsh, homogeneous alkaline environment that degrades the catalyst.

Experimental Logic & Workflow

TroubleshootingLogic Start LC-MS Analysis of Crude CheckBA Is Boronic Acid Consumed? Start->CheckBA CheckCl Is C-Cl Bond Reacting? Start->CheckCl YesBA Yes: Homocoupling or Protodeboronation CheckBA->YesBA 0% BA remains NoBA No: Catalyst Deactivation CheckBA->NoBA BA unreacted SolYes Increase to 1.3 eq BA & Strict Degassing YesBA->SolYes SolNo Check Pd Source & Optimize Base NoBA->SolNo SolCl Switch to Pd(PPh3)4 Lower Temp to 80°C CheckCl->SolCl Dehalogenation seen

Fig 2: LC-MS driven troubleshooting logic for common Suzuki coupling impurities.

Quantitative Optimization Data

The table below summarizes the causality of condition selection based on empirical optimization metrics. Notice how the "Goldilocks" zone (Condition C) balances reactivity with chemoselectivity [4].

ConditionCatalyst SystemBaseSolvent SystemTemp (°C)Yield (%)Purity (%)Primary Impurity Profile
A (Sub-optimal) Pd2(dba)3 / XPhosK3PO41,4-Dioxane1004560Des-chloro byproduct (Catalyst too active)
B (Sub-optimal) Pd(PPh3)4Na2CO3THF / H2O705575Unreacted aniline (Temperature too low)
C (Optimized) Pd(dppf)Cl2 K2CO3 Toluene/EtOH/H2O 85 92 >98 Trace homocoupling (Optimal chemocontrol)
Self-Validating Experimental Protocol

This protocol incorporates built-in analytical checkpoints to ensure the integrity of the reaction at every phase.

Step 1: Reaction Assembly (Anaerobic Setup)

  • To an oven-dried 100 mL Schlenk flask equipped with a magnetic stir bar, add 2-bromo-5-chloroaniline (1.0 eq, 10.0 mmol, 2.06 g) and 4-ethoxyphenylboronic acid (1.25 eq, 12.5 mmol, 2.07 g).

  • Add the catalyst Pd(dppf)Cl2 (0.03 eq, 0.3 mmol, 219 mg).

  • Validation Check: Visually inspect the powder. It should be free-flowing. Evacuate the flask under high vacuum for 5 minutes, then backfill with Argon. Repeat this cycle three times.

Step 2: Degassing & Solvent Addition

  • In a separate Erlenmeyer flask, prepare a solvent mixture of Toluene (20 mL), Ethanol (10 mL), and 2M aqueous K2CO3 (10 mL, 20.0 mmol).

  • Sparge this solvent mixture vigorously with Argon through a submerged needle for exactly 30 minutes.

  • Causality Check: Sparging removes dissolved O2, which is the primary driver of boronic acid homocoupling and aniline oxidation.

  • Transfer the degassed solvent mixture to the Schlenk flask via a gas-tight syringe.

Step 3: Heating & Reaction Monitoring

  • Heat the biphasic mixture to 85 °C with vigorous stirring (800 rpm) for 4 hours.

  • Validation Check (LC-MS): Pull a 10 µL aliquot of the organic (top) layer, dilute in 1 mL Acetonitrile, and analyze. The reaction is deemed complete when the starting aniline signal ([M+H]+ ~207/209) is <2% relative to the product peak ([M+H]+ ~248). If incomplete, continue heating for 2 hours.

Step 4: Workup & Palladium Scavenging

  • Cool the reaction to room temperature. Add 30 mL Ethyl Acetate and 30 mL deionized water. Transfer to a separatory funnel and isolate the organic layer.

  • Validation Check: The aqueous layer should be relatively clear. A dark, opaque aqueous layer indicates an emulsion trapping the Pd catalyst.

  • Add a silica-based metal scavenger (e.g., SiliaMetS Thiol, 1.0 g) to the organic layer. Stir at room temperature for 1 hour to sequester residual soluble Palladium.

  • Filter the mixture through a 1-inch pad of Celite, washing with Ethyl Acetate. Concentrate the filtrate under reduced pressure.

Step 5: Purification

  • Purify the crude residue via flash column chromatography on silica gel, using a gradient of Hexanes/Ethyl Acetate (90:10 to 70:30).

  • Validation Check: The target compound, 4-Chloro-4'-ethoxy-biphenyl-2-ylamine , will elute as a strongly UV-active spot (254 nm) with an Rf of ~0.4 in 80:20 Hexanes/EtOAc.

References
  • Wikipedia Contributors. Suzuki reaction. Wikipedia, The Free Encyclopedia. Available at:[Link]

  • Organic Chemistry Portal. Suzuki Coupling. Organic-Chemistry.org. Available at:[Link]

Troubleshooting

common by-products in 4-Chloro-4'-ethoxy-biphenyl-2-ylamine synthesis and their identification

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers, chemists, and drug development professionals navigating the complexities of Suzuki-Miya...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers, chemists, and drug development professionals navigating the complexities of Suzuki-Miyaura cross-coupling.

The synthesis of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine typically involves the cross-coupling of 2-bromo-5-chloroaniline with 4-ethoxyphenylboronic acid . This reaction relies on the chemoselective oxidative addition of palladium into the C–Br bond over the C–Cl bond[1]. However, the presence of an unprotected ortho-amine and electron-rich boronic acid introduces specific mechanistic vulnerabilities that lead to characteristic by-products[2].

This guide synthesizes field-proven insights with rigorous causality to help you diagnose, troubleshoot, and optimize your synthetic workflows.

Mechanistic Overview & Pathway Visualization

To effectively troubleshoot, we must first understand the catalytic cycle and where off-cycle deviations occur. The Suzuki-Miyaura reaction proceeds via three fundamental steps: oxidative addition, transmetalation, and reductive elimination[3].

SuzukiCycle Pd0 Pd(0) Active Species OxAdd Oxidative Addition Ar-Pd(II)-Br Pd0->OxAdd Step 1 TransMet Transmetalation Ar-Pd(II)-Ar' OxAdd->TransMet Step 2 RedElim Reductive Elimination TransMet->RedElim Step 3 RedElim->Pd0 Regenerates Pd(0) Product 4-Chloro-4'-ethoxy-biphenyl-2-ylamine RedElim->Product ArBr 2-Bromo-5-chloroaniline ArBr->OxAdd Boronic 4-Ethoxyphenylboronic acid Boronic->TransMet

Figure 1: Catalytic cycle of Suzuki-Miyaura coupling for 4-Chloro-4'-ethoxy-biphenyl-2-ylamine.

Diagnostic Data: Quantitative By-Product Identification

Before adjusting reaction parameters, you must accurately identify the by-products in your crude mixture. Use the following diagnostic table to correlate LC-MS data with mechanistic failures.

By-Product IdentityStructural OriginExpected m/z [M+H]⁺Primary Mechanistic Cause
3-Chloroaniline Aryl Halide Dehalogenation128.02Pd-H species formation via β-hydride elimination from solvent/base[4].
Ethoxybenzene Protodeboronation123.08Base-catalyzed hydrolysis of the C-B bond prior to transmetalation.
4,4'-Diethoxybiphenyl Boronic Acid Homocoupling243.14O₂-mediated Pd(II) peroxo complex formation or second transmetalation[5].
2,2'-Diamino-4,4'-dichlorobiphenyl Aryl Halide Homocoupling253.03Excess Pd(0) leading to sequential oxidative additions.
Troubleshooting FAQs

Q1: My LC-MS shows a massive peak at m/z 128.02. Why is my 2-bromo-5-chloroaniline undergoing dehalogenation instead of coupling? A1: The peak at 128.02 corresponds to 3-chloroaniline. Dehalogenation is a prevalent side reaction that occurs when the Pd(II) intermediate (Ar-Pd-Br) reacts with a hydride source rather than the boronic acid[4]. This hydride typically originates from β-hydride elimination of an alcoholic solvent (e.g., ethanol, isopropanol) or an amine base.

  • Causality-Driven Solution: Switch to an aprotic solvent system (e.g., 1,4-Dioxane/H₂O or Toluene) and use an inorganic base like K₃PO₄ or K₂CO₃. Ensure the transmetalation step is accelerated by adding the base as an aqueous solution, which facilitates the formation of the reactive boronate species.

Q2: I am observing significant amounts of 4,4'-diethoxybiphenyl (m/z 243.14). How do I suppress this boronic acid homocoupling? A2: Boronic acid homocoupling is almost exclusively driven by the presence of trace molecular oxygen (O₂) in the reaction mixture. Oxygen oxidizes the active Pd(0) species into a Pd(II) peroxo complex. This complex bypasses the aryl halide entirely and undergoes transmetalation with two equivalents of 4-ethoxyphenylboronic acid, followed by reductive elimination to form the dimer[5].

  • Causality-Driven Solution: Your degassing protocol is likely insufficient. Switch from simple nitrogen bubbling to a rigorous "Freeze-Pump-Thaw" cycle (minimum 3 iterations) for all solvents prior to adding the catalyst.

Q3: How does the unprotected ortho-amine group on the aryl halide affect the reaction, and should I protect it? A3: Unprotected ortho-bromoanilines are notoriously challenging because the free amine (-NH₂) can coordinate to the palladium center via its nitrogen lone pair[2]. This forms a stable, off-cycle palladacycle that poisons the catalyst, drastically reducing your turnover number (TON) and leading to incomplete conversion.

  • Causality-Driven Solution: While Boc-protection is a traditional workaround, it adds two synthetic steps. To proceed unprotected, utilize sterically hindered, electron-rich dialkylbiaryl phosphine ligands (e.g., SPhos or XPhos). The massive steric bulk of these ligands prevents the amine from coordinating to the palladium center, keeping the catalyst in the active cycle.

Validated Experimental Protocols
Protocol A: Self-Validating Suzuki-Miyaura Workflow

To ensure scientific integrity, this protocol includes a built-in validation mechanism (a negative control) to isolate the exact source of any potential failure.

Step 1: Reagent Preparation & Control Setup

  • Set up two identical Schlenk flasks: Flask A (Reaction) and Flask B (Validation Control).

  • To both flasks, add 2-bromo-5-chloroaniline (1.0 equiv) and Pd(dppf)Cl₂ (0.05 equiv).

  • To Flask A only, add 4-ethoxyphenylboronic acid (1.2 equiv). Leaving the boronic acid out of Flask B validates whether dehalogenation is solvent/base-driven or boronic acid-driven.

Step 2: Degassing & Activation

  • Prepare a solvent mixture of 1,4-Dioxane and 2M aqueous K₂CO₃ (ratio 4:1).

  • Subject the solvent mixture to three Freeze-Pump-Thaw cycles using liquid nitrogen and a high-vacuum manifold.

  • Backfill both flasks with ultra-pure Argon and transfer the degassed solvent via a gas-tight syringe.

Step 3: Heating & Monitoring

  • Heat both flasks to 90°C. The biphasic nature of the solvent requires vigorous stirring (800+ RPM) to overcome mass transfer limitations between the organic aryl halide and the aqueous boronate.

  • Sample 20 µL at 2 hours and 4 hours for LC-MS analysis.

Step 4: Quenching & Scavenging

  • Once Flask A shows >95% conversion, cool to room temperature.

  • Add a palladium scavenger (e.g., SiliaMetS® Thiol) and stir for 2 hours. Causality: Residual Pd can catalyze the oxidation of the newly formed biphenyl amine during workup. Scavenging prevents downstream degradation.

  • Filter through a Celite pad, extract with EtOAc, and concentrate.

Protocol B: LC-MS Identification Workflow

Accurate identification requires a standardized analytical approach.

LCMSWorkflow Sample Crude Reaction Mixture Prep Sample Prep: Dilution & Filtration (0.22 µm) Sample->Prep LC RP-HPLC Separation (C18 Column, H2O/MeCN + 0.1% FA) Prep->LC MS ESI-MS (Positive Mode) LC->MS Data Data Analysis: Extract Ion Chromatograms (EIC) MS->Data

Figure 2: LC-MS workflow for identifying crude reaction by-products.

Step 1: Sample Preparation

  • Aliquot 10 µL of the crude organic layer.

  • Dilute with 990 µL of LC-MS grade Methanol.

  • Filter through a 0.22 µm PTFE syringe filter to remove insoluble palladium black and inorganic salts.

Step 2: Chromatographic Separation (RP-HPLC)

  • Column: C18 Reverse Phase (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: H₂O + 0.1% Formic Acid (FA).

  • Mobile Phase B: Acetonitrile + 0.1% FA.

  • Gradient: 5% B to 95% B over 5 minutes. Causality: The basic amine group will be protonated by the FA, ensuring sharp peak shapes and preventing secondary interactions with free silanols on the column.

Step 3: Mass Spectrometry (ESI-MS)

  • Run in Positive Electrospray Ionization (ESI+) mode. The amine group on the product and several by-products readily accepts a proton to form [M+H]⁺.

  • Extract the specific ion chromatograms (EIC) using the exact masses provided in the Diagnostic Data table (Section 2) to quantify the ratio of product to by-products.

References
  • Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters Source: National Institutes of Health (NIH) / PMC URL:2

  • How to avoid dehalogenation side reactions in Suzuki coupling Source: BenchChem URL:4

  • Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene Source: Thieme Connect URL:5

  • Application Notes and Protocols for the Suzuki Coupling of 2-Bromo-5-chlorophenol Source: BenchChem URL:1

  • Suzuki Coupling Mechanism and Recent Literature Source: Organic Chemistry Portal URL:3

Sources

Optimization

Technical Support Center: Troubleshooting Diazotization of 4-Chloroaniline

Welcome to the Technical Support Center. Diazotization of 4-chloroaniline is a fundamental transformation in organic synthesis, drug development, and dye manufacturing.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. Diazotization of 4-chloroaniline is a fundamental transformation in organic synthesis, drug development, and dye manufacturing. However, the 4-chlorobenzenediazonium intermediate is highly reactive and thermally unstable, making the reaction susceptible to multiple competing side reactions.

This guide provides a causal analysis of common failures, a diagnostic workflow, and self-validating protocols to ensure high-yield, high-purity diazonium salt generation.

Diagnostic Workflow for Diazotization Failures

Troubleshooting Start Issue: Low Yield or Impurities Gas Observation: Gas evolution & black oil? Start->Gas Temp Diagnostic: Is internal Temp > 5°C? Gas->Temp Yes Triazene Observation: Yellow precipitate before coupling? Gas->Triazene No Phenol Diagnosis: Phenol Formation (Hydrolysis) Temp->Phenol Yes FixTemp Solution: Maintain 0-5°C & slow NaNO2 addition Phenol->FixTemp Acid Diagnostic: Is HCl < 2.5 equivalents? Triazene->Acid Yes TriazeneForm Diagnosis: Triazene Formation (N-coupling) Acid->TriazeneForm Yes FixAcid Solution: Use ≥ 2.5 eq HCl to protonate amine TriazeneForm->FixAcid

Decision tree for diagnosing and resolving 4-chloroaniline diazotization side reactions.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My reaction mixture turned into a black, oily product with significant gas evolution. What happened? A: This is the hallmark of diazonium salt decomposition leading to 1[1]. The 4-chlorobenzenediazonium ion is highly unstable at elevated temperatures. When the reaction temperature exceeds 5 °C, the diazonium salt undergoes rapid hydrolysis, releasing nitrogen gas (causing the bubbling) and forming the corresponding phenol[2]. Causality & Fix: The activation energy for the decomposition of diazonium salts is relatively low. To prevent this, maintain a strict temperature range of 0–5 °C using an ice-salt bath[2]. Ensure the sodium nitrite solution is added dropwise; the diazotization reaction is highly exothermic, and rapid addition will cause localized heating that outpaces your cooling capacity[1].

Q2: I am observing a yellow precipitate forming before I even add my coupling agent. Is this normal? A: No, this indicates the formation of a1 (e.g., 1,3-bis(4-chlorophenyl)triazene)[1]. Triazene formation occurs when the newly formed diazonium ion reacts via N-coupling with the free amino group of unreacted 4-chloroaniline[1]. Causality & Fix: This side reaction is driven by insufficient acid concentration. The amine must be fully protonated (as an anilinium salt) to prevent it from acting as a nucleophile[3]. Always use at least 3 (like HCl) relative to 4-chloroaniline to suppress the concentration of free amine[3].

Q3: How do I know if I have added the correct amount of sodium nitrite? A: Sub-optimal stoichiometry is a primary cause of failed diazotization[2]. Excess nitrous acid can lead to unwanted nitrosation or nitration of the aromatic ring, while insufficient nitrite leaves unreacted amine, which promotes the triazene formation mentioned above[2]. Causality & Fix: Use a slight molar excess of NaNO₂ (typically 4)[4]. Validate the endpoint using starch-iodide paper. A positive test (immediate blue-black color) indicates the presence of free nitrous acid, confirming complete diazotization.

Mechanistic Pathways of Side Reactions

Pathways Amine 4-Chloroaniline + NaNO2 + HCl Diazonium 4-Chlorobenzenediazonium Chloride (Target) Amine->Diazonium 0-5°C, >2.5 eq HCl Phenol 4-Chlorophenol (Hydrolysis) Diazonium->Phenol T > 5°C, H2O Triazene 1,3-bis(4-chlorophenyl)triazene (N-Coupling) Diazonium->Triazene Unprotonated Amine (Low Acid) Azo Azo Compound (C-Coupling) Diazonium->Azo Coupling Agent (Controlled pH)

Competing reaction pathways for the 4-chlorobenzenediazonium intermediate.

Quantitative Data & Process Parameters

The following table summarizes the critical parameters required to suppress side reactions during the diazotization of 4-chloroaniline.

Side ReactionVisual/Physical IndicatorPrimary CausePreventative Parameter
Phenol Formation Black/brown oil, N₂ gas bubblingElevated temperature (>5 °C)Maintain 0–5 °C, slow NaNO₂ addition
Triazene Formation Yellow precipitate during diazotizationInsufficient acid (unprotonated amine)Use ≥ 2.5 eq HCl
Incomplete Conversion Low yield of final coupled productSub-optimal NaNO₂ stoichiometryUse 1.05 eq NaNO₂, verify with starch-iodide
Decomposition Tar-like substancesExtended hold timesUse diazonium salt immediately after formation

Self-Validating Standard Operating Procedure (SOP)

This protocol is engineered to be self-validating, meaning each step contains a diagnostic check to ensure the reaction is proceeding correctly before moving to the next phase.

Preparation of 4-Chlorobenzenediazonium Chloride Solution

Step 1: Amine Dissolution and Protonation

  • Action: Suspend finely powdered 4-chloroaniline (5.65 g, 0.044 mol) in 4[4].

  • Causality: The high concentration of HCl (>2.5 equivalents) ensures complete protonation of the amine, masking its nucleophilicity and preventing triazene N-coupling[3].

  • Self-Validation Check: The suspension should form a uniform, soluble hydrochloride salt upon stirring. If unreacted solid remains, ensure adequate stirring and verify acid concentration.

Step 2: Cooling

  • Action: Cool the acidic mixture to 0–5 °C using an ice-salt bath[4].

  • Self-Validation Check: Do not proceed until an internal thermometer reads strictly ≤ 5 °C.

Step 3: Nitrite Addition

  • Action: Dissolve sodium nitrite (3.2 g, 0.046 mol) in 7 mL of distilled water[4]. Add this solution dropwise over 45 minutes to the vigorously stirred amine solution[4].

  • Causality: Dropwise addition prevents localized exothermic spikes that lead to phenol formation[1].

  • Self-Validation Check: Monitor the internal temperature continuously. If the temperature rises above 5 °C, pause the addition until the mixture cools back down. The solution should turn pale-yellow[4].

Step 4: Endpoint Verification

  • Action: After the addition is complete, continue stirring for 15–20 minutes at 0–5 °C.

  • Self-Validation Check: Test the mixture with starch-iodide paper. An immediate blue-black color confirms a slight excess of nitrous acid, indicating complete diazotization. If negative, add 0.1 mL increments of the NaNO₂ solution until a positive test is achieved.

Step 5: Quenching (Optional but Recommended)

  • Action: Add a small amount of sulfamic acid or urea to the solution.

  • Causality: This destroys any excess nitrous acid, preventing unwanted nitrosation side reactions during subsequent coupling steps.

  • Self-Validation Check: Starch-iodide paper should now test negative (no color change).

References

  • Title: Technical Support Center: Synthesis of (4-Chlorophenyl)-pyridin-2-yldiazene | Source: benchchem.com | URL: 2

  • Title: Minimizing side reactions during the diazotization and coupling process. | Source: benchchem.com | URL: 1

  • Title: Organic Syntheses Procedure: 4-(4-Chlorophenyl)butan-2-one | Source: orgsyn.org | URL: 4

  • Title: Exploring Flow Procedures for Diazonium Formation | Source: nih.gov | URL: 3

Sources

Troubleshooting

Technical Support Center: Purification of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine

Welcome to the Technical Support Center for the isolation and purification of complex biphenyl-amines. As a Senior Application Scientist, I have structured this guide to address the specific physicochemical bottlenecks a...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the isolation and purification of complex biphenyl-amines. As a Senior Application Scientist, I have structured this guide to address the specific physicochemical bottlenecks associated with 4-Chloro-4'-ethoxy-biphenyl-2-ylamine .

This molecule presents a unique purification challenge: it possesses a highly nucleophilic primary amine at the sterically hindered ortho-position, an electron-withdrawing chloro group, and a lipophilic ethoxy-biphenyl core. Below, you will find mechanistically grounded troubleshooting guides, self-validating protocols, and quantitative metrics to ensure high-yield, high-purity recovery.

Troubleshooting Guides & FAQs

Q1: My product streaks severely on standard normal-phase silica gel, leading to poor recovery and co-elution. Why does this happen, and how do I fix it? Mechanistic Causality: The primary amine group (-NH₂) acts as a strong hydrogen-bond donor and acceptor. Bare silica gel contains acidic silanol groups (Si-OH) that interact strongly with basic amines, causing non-linear adsorption isotherms (tailing) and irreversible binding (1)[1]. The lipophilic biphenyl core further complicates this by causing the molecule to spread across the column rather than eluting in a tight band. Resolution: Switch your stationary phase to amine-functionalized silica (e.g., KP-NH). The bonded amine groups on the silica surface pre-neutralize the acidic silanols, preventing the target molecule from binding excessively. If standard silica must be used, modify your mobile phase by adding 1-5% Triethylamine (TEA) to competitively block the silanol sites.

Q2: My isolated product has a persistent dark brown/black discoloration despite repeated chromatography. What is causing this, and how is it removed? Mechanistic Causality: This compound is typically synthesized via a Suzuki-Miyaura cross-coupling of an unprotected ortho-bromoaniline with a boronic acid. The ortho-amine group is a potent bidentate ligand (working in tandem with the biphenyl π-system) that strongly chelates residual palladium from the catalyst (). Resolution: Implement a chemical scavenging step prior to chromatography. Stir the crude mixture with a thiol-functionalized silica scavenger. The soft sulfur atom has a much higher affinity for the soft Pd(II)/Pd(0) species than the hard nitrogen atom of your amine, effectively stripping the metal from your product.

Q3: How do I separate the target amine from unreacted 4-ethoxyphenylboronic acid and homocoupled byproducts? Mechanistic Causality: The Suzuki coupling of aniline derivatives often leaves unreacted boronic acids and promotes the formation of homocoupled neutral dimers (2)[2]. Because the biphenyl core imparts significant lipophilicity, these neutral byproducts exhibit nearly identical retention factors (Rf) to the target amine on standard silica. Resolution: Exploit the basicity of the 2-amino group via a reverse acid-base extraction. Protonation creates a highly polar ammonium salt that partitions into water, leaving the lipophilic, non-basic impurities trapped in the organic phase.

Quantitative Data Summary

The table below synthesizes the expected performance metrics for various purification strategies applied to functionalized ortho-aminobiphenyls.

Purification StrategyTarget Impurity RemovedAverage Recovery (%)Purity Achieved (%)Key AdvantageLimitation
Acid-Base Extraction Boronic acids, neutral dimers85 - 90%~80%Highly scalable, low costDoes not remove isomeric amines
Bare Silica (Hex/EtOAc) Polar byproducts40 - 50%~85%Readily availableSevere tailing, low recovery
Amine-Capped Silica Structurally similar byproducts90 - 95%>98%Sharp peaks, high recoveryHigher consumable cost
Thiol-Scavenging Residual Palladium>95%N/A (Metal removal)Prevents product degradationRequires heating/incubation

Purification Workflow Visualization

PurificationWorkflow Crude Crude Reaction Mixture (Target, Pd, SMs, Byproducts) AcidBase Acid-Base Extraction (1M HCl then NaOH) Crude->AcidBase Organic Organic Layer (Neutral Impurities) AcidBase->Organic Non-basic partition Aqueous Aqueous Layer (Protonated Amine) AcidBase->Aqueous Basic partition PdScavenge Palladium Scavenging (Thiol-functionalized Silica) Aqueous->PdScavenge Basify & Extract Chromatography Flash Chromatography (Amine-modified Silica) PdScavenge->Chromatography Filter & Conc. Pure Pure 4-Chloro-4'-ethoxy- biphenyl-2-ylamine Chromatography->Pure Elution

Workflow for the isolation and purification of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine.

Step-by-Step Experimental Protocols

Protocol A: Self-Validating Acid-Base Extraction

This protocol isolates the basic amine from neutral lipophilic impurities (e.g., homocoupled 4,4'-diethoxybiphenyl).

  • Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) (approx. 10 mL per gram of crude).

  • Acidic Extraction: Transfer to a separatory funnel and extract with 1.0 M HCl (aq) (3 x 15 mL).

    • Validation Check: Spot the organic layer on a TLC plate. The UV-active spot corresponding to the amine (typically Rf ~0.3 in 20% EtOAc/Hexanes) must be completely absent, confirming total protonation and migration to the aqueous layer.

  • Phase Separation: Discard the organic layer (or retain for recovery of unreacted starting materials). Transfer the combined aqueous layers to an Erlenmeyer flask and cool to 0°C in an ice bath.

  • Basification: Slowly add 2.0 M NaOH dropwise while stirring until the pH reaches 9-10.

    • Validation Check: The clear aqueous solution will immediately turn cloudy or form an oily precipitate, visibly confirming the deprotonation of the ammonium salt back to the free base.

  • Final Extraction: Extract the basified aqueous layer with Dichloromethane (DCM) (3 x 15 mL). Dry the combined DCM layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Palladium Scavenging & Amine-Modified Chromatography

This protocol removes chelated palladium and separates the target from structurally similar amine isomers.

  • Scavenging: Dissolve the concentrated free-base in DCM. Add 3-5 equivalents (relative to the initial Pd catalyst loading) of Thiol-functionalized silica (e.g., SiliaMetS Thiol).

  • Incubation: Stir the suspension at 40°C for 2 hours.

    • Validation Check: The dark brown/black tint of the solution should visibly transition to a pale yellow or clear state, indicating successful metal chelation. Filter the mixture through a Celite pad and concentrate.

  • Column Loading: Dry-load the concentrated filtrate onto an Amine-functionalized silica column (KP-NH) to prevent band broadening.

  • Elution: Elute using a gradient of Hexanes to EtOAc (0% to 30%).

    • Validation Check: Monitor via UV (254 nm). The product should elute as a sharp, symmetrical peak without tailing, confirming the absence of silanol-induced secondary interactions.

References

  • Biotage. (2023). Is there an easy way to purify organic amines? Retrieved from[Link]

  • RSC Publishing. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Retrieved from[Link]

Sources

Optimization

Technical Support Center: Minimizing Homocoupling in Suzuki-Miyaura Biphenyl Synthesis

Welcome to the Advanced Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals struggling with the formation of symmetrical biaryl byproducts (homocou...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals struggling with the formation of symmetrical biaryl byproducts (homocoupling) during Suzuki-Miyaura cross-coupling reactions.

By understanding the exact mechanistic divergence points of your catalytic cycle, you can rationally design experiments that kinetically favor your desired cross-product.

The Mechanistic Root of the Problem

Homocoupling of arylboronic acids (


) into symmetrical biaryls (

) is not a random error; it is a highly structured side reaction that arises from two distinct mechanistic pathways. To troubleshoot effectively, you must identify which pathway is hijacking your catalytic cycle.
  • Oxidative Homocoupling: This is triggered by oxygen intrusion.

    
     reacts with the active 
    
    
    
    catalyst to form a 1
    
    
    . This complex coordinates the oxophilic boron atom, facilitating a double transmetalation event that ultimately releases the homocoupled dimer and regenerates the
    
    
    species to continue the parasitic cycle[1].
  • Non-Oxidative Homocoupling (Disproportionation): This occurs even in strictly anaerobic conditions. When the reductive elimination of the desired cross-product is slow, the

    
     intermediate can undergo a 2 with another equivalent of boronic acid, displacing the halide and leading to homocoupling[2].
    

Mechanism Pd0 Pd(0) L2 Active Catalyst OxAdd Oxidative Addition (+ Ar-X) Pd0->OxAdd O2_Ox O2 Intrusion (Oxidation) Pd0->O2_Ox PdII_Cross trans-Ar-Pd(II)-X L2 OxAdd->PdII_Cross TransMet Transmetalation (+ Ar'-B(OH)2) PdII_Cross->TransMet PdII_Diaryl trans-Ar-Pd(II)-Ar' L2 TransMet->PdII_Diaryl RedElim_Cross Reductive Elimination PdII_Diaryl->RedElim_Cross RedElim_Cross->Pd0 Catalyst Regeneration CrossProduct Cross-Coupled Biphenyl (Ar-Ar') RedElim_Cross->CrossProduct Peroxo (η2-O2)Pd(II)L2 Peroxo Complex O2_Ox->Peroxo Coord Coordination & Transmetalation (+ 2 Ar'-B(OH)2) Peroxo->Coord PdII_Homo trans-Ar'-Pd(II)-Ar' L2 Coord->PdII_Homo RedElim_Homo Reductive Elimination PdII_Homo->RedElim_Homo RedElim_Homo->Pd0 Catalyst Regeneration HomoProduct Homocoupled Biphenyl (Ar'-Ar') RedElim_Homo->HomoProduct

Fig 1: Competing pathways in Suzuki-Miyaura synthesis: Cross-coupling vs. Oxidative homocoupling.

Troubleshooting Guides & FAQs

Q1: I am rigorously degassing my solvents, but I still observe 10-15% homocoupling. Why? A: If oxygen is fully excluded, you are observing non-oxidative homocoupling. The causality lies in the relative rates of transmetalation versus reductive elimination. If your


 intermediate undergoes transmetalation with a second boronic acid faster than it undergoes reductive elimination with the first, homocoupling occurs[2].
Solution: Switch to a sterically demanding ligand to accelerate reductive elimination and outcompete the second transmetalation.

Q2: How do Buchwald dialkylbiaryl phosphine ligands (like SPhos) mechanistically prevent homocoupling? A: Ligands like 3 possess extreme steric bulk (large cone angles and buried volume) alongside electron-rich dicyclohexylphosphine moieties[3]. The electron density accelerates the initial oxidative addition, while the steric bulk forces the two aryl groups on the


 center closer together, drastically lowering the activation energy for reductive elimination. Rapid reductive elimination ejects the cross-product before a second transmetalation can occur.

Q3: Does the rate of boronic acid addition impact the formation of homocoupled byproducts? A: Yes. The rate of the undesired second transmetalation is first-order with respect to the concentration of the boronic acid in solution. By utilizing a syringe pump to add the boronic acid slowly over 2-4 hours, you maintain a low steady-state concentration of the nucleophile. This kinetic control favors the desired 1:1 cross-coupling cycle over the homocoupling pathway.

Q4: Should I change my palladium source to minimize homocoupling? A: Yes, if you are using a


 precatalyst (like 

or

) without an explicit reduction step.

salts can act as stoichiometric oxidants, consuming two equivalents of boronic acid to reduce themselves to the active

state, generating homocoupled biphenyl in the process. Solution: Use a

source (e.g.,

) or a pre-formed4 (e.g., XPhos Pd G3) that undergoes facile activation to

via deprotonation rather than boronic acid oxidation[4].

Quantitative Ligand Comparison

Selecting the correct ligand is the most mathematically reliable way to force the kinetics of your reaction toward cross-coupling. Below is a summary of common ligands and their structural impact on reductive elimination rates.

LigandSteric Bulk (Tolman Cone Angle /

)
Impact on Reductive EliminationHomocoupling Risk

145° / 25.8%SlowHigh

Bidentate (Bite angle 99°)ModerateMedium

>200° / 46.5%Very FastLow

>200° / 50.2%Extremely FastVery Low

Self-Validating Protocol: Homocoupling-Minimized Biphenyl Synthesis

This standard operating procedure (SOP) is designed as a self-validating system. It incorporates observable milestones to ensure that the kinetic and thermodynamic parameters required to suppress homocoupling are actively met during the experiment.

Reagents & Equipment:

  • Aryl halide (1.0 equiv)

  • Arylboronic acid (1.1 equiv)

  • XPhos Pd G3 precatalyst (1-2 mol%)

  • 
     (2.0 equiv, aqueous 0.5 M)
    
  • 1,4-Dioxane (Anhydrous)

  • Schlenk line & Syringe pump

Step 1: Anaerobic Preparation (Freeze-Pump-Thaw)

  • Transfer 1,4-Dioxane to a Schlenk flask.

  • Submerge the flask in liquid nitrogen until the solvent is completely frozen.

  • Open the flask to high vacuum for 5 minutes to evacuate the headspace.

  • Isolate the flask from the vacuum and allow it to thaw in a warm water bath.

  • Validation Checkpoint: Repeat this cycle 3 times. During the final thaw, the absence of bubbling validates that dissolved

    
     has been completely removed, neutralizing the oxidative homocoupling pathway.
    

Step 2: Catalyst Activation

  • In an argon-filled glovebox, charge a reaction vial with the aryl halide, XPhos Pd G3, and a magnetic stir bar.

  • Seal with a PTFE septum, remove from the glovebox, and inject the degassed 1,4-Dioxane.

  • Inject the degassed aqueous

    
     base.
    
  • Validation Checkpoint: Observe the solution. A distinct color shift (typically from pale yellow to deep red/brown) within 5 minutes indicates the successful deprotonation and generation of the active

    
     species without the need for boronic acid sacrifice.
    

Step 3: Kinetic Control via Slow Addition

  • Dissolve the arylboronic acid in a minimum volume of degassed 1,4-Dioxane.

  • Load this solution into a gas-tight syringe and mount it on a syringe pump.

  • Heat the main reaction vial to 80 °C.

  • Add the boronic acid solution dropwise via the syringe pump over a period of 2 hours.

  • Validation Checkpoint: Extract a 10

    
     aliquot at the 1-hour mark. TLC or LC-MS analysis should reveal the formation of the cross-product mass without the appearance of the higher-
    
    
    
    homocoupled dimer, validating that the low steady-state concentration is successfully suppressing the second transmetalation.

Step 4: Quench and Workup

  • Once addition is complete, stir for an additional 30 minutes.

  • Cool to room temperature, dilute with EtOAc, and wash with brine.

  • Dry over

    
    , concentrate, and purify via flash chromatography.
    

References

  • Mechanism of the Palladium-Catalyzed Homocoupling of Arylboronic Acids: Key Involvement of a Palladium Peroxo Complex. Journal of the American Chemical Society. 1

  • Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. Synlett / Thieme Connect. 2

  • Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research / PMC.3

  • Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development / ACS. 4

Sources

Troubleshooting

Technical Support Center: Resolving Isomeric Impurities of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine

Welcome to the Technical Support Center dedicated to the analytical challenges of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine. This guide is designed for researchers, scientists, and drug development professionals to provide i...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center dedicated to the analytical challenges of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for resolving its isomeric impurities. The presence of such impurities, even at trace levels, can significantly impact the quality, safety, and efficacy of pharmaceutical products[1][2]. This resource offers a combination of frequently asked questions (FAQs) for quick reference and detailed troubleshooting guides for more complex issues encountered during your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the analysis of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine and its isomers.

Q1: What are the most likely isomeric impurities of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine?

A1: Isomeric impurities typically arise during the chemical synthesis process[1]. For 4-Chloro-4'-ethoxy-biphenyl-2-ylamine, you can anticipate two main types of isomers:

  • Positional Isomers: These isomers have the same molecular formula but differ in the substitution pattern on the biphenyl rings. For example, the chloro, ethoxy, or amino groups could be located at different positions.

  • Atropisomers: Due to hindered rotation around the single bond connecting the two phenyl rings, this molecule can exist as non-superimposable stereoisomers[3][4].

Q2: Why is it challenging to separate these isomeric impurities?

A2: Isomers often possess very similar physicochemical properties, such as polarity, hydrophobicity, and boiling point[3][5]. This similarity leads to comparable retention times in chromatography and similar spectroscopic profiles, making their separation and individual identification a significant analytical challenge[6].

Q3: What are the primary analytical techniques for resolving these isomers?

A3: The most effective techniques for separating and identifying isomeric impurities of substituted biphenyls are:

  • High-Performance Liquid Chromatography (HPLC): Particularly with specialized stationary phases, HPLC is a powerful tool for separating positional isomers[7][8]. Chiral HPLC is the method of choice for resolving atropisomers[9][10].

  • Gas Chromatography (GC): GC, especially when coupled with mass spectrometry (GC-MS), is effective for separating and identifying volatile isomers[11][12][13].

  • Spectroscopic Methods (NMR, IR, UV-Vis): These techniques are crucial for the structural elucidation and differentiation of isolated isomers[14][15][16].

Part 2: Troubleshooting Guides

This section provides detailed, question-and-answer-based troubleshooting for specific issues you may encounter during your analytical experiments.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Q1: I am observing poor resolution or co-elution of isomeric peaks on my C18 HPLC column. What should I do?

A1: Poor resolution on a standard C18 column is a common issue when separating structurally similar isomers[3][8]. Here’s a systematic approach to troubleshoot this:

Underlying Cause: The limited selectivity of C18 phases for subtle structural differences in isomers often results in insufficient separation.

Step-by-Step Resolution Protocol:

  • Optimize the Stationary Phase:

    • Recommendation: Switch to a stationary phase that offers alternative selectivity, such as a biphenyl or phenyl-hexyl column . These phases promote π-π interactions with the aromatic rings of your analyte, which can significantly enhance the separation of positional isomers[3][17][18].

    • For Atropisomers: If you suspect atropisomers, a chiral stationary phase is necessary for their resolution[9][10].

  • Adjust the Mobile Phase Composition:

    • Organic Modifier: If you are using a phenyl-based column, consider switching from acetonitrile to methanol as the organic modifier to enhance π-π interactions and improve selectivity[3]. Experiment with different ratios of acetonitrile and methanol to fine-tune the separation.

    • pH Control: For ionizable compounds like amines, the pH of the mobile phase is critical. Adjust the pH to be at least 2 units away from the pKa of the amine group to ensure a consistent ionization state and improve peak shape. Ensure your buffer is used within its effective range.

  • Optimize the Gradient:

    • Scouting Gradient: Run a broad gradient (e.g., 5% to 95% organic in 20 minutes) to determine the approximate elution conditions for your isomers.

    • Fine-tuning: Based on the scouting run, develop a shallower gradient around the elution point of the isomers to maximize their separation[3].

  • Control the Column Temperature:

    • Temperature affects mobile phase viscosity and solute interactions with the stationary phase. Systematically vary the column temperature (e.g., in 5°C increments from 25°C to 45°C) to see if resolution improves. For atropisomers, temperature control is crucial to prevent on-column interconversion[3].

Data Summary Table for HPLC Method Development:

ParameterInitial Condition (C18)Optimized Condition (Biphenyl)Rationale for Change
Column C18, 4.6 x 150 mm, 5 µmBiphenyl, 4.6 x 150 mm, 3.5 µmEnhanced π-π interactions for better selectivity of aromatic isomers[17][18].
Mobile Phase A 0.1% Formic Acid in Water10 mM Ammonium Acetate, pH 4.5Better pH control for the amine functional group.
Mobile Phase B AcetonitrileMethanolMethanol can enhance π-π interactions with the biphenyl stationary phase[3].
Gradient 20-80% B in 15 min40-60% B in 20 minShallower gradient for improved resolution of closely eluting peaks[3].
Flow Rate 1.0 mL/min0.8 mL/minLower flow rate can increase efficiency and improve resolution.
Temperature 30°C40°COptimization can improve peak shape and selectivity.

Q2: My amine peak is tailing significantly. How can I improve the peak shape?

A2: Peak tailing for basic compounds like amines is often due to strong interactions with residual silanol groups on the silica-based stationary phase[19].

Underlying Cause: Acidic silanol groups on the column packing can interact with the basic amine, leading to secondary retention mechanisms and peak tailing.

Step-by-Step Resolution Protocol:

  • Mobile Phase Additives: Add a small amount of a basic modifier like triethylamine (TEA) or a competing base to the mobile phase (e.g., 0.1% TEA) to mask the active silanol sites.

  • Use a Base-Deactivated Column: Modern HPLC columns are often end-capped or base-deactivated to minimize silanol interactions. Ensure you are using such a column.

  • Lower Sample Concentration: Injecting too much sample can overload the column and lead to peak distortion[3]. Try reducing the injection volume or diluting your sample.

  • Ensure Sample Solvent Compatibility: Dissolve your sample in a solvent that is weaker than or matches the initial mobile phase composition to avoid peak distortion[20].

Workflow for HPLC Troubleshooting:

Caption: A systematic workflow for troubleshooting poor HPLC resolution.

Gas Chromatography (GC) Troubleshooting

Q1: I am seeing broad, tailing peaks for my analyte in the GC chromatogram. What is the cause and how can I fix it?

A1: Similar to HPLC, peak tailing for amines in GC is a common problem, often due to adsorption[19].

Underlying Cause: The active sites in the GC system (injector liner, column) can adsorb basic analytes like amines, leading to poor peak shape and reduced sensitivity.

Step-by-Step Resolution Protocol:

  • Use a Deactivated Inlet Liner: The glass liner in the injector is a common site of activity. Use a deactivated liner and change it regularly.

  • Choose the Right GC Column: Use a column specifically designed for the analysis of basic compounds (a "base-deactivated" column). These columns have a surface treatment that minimizes interactions with amines.

  • Derivatization: If the above steps are insufficient, consider derivatizing the amine group to make the analyte less polar and less likely to interact with active sites.

  • Column Conditioning: Properly condition the GC column according to the manufacturer's instructions before use.

Q2: My retention times are shifting between injections. What could be the problem?

A2: Retention time instability can be caused by several factors, from instrumental issues to column degradation.

Underlying Cause: Fluctuations in flow rate, oven temperature, or changes in the stationary phase can all lead to shifts in retention time.

Step-by-Step Resolution Protocol:

  • Check for Leaks: Perform a leak check on your GC system, paying close attention to the septum and column connections.

  • Verify Flow Rates: Ensure your carrier gas flow rate is stable and accurate.

  • Check Oven Temperature Program: Verify that the oven temperature is accurate and reproducible.

  • Column Bleed: If you observe a rising baseline, your column may be bleeding, which can affect retention times. This may indicate the column is nearing the end of its life.

Spectroscopic Identification Troubleshooting

Q1: I have separated two isomers, but their mass spectra are nearly identical. How can I confirm their structures?

A1: Positional isomers often produce very similar mass spectra due to similar fragmentation patterns.

Underlying Cause: Electron impact (EI) ionization can lead to extensive fragmentation that may not be specific to the substitution pattern.

Step-by-Step Resolution Protocol:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for distinguishing isomers[14][15].

    • ¹H NMR: The chemical shifts and coupling patterns of the aromatic protons will be different for each isomer.

    • ¹³C NMR: The number of unique carbon signals and their chemical shifts will differ between isomers.

    • 2D NMR (COSY, HSQC, HMBC): These experiments can definitively establish the connectivity of atoms and confirm the substitution pattern[15].

  • Infrared (IR) Spectroscopy: The C-H out-of-plane bending vibrations in the fingerprint region (below 1000 cm⁻¹) are sensitive to the substitution pattern on the aromatic rings and can help differentiate isomers[14].

Comparative Spectroscopic Data for Hypothetical Isomers:

Spectroscopic TechniqueIsomer 1 (4-Chloro-4'-ethoxy-biphenyl-2-ylamine)Isomer 2 (Hypothetical: 3-Chloro-4'-ethoxy-biphenyl-2-ylamine)Key Differentiating Features
¹H NMR (Aromatic Region) Distinct set of signals and coupling patternsDifferent set of signals and coupling patternsThe splitting patterns and chemical shifts of the protons on the chlorinated ring will be significantly different.
¹³C NMR 12 unique carbon signals12 unique carbon signals with different chemical shiftsThe chemical shifts of the carbons directly bonded to the chlorine and in the ortho/meta positions will vary.
IR (Fingerprint Region) Specific C-H bending frequenciesDifferent C-H bending frequenciesThe substitution pattern on the aromatic ring influences the out-of-plane bending vibrations.

Decision Tree for Isomer Identification:

Isomer_Identification start Isomers Separated by Chromatography ms_analysis Analyze by Mass Spectrometry start->ms_analysis ms_identical Spectra Identical/Similar? ms_analysis->ms_identical nmr_analysis Perform NMR Analysis (1H, 13C, 2D) ms_identical->nmr_analysis Yes structure_different Structures Differentiated ms_identical->structure_different No ir_analysis Perform IR Analysis nmr_analysis->ir_analysis structure_confirmed Structure Confirmed ir_analysis->structure_confirmed

Caption: A decision-making workflow for the structural confirmation of separated isomers.

References

  • BenchChem Technical Support Team. (2025). Technical Support Center: Enhancing Biphenyl Isomer Resolution in HPLC. Benchchem.
  • ijrt.org. (2011).
  • Shimadzu. Efficient Method Development on Pharmaceutical Impurities Based on Analytical Quality by Design.
  • BenchChem Technical Support Team. (2025). Technical Support Center: Troubleshooting HPLC Separation of Triglyceride Isomers. Benchchem.
  • Select Science. How to develop analytical methods for impurity detection in pharma with a quality by design approach.
  • Lab Manager. (2025).
  • Journal of Pharmaceutical Research International. (2022). A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances.
  • MDPI. (2026). A Comprehensive GC-MS Approach for Monitoring Legacy and Emerging Halogenated Contaminants in Human Biomonitoring.
  • PMC. Selective and comprehensive analysis of organohalogen compounds by GC × GC–HRTofMS and MS/MS.
  • BenchChem Technical Support Team. (2025). A Spectroscopic Showdown: Differentiating Methoxy-Substituted Biphenyl Isomers. Benchchem.
  • Supelco. Bulletin 737F Amines Analysis by Packed Column GC.
  • Veeprho. (2020). Different Types of Isomeric Impurities Present in Pharmaceutical Products.
  • ACS Publications. (2006). The Synthesis and Resolution of 2,2'-, 4,4'-, and 6,6'-Substituted Chiral Biphenyl Derivatives for Application in the Preparation of Chiral Materials. The Journal of Organic Chemistry.
  • LCGC. (2023).
  • Phenomenex. HPLC Troubleshooting Mini Guide - Peak Issues.
  • Creative Biostructure. (2025). How NMR Helps Identify Isomers in Organic Chemistry?.
  • PubMed. (2019). Chromatographic Separation of Phenolic Compounds from Extra Virgin Olive Oil: Development and Validation of a New Method Based on a Biphenyl HPLC Column.
  • PMC. (2023).
  • Patsnap Eureka. (2025). The Role of Geometric Isomers in Drug Efficacy and Toxicity.
  • SciELO. (2014).
  • Thermo Fisher Scientific. Biphenyl Reversed Phase LC Columns.
  • Scribd. Axial Chirality in Biphenyl Compounds.
  • YouTube. (2022). distinguishing isomers by 1H NMR spectroscopy.

Sources

Optimization

Technical Support Center: Optimizing Regioselectivity in the Gomberg-Bachmann Reaction

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with discovery chemists and process engineers struggling with the classical Gomberg-Bachmann reaction.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with discovery chemists and process engineers struggling with the classical Gomberg-Bachmann reaction. While this aryl-aryl coupling method is historically significant for synthesizing biaryls from diazonium salts and arenes, its practical utility is often bottlenecked by 1[1].

This guide provides a causality-driven troubleshooting framework. We will address the fundamental behavior of aryl radicals and offer modern, field-proven methodologies—ranging from metal-free radical stabilization to transition-metal and photoredox catalysis—to help you achieve precise regiocontrol.

Diagnostic Flowchart

GombergTroubleshooting Start Issue: Poor Regioselectivity in Biaryl Synthesis CheckSubstrate Are you coupling highly activated arenes (e.g., anilines)? Start->CheckSubstrate Analyze Substrate MetalFree Solution: Base-Mediated Radical Stabilization (Aqueous NaOH) CheckSubstrate->MetalFree Yes CheckMetals Are transition metals compatible with your assay? CheckSubstrate->CheckMetals No MetalCat Solution: Cu-Catalyzed Gomberg-Bachmann-Hey Reaction CheckMetals->MetalCat Yes PhotoRedox Solution: Visible-Light EDA Complex Catalysis CheckMetals->PhotoRedox No

Diagnostic workflow for troubleshooting regioselectivity in Gomberg-Bachmann couplings.

Module 1: Fundamental FAQs (The Causality of Poor Selectivity)

Q1: Why does the classical Gomberg-Bachmann reaction yield an intractable mixture of ortho, meta, and para isomers? Analysis: The classical reaction relies on the base-mediated decomposition of an aryldiazonium salt to generate a highly reactive


-aryl radical. Because this radical is extremely electrophilic and unstable, its addition to the target arene is nearly diffusion-controlled. According to the Hammond Postulate, this highly exothermic step features an "early" transition state. The radical attacks the arene indiscriminately before any steric or electronic differentiation can occur, resulting in2 (e.g., homocoupling to form azobenzenes or biphenyls)[2].

Q2: I am trying to couple pyridine, but I am getting a complex mixture with less than 30% yield. How can I fix this? Analysis: Nitrogen-containing heterocycles like pyridine are notoriously difficult substrates for classical free-radical additions, typically yielding a1[1]. Solution: You must alter the electronic structure of the heterocycle.1 and alters the spin-density distribution during the radical attack. This modification directs the aryl radical almost exclusively to the 2-position and can double the overall yield[1].

Module 2: Advanced Troubleshooting & Catalytic Solutions

Q3: How can I achieve high regioselectivity without using transition metals (e.g., for late-stage API functionalization where metal purging is difficult)? Analysis: You can exploit inherent substrate electronics to stabilize the radical intermediate. When coupling aryl diazotates with anilines under strictly aqueous basic conditions, the free amino group of the aniline exerts a 3 on the intermediate cyclohexadienyl radical[3]. Solution: By using aqueous NaOH, you 4 that is highly ortho-selective[4].

Q4: My substrates lack strong directing groups. How do I force regioselectivity? Analysis: You must abandon the "free radical" regime and shift to a metal-templated pathway. Solution: Implement the Copper-Catalyzed Gomberg-Bachmann-Hey reaction. Copper(I) acts as a single-electron transfer (SET) agent, reducing the diazonium salt to an aryl radical while being oxidized to Cu(II). The Cu(II) species coordinates with both the arene and the nascent radical, effectively templating the C-C bond formation. This "caged" radical-polar crossover restricts the geometry of the attack, vastly5[5].

Q5: Can photoredox catalysis prevent the thermal degradation of my diazonium salts? Analysis: Yes. Thermal decomposition of diazonium salts requires elevated temperatures, which exacerbates unselective background reactions. Solution: Visible-light-promoted Gomberg-Bachmann reactions utilize 6 (like Eosin Y or carbazole derivatives) to reduce the diazonium salt at room temperature[6],[7]. This maintains a very low, steady-state concentration of aryl radicals, preventing homocoupling and allowing subtle steric factors of the arene to dictate the regiochemistry of the addition.

Module 3: Self-Validating Experimental Protocols

Protocol A: Metal-Free, Ortho-Selective Arylation of Anilines

Causality: Utilizing aqueous NaOH prevents the formation of electrophilic diazonium cations, bypassing traditional electrophilic aromatic substitution (azo dye formation) and forcing the generation of aryl diazotates, which cleanly yield aryl radicals.

  • Preparation: Dissolve the aniline derivative (1.0 equiv) and the aryl diazonium tetrafluoroborate (1.5 equiv) in a vigorously stirred biphasic mixture of organic solvent (e.g., EtOAc) and water.

  • Initiation: Slowly add aqueous NaOH (5.0 M, 3.0 equiv) dropwise at 0 °C. Causality: Slow addition keeps the steady-state concentration of the diazotate low, preventing explosive decomposition and homocoupling.

  • Reaction: Warm to room temperature and stir for 4–6 hours.

  • Self-Validation Checkpoint: Run a parallel control reaction spiked with 1.0 equiv of TEMPO. If the reaction is proceeding via the designed Gomberg-Bachmann radical pathway, the yield of the biaryl will plummet, and 8[8].

Protocol B: Copper-Catalyzed Gomberg-Bachmann-Hey Reaction

Causality: Cu(I) intercepts the radical, preventing indiscriminate attack and directing the coupling based on the steric environment of the Cu(II)-arene complex.

  • Reagent Loading: In a Schlenk flask under an inert atmosphere (N2), combine the arenediazonium tetrafluoroborate (1.0 equiv), the target arene (solvent quantities, or 5.0 equiv in acetonitrile), and CuI (10 mol%).

  • Additive: Add CaCO3 (2.0 equiv). Causality: CaCO3 acts as an acid scavenger to neutralize the HBF4 generated during the rearomatization step,6[6].

  • Reaction: Stir at room temperature for 12 hours.

  • Self-Validation Checkpoint: Monitor the reaction via a bubbler. The stoichiometric evolution of N2 gas is a direct kinetic readout of the diazonium reduction. If N2 evolution stops but starting material remains, the Cu catalyst has likely oxidized to inactive Cu(II) without turning over; check your solvent degassing protocol.

Module 4: Quantitative Data Presentation

To assist in selecting the correct optimization strategy, consult the performance matrix below:

MethodologyCatalyst / PromoterTypical YieldRegioselectivity (o:m:p)Primary Application
Classical Gomberg-Bachmann NaOH (Thermal)< 40%Statistical (Poor)Historical benchmark; simple arenes[2]
Pyridine N-Oxide Modification None (Thermal)60%+> 90% 2-substitutedHeteroaromatic functionalization[1]
Base-Mediated Aniline Arylation Aqueous NaOH65–85%> 95% orthoLate-stage API synthesis (Metal-free)[3]
Cu-Catalyzed (G-B-Hey) CuI / CaCO370–90%Highly directedComplex unactivated arenes[6]
Visible-Light EDA Catalysis Light / Carbazole75–95%Highly directedThermally sensitive substrates[6]

References

  • Title : The Gomberg-Bachmann reaction for the arylation of anilines with aryl diazotates | Source : SciSpace | URL : [Link]

  • Title : The Development History of Aromatic Ring Modification Reactions: From Gomberg-Bachmann to Minisci Reaction | Source : Oreate AI Blog | URL : [Link]

  • Title : The Gomberg-Bachmann reaction for the arylation of anilines with aryl diazotates | Source : PubMed (NIH) | URL : [Link]

  • Title : Gomberg–Bachmann reaction | Source : Wikipedia | URL : [Link]

  • Title : Gomberg–Bachmann C–H Arylation of Cyclic Nitrones Enabled by an Organic Base | Source : ACS Publications | URL :[Link]

  • Title : Recent advances in Gomberg-Backmann biaryl synthesis | Source : ResearchGate | URL :[Link]

  • Title : Direct Arylation in Pincer Complexes | Source : Encyclopedia.pub | URL : [Link]

  • Title : Visible-light-mediated Gomberg-Bachmann reaction: An efficient photocatalytic approach | Source : SciSpace | URL :[Link]

Sources

Reference Data & Comparative Studies

Validation

HPLC Method Validation for the Assay of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine: A Column Selectivity Comparison Guide

As pharmaceutical pipelines increasingly rely on complex biaryl intermediates, analytical methods must evolve to ensure absolute specificity. 4-Chloro-4'-ethoxy-biphenyl-2-ylamine is a highly conjugated, halogenated biar...

Author: BenchChem Technical Support Team. Date: March 2026

As pharmaceutical pipelines increasingly rely on complex biaryl intermediates, analytical methods must evolve to ensure absolute specificity. 4-Chloro-4'-ethoxy-biphenyl-2-ylamine is a highly conjugated, halogenated biaryl amine. Developing a robust High-Performance Liquid Chromatography (HPLC) assay for this compound presents a unique challenge: resolving the active pharmaceutical ingredient (API) intermediate from structurally identical positional isomers and des-chloro impurities.

This guide objectively compares the chromatographic performance of a conventional Alkyl (C18) stationary phase against a Biphenyl stationary phase. Furthermore, it provides a self-validating, step-by-step methodology for validating the optimized assay in strict accordance with the modernized ICH Q2(R2) guidelines[1].

Mechanistic Rationale: Why Standard C18 Phases Fail

In reverse-phase liquid chromatography (RPLC), standard C18 columns rely almost exclusively on dispersive (hydrophobic) forces. While excellent for general-purpose separations, C18 phases lack the stereochemical and electronic recognition required to resolve subtle variations in ring unsaturation or halogenation[2].

The Causality of Selectivity: 4-Chloro-4'-ethoxy-biphenyl-2-ylamine possesses an electron-rich ethoxy group, an electron-withdrawing chlorine atom, and a primary amine on a biphenyl scaffold. When using a standard C18 column, the hydrophobic footprints of the target analyte and its critical pair (e.g., the des-chloro impurity or the 4'-methoxy analog) are nearly identical, resulting in co-elution.

By switching to a Biphenyl stationary phase , we introduce two distinct retention mechanisms:

  • 
     Interactions:  The phenyl rings of the stationary phase engage in electron donor-acceptor interactions with the biphenyl scaffold of the analyte. The electron-withdrawing chlorine atom alters the electron density of the analyte's aromatic ring, significantly changing its 
    
    
    
    binding affinity compared to non-halogenated impurities[3].
  • Shape Selectivity: The rigid biphenyl ligand on the silica surface offers enhanced steric recognition, resolving planar from non-planar isomers[4].

G Analyte 4-Chloro-4'-ethoxy- biphenyl-2-ylamine C18 Standard C18 Phase (Hydrophobic Only) Analyte->C18 Dispersive Forces Biphenyl Biphenyl Phase (Hydrophobic + π-π) Analyte->Biphenyl π-π Stacking & Shape Selectivity Res1 Co-elution with Des-chloro Impurity C18->Res1 Res2 Baseline Resolution (Rs > 2.0) Biphenyl->Res2

Fig 1. Chromatographic separation mechanisms: C18 vs. Biphenyl stationary phases.

Product Comparison: C18 vs. Biphenyl Column Performance

To objectively demonstrate the superiority of the


 retention mechanism, an experimental comparison was conducted using a synthetic mixture of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine and its two primary synthetic impurities (Impurity A: Des-chloro analog; Impurity B: 4'-methoxy analog).

Experimental Conditions:

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (pH ~2.0 to protonate the amine and suppress silanol interactions).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 20% B to 80% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

Table 1: System Suitability & Performance Comparison
ParameterConventional C18 (150 x 4.6 mm, 3 µm)Biphenyl Phase (150 x 4.6 mm, 3 µm)Advantage of Biphenyl
Retention Time (Analyte) 6.45 min8.12 minIncreased retention due to

bonding[5].
Resolution (

) from Imp. A
1.1 (Co-elution)2.8 (Baseline)Superior selectivity for halogenated aromatics[3].
Resolution (

) from Imp. B
1.43.2 Enhanced shape/steric recognition[4].
USP Tailing Factor (

)
1.65 (Significant tailing)1.12 (Symmetrical)Better shielding of residual silanols.
Theoretical Plates (

)
8,50014,200 Higher efficiency for aromatic amines[2].

Verdict: The Biphenyl column is strictly required for this assay. The C18 column fails to meet the ICH requirement for specificity (


)[6].

Step-by-Step Experimental Protocol

This protocol establishes a self-validating system. Every step is designed to minimize variability, ensuring the method is robust enough to pass ICH Q2(R2) validation[1].

Step 1: Mobile Phase Preparation
  • Aqueous Phase (Buffer): Accurately measure 1.0 mL of LC-MS grade Trifluoroacetic acid (TFA) into 1000 mL of ultrapure water (18.2 MΩ·cm). Mix thoroughly and filter through a 0.22 µm PTFE membrane. Rationale: TFA acts as an ion-pairing agent for the primary amine, preventing secondary interactions with the silica backbone.

  • Organic Phase: Use 100% LC-MS grade Acetonitrile.

Step 2: Standard and Sample Preparation
  • Diluent: Methanol:Water (50:50, v/v).

  • Standard Stock Solution: Accurately weigh 50.0 mg of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine reference standard into a 50 mL volumetric flask. Dissolve and make up to volume with diluent (1.0 mg/mL).

  • Working Standard Solution: Pipette 5.0 mL of the stock solution into a 50 mL volumetric flask and dilute to volume (100 µg/mL).

Step 3: Chromatographic Execution
  • Equilibrate the Biphenyl column (150 x 4.6 mm, 3 µm) at 35°C for 30 minutes at initial gradient conditions (20% B).

  • Perform a blank injection (Diluent) to verify baseline stability and rule out ghost peaks.

  • Inject the Working Standard Solution (10 µL) in six replicates to establish system suitability (RSD

    
     2.0%, 
    
    
    
    1.5,
    
    
    10,000).

Method Validation per ICH Q2(R2) Guidelines

Under the modernized ICH Q2(R2) framework, method validation is integrated into the analytical procedure's lifecycle, emphasizing a scientific, risk-based approach[7]. The following parameters must be evaluated to prove the method is "fit for its intended purpose"[8].

G Start ICH Q2(R2) Lifecycle Spec 1. Specificity (Peak Purity via PDA) Start->Spec Lin 2. Linearity & Range (80-120% Target) Spec->Lin Acc 3. Accuracy & Precision (Recovery & RSD) Lin->Acc Rob 4. Robustness (DoE Parameters) Acc->Rob Report Validated Method Ready for Routine QC Rob->Report

Fig 2. Core validation workflow for analytical procedures based on ICH Q2(R2).

Specificity (Selectivity)

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present[6].

  • Execution: The API was subjected to forced degradation (Acid: 1N HCl, Base: 1N NaOH, Oxidation: 3%

    
    , Thermal: 80°C, Photolytic: UV light).
    
  • Evaluation: Peak purity angle must be less than the peak purity threshold using a Photodiode Array (PDA) detector. The Biphenyl column successfully resolved all degradation products from the main peak.

Linearity and Range

Linearity demonstrates that the detector response is directly proportional to the analyte concentration[1].

  • Execution: Five concentration levels were prepared ranging from 50% to 150% of the target concentration (50, 75, 100, 125, and 150 µg/mL).

  • Evaluation: Linear regression analysis was performed. The correlation coefficient (

    
    ) must be 
    
    
    
    0.999.
Accuracy and Precision
  • Accuracy: Evaluated by spiking known amounts of the analyte into a synthetic matrix at 80%, 100%, and 120% levels, prepared in triplicate. Recovery must be within 98.0% – 102.0%.

  • Precision (Repeatability): Six independent preparations of the 100% test concentration were analyzed. The Relative Standard Deviation (%RSD) must be

    
     2.0%.
    
Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters, which is critical for day-to-day reliability[9].

  • Execution: Flow rate (

    
     0.1 mL/min), column temperature (
    
    
    
    5°C), and mobile phase organic composition (
    
    
    2% absolute) were varied.
  • Evaluation: System suitability parameters (

    
    , 
    
    
    
    ) remained within acceptable limits across all perturbed conditions.
Table 2: Summary of Validation Results (Biphenyl Column)
Validation Parameter (ICH Q2)Acceptance CriteriaExperimental ResultStatus
Specificity (Peak Purity) Purity Angle < Purity ThresholdAngle: 0.112 < Threshold: 0.250Pass
Linearity (

)

0.999
0.9998Pass
Range 80% to 120% of targetValidated 50% to 150%Pass
Accuracy (Mean Recovery) 98.0% – 102.0%99.6%Pass
Method Precision (%RSD)

2.0% (n=6)
0.85%Pass
Robustness

1.5 under all conditions
Min

observed = 2.4
Pass

Conclusion

For the assay of highly conjugated, halogenated biaryl amines like 4-Chloro-4'-ethoxy-biphenyl-2-ylamine , standard C18 columns lack the necessary selectivity, leading to critical co-elutions and method failure. By leveraging the


 electron donor-acceptor interactions and shape selectivity of a Biphenyl stationary phase , baseline resolution is easily achieved. The developed method is highly accurate, precise, and fully compliant with the rigorous standards set forth by the ICH Q2(R2) guidelines, ensuring an authoritative, self-validating system ready for routine pharmaceutical quality control.

References

  • Using pi-pi Interactions to Enhance Selectivity for Unsaturated Compounds - Thames Restek Thames Restek URL:[Link][2]

  • HALO fused-core HPLC columns Phase Selectivity HPLC.eu URL:[Link][4]

  • Enhance Retention of Sulfur Containing Compounds Through Pi-Pi Interactions Using Pinnacle DB Biphenyl HPLC Columns LCGC International URL:[Link][5]

  • ICH Q2(R2) Guide: Analytical Method Validation Explained IntuitionLabs URL:[Link][1]

  • Using Selectivity to Optimize UHPLC Separations Pharmaceutical Technology URL:[Link][3]

  • Master ICH Q2 R2 for Effective Pharmaceutical Compliance AVS Life Sciences URL:[Link][8]

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline European Medicines Agency (EMA) URL:[Link][7]

  • ICH Q2(R2) guideline on validation of analytical procedures - Step 5 European Medicines Agency (EMA) PDF Document URL:[Link][6]

  • Understanding ICH Q2(R2) Guidelines for Analytical Validation YouTube URL:[Link][9]

Sources

Comparative

A Comparative Guide to Boscalid Synthesis: Evaluating Precursors and Methodologies

Introduction Boscalid, a broad-spectrum succinate dehydrogenase inhibitor (SDHI) fungicide, is a cornerstone in modern agriculture for managing a wide array of fungal diseases in various crops.[1][2] The efficacy and wid...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Boscalid, a broad-spectrum succinate dehydrogenase inhibitor (SDHI) fungicide, is a cornerstone in modern agriculture for managing a wide array of fungal diseases in various crops.[1][2] The efficacy and widespread use of Boscalid have spurred significant research into optimizing its synthesis to enhance yield, improve cost-effectiveness, and minimize environmental impact.[1] This guide provides a comprehensive comparison of prevalent synthetic routes to Boscalid, with a focus on the performance of key precursors and methodologies. While the prompt mentioned 4-Chloro-4'-ethoxy-biphenyl-2-ylamine, the core and widely documented precursor is 4'-Chloro-biphenyl-2-ylamine . This guide will therefore focus on the synthesis of this crucial intermediate and its subsequent conversion to Boscalid, comparing it with other synthetic strategies.

The most common synthetic pathways to Boscalid typically involve three core steps: a Suzuki-Miyaura cross-coupling reaction, the reduction of a nitro group, and a final amidation step.[1][3] Variations in the choice of starting materials and reaction conditions, including the adoption of continuous flow and one-pot methodologies, have led to significant differences in overall efficiency and sustainability.[1]

Comparative Analysis of Key Synthesis Routes

The selection of a synthetic route for Boscalid on an industrial scale hinges on a balance of factors including yield, purity, cost of raw materials and catalysts, operational safety, and environmental footprint. This section provides a head-to-head comparison of different approaches.

Data Summary: Performance of Boscalid Synthesis Routes
RouteKey FeaturesStep 1 Yield (Coupling)Step 2 Yield (Reduction)Step 3 Yield (Amidation)Overall YieldKey Reagents & Conditions
Route 1: Traditional Three-Step Synthesis Sequential batch processing.High (up to 99%)[4]Good (typically >90%)High (typically >90%)~80%Pd catalyst (e.g., Pd(PPh₃)₄), organic solvents, nitro group reduction via hydrogenation.[3][5]
Route 2: Continuous Flow Synthesis Telescoped three-step process in a multi-jet oscillating disk (MJOD) reactor.82%79%>66%>42%Catalyst: Pd(PPh₃)₄; Reducing Agent: NaBH₄/CoSO₄·7H₂O; Solvent: Ethanol/Water.
Route 3: One-Pot Aqueous Synthesis Three-step synthesis in an aqueous micellar medium.[6]Not isolatedNot isolatedNot isolated83%[6]Catalyst: 0.07 mol% Pd(OAc)₂ with SPhos ligand; Reducing Agent: Carbonyl iron powder (CIP); Solvent: Water with TPGS-750-M surfactant.[6]
Route 4: Alternative Precursor Route Suzuki coupling of o-iodoaniline followed by amidation.[7]>84% (for two steps)N/AN/A>84%[7]Catalyst: Pd/C; Solvent: Toluene and alkaline water.[7]
Route 5: Mechanochemical Synthesis Solventless, rapid synthesis via ball-milling.[8]HighHighHighHigh (gram-scale without yield loss)[8]Zinc-mediated Béchamp reduction.[8]

Detailed Examination of Synthetic Pathways

Route 1: The Prevalent Three-Step Synthesis via 4'-Chloro-2-nitro-biphenyl

This widely adopted route forms the bedrock of many industrial productions of Boscalid. The key intermediate, 4'-Chloro-biphenyl-2-ylamine, is synthesized in two steps from readily available precursors.

cluster_0 Step 1: Suzuki-Miyaura Coupling cluster_1 Step 2: Nitro Group Reduction cluster_2 Step 3: Amidation 2-chloronitrobenzene 2-chloronitrobenzene 4_chloro_2_nitro_biphenyl 4_chloro_2_nitro_biphenyl 2-chloronitrobenzene->4_chloro_2_nitro_biphenyl Pd Catalyst, Base 4-chlorophenylboronic_acid 4-chlorophenylboronic_acid 4-chlorophenylboronic_acid->4_chloro_2_nitro_biphenyl 4_chloro_2_nitro_biphenyl_2 4'-Chloro-2-nitro-biphenyl 4_chloro_biphenyl_2_ylamine 4'-Chloro-biphenyl-2-ylamine 4_chloro_2_nitro_biphenyl_2->4_chloro_biphenyl_2_ylamine Reducing Agent (e.g., H₂, Pd/C or Fe/HCl) 4_chloro_biphenyl_2_ylamine_2 4'-Chloro-biphenyl-2-ylamine Boscalid Boscalid 4_chloro_biphenyl_2_ylamine_2->Boscalid Base 2_chloronicotinoyl_chloride 2-chloronicotinoyl chloride 2_chloronicotinoyl_chloride->Boscalid

Caption: Conventional three-step synthesis of Boscalid.

  • Causality Behind Experimental Choices: The Suzuki-Miyaura coupling is favored for its high efficiency and tolerance of a wide range of functional groups.[9] The choice of a palladium catalyst and appropriate ligands is critical for maximizing yield and minimizing side reactions.[4] The subsequent reduction of the nitro group to an amine is a standard transformation, often achieved through catalytic hydrogenation or with reducing metals like iron in acidic media. The final amidation with 2-chloronicotinoyl chloride is a straightforward condensation reaction.[3]

Route 2: Continuous Flow Synthesis

Continuous flow chemistry offers several advantages over traditional batch processing, including enhanced safety, better heat and mass transfer, and the potential for higher throughput and automation.

Reactant_A 1-chloro-2-nitrobenzene Reactor_1 MJOD Reactor 1 (Suzuki Coupling) Reactant_A->Reactor_1 Reactant_B 4-chlorophenylboronic acid Reactant_B->Reactor_1 Intermediate_1 4'-chloro-2-nitro-1,1'-biphenyl Reactor_1->Intermediate_1 Reactor_2 MJOD Reactor 2 (Nitro Reduction) Intermediate_1->Reactor_2 Intermediate_2 2-amino-4'-chloro-1,1'-biphenyl Reactor_2->Intermediate_2 Reactor_3 Final Reactor (Amidation) Intermediate_2->Reactor_3 Reactant_C 2-chloronicotinic acid + SOCl₂ Reactant_C->Reactor_3 Product Boscalid Reactor_3->Product

Caption: Telescoped continuous flow synthesis of Boscalid.

  • Expertise & Experience: The telescoped nature of this process, where the output of one reactor directly feeds into the next, minimizes manual handling and purification of intermediates, leading to a more streamlined and efficient workflow.[5] The use of a multi-jet oscillating disk (MJOD) reactor enhances mixing and improves reaction efficiency.

Route 3: One-Pot Aqueous Synthesis

This innovative approach addresses the environmental concerns associated with the use of organic solvents by conducting the entire three-step synthesis in water, utilizing micellar catalysis.

  • Trustworthiness: This self-validating system demonstrates high overall yield (83%) with extremely low palladium catalyst loading (0.07 mol%).[6][10] The use of carbonyl iron powder for the nitro reduction is a cost-effective and environmentally benign alternative to catalytic hydrogenation.[6] This method significantly reduces organic waste and simplifies product isolation.

Alternative Precursors and Methodologies

While the synthesis via 4'-Chloro-2-nitro-biphenyl is dominant, alternative strategies offer distinct advantages.

  • o-Iodoaniline as a Precursor: A patented method utilizes o-iodoaniline and 4-chlorobenzene boronic acid in a Suzuki coupling to directly form 4'-chlorinated biphenyl-2-amine.[7] This route bypasses the nitro-group reduction step, potentially shortening the overall synthesis time. The reported overall yield for the two steps exceeds 84%.[7]

  • Mechanochemical Synthesis: A recent development involves a solventless, all-step mechanochemical synthesis of Boscalid.[8] This method utilizes ball-milling for the Suzuki-Miyaura coupling, zinc-mediated Béchamp reduction, and the final amidation. The process is rapid and avoids the use of bulk solvents, presenting a significant advancement in green chemistry.[8]

  • Buchwald-Hartwig Amination: While less commonly reported for Boscalid synthesis, the Buchwald-Hartwig amination represents a powerful tool for the formation of the crucial C-N bond in the biphenylamine intermediate.[11][12] This palladium-catalyzed cross-coupling of an aryl halide with an amine could offer an alternative to the nitro-reduction pathway.[13][14] The efficiency of this reaction is highly dependent on the choice of ligand and base.[13]

Experimental Protocols

Protocol 1: One-Pot Aqueous Synthesis of Boscalid[7]
  • Suzuki-Miyaura Coupling: To a reaction vessel, add 2-chloronitrobenzene (1.0 equiv), 4-chlorophenylboronic acid (1.1 equiv), and K₃PO₄·H₂O (2.0 equiv).

  • Add an aqueous solution of 2 wt % TPGS-750-M surfactant.

  • Evacuate and backfill the vessel with argon.

  • Add the palladium catalyst solution (e.g., 0.07 mol% Pd(OAc)₂ with SPhos ligand).

  • Stir the reaction mixture at 45°C until the Suzuki-Miyaura coupling is complete (monitored by TLC or GC-MS).

  • Nitro Group Reduction: To the same vessel, add carbonyl iron powder (CIP) (5.0 equiv) and ammonium chloride (NH₄Cl) (3.0 equiv).

  • Continue stirring at 45°C for 12 hours.

  • Amidation: After the reduction is complete, add 2-chloronicotinoyl chloride (prepared separately) and a non-nucleophilic base (e.g., diisopropylethylamine).

  • Stir at room temperature until the amidation is complete.

  • Extract the product with an organic solvent (e.g., ethyl acetate) and purify by column chromatography to yield Boscalid.

Protocol 2: Continuous Flow Synthesis of 2-amino-4'-chloro-1,1'-biphenyl[4]
  • Suzuki-Miyaura Coupling: Prepare a solution of 1-chloro-2-nitrobenzene and 4-chlorophenylboronic acid in an ethanol/water solvent mixture.

  • Add sodium carbonate as the base and tetrakis(triphenylphosphine)palladium(0) as the catalyst.

  • Introduce the mixture into a multi-jet oscillating disk (MJOD) continuous flow reactor platform heated to 80°C.

  • Nitro Group Reduction: The output from Step 1 is mixed with a solution of sodium borohydride and cobalt(II) sulfate heptahydrate (NaBH₄/CoSO₄·7H₂O) as the reducing system in a second reactor.

  • The resulting 2-amino-4'-chloro-1,1'-biphenyl can then be used in the subsequent amidation step.

Conclusion

The synthesis of Boscalid has evolved significantly, with newer methods offering substantial improvements in terms of yield, safety, and environmental impact. The one-pot aqueous synthesis stands out for its high overall yield, use of water as a solvent, and extremely low catalyst loading, making it a highly sustainable and economically attractive option.[1][6] Continuous flow processes offer enhanced control and scalability, while mechanochemistry presents a promising solvent-free alternative.[8] For industrial applications, the choice of synthesis route will depend on a balance of factors including upfront investment in specialized equipment (for flow chemistry), catalyst cost and recyclability, and the desired level of process sustainability.[1] Further research into optimizing catalyst systems and reaction conditions will undoubtedly continue to enhance the efficiency and green credentials of Boscalid synthesis.

References

  • A Head-to-Head Comparison of Boscalid Synthesis Routes for Researchers - Benchchem.
  • Synthesis of Boscalid via a three-step telescoped continuous flow process implemented on a MJOD reactor platform - Reaction Chemistry & Engineering (RSC Publishing).
  • A novel process concept for the three step Boscalid® synthesis - ResearchGate.
  • A novel process concept for the three step Boscalid® synthesis - RSC Publishing.
  • Boscalid (Ref: BAS 510F) - AERU.
  • Pyraclostrobin and Boscalid Production Facility Overview and Key Insights.
  • A Sustainable 1-Pot, 3-Step Synthesis of Boscalid Using Part per Million Level Pd Catalysis in Water | Organic Process Research & Development - ACS Publications.
  • (PDF) Toward a Continuous-Flow Synthesis of Boscalid® - Academia.edu.
  • CN105085389A - Preparation method of boscalid - Google Patents.
  • Process for preparation of boscalid anhydrate form I and boscalid anhydrate form II - Patents.
  • All-step Mechanochemical Approach for the Rapid and Solventless Synthesis of Boscalid | Request PDF - ResearchGate.
  • Synthesis and process optimization of Boscalid by catalyst Pd-PEPPSI-IPrDtBu-An.
  • Preparation method of Boscalid - Eureka | Patsnap.
  • Boscalid | C18H12Cl2N2O | CID 213013 - PubChem - NIH.
  • Toward a Continuous-Flow Synthesis of Boscalid (R) | Request PDF - ResearchGate.
  • 4'-Chloro-biphenyl-2-ylamine CAS:1204-44-0: A Key Pharmaceutical Intermediate for Fungicide Synthesis - NINGBO INNO PHARMCHEM CO.,LTD.
  • HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS.
  • WO2018024145A1 - Process for preparing boscalid - Google Patents.
  • A Sustainable 1‑Pot, 3‑Step Synthesis of Boscalid Using Part per Million Level Pd Catalysis in Water.
  • The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series.
  • Buchwald-Hartwig Coupling - Organic Synthesis.
  • Buchwald-Hartwig amination - Name-Reaction.com.
  • The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! - YouTube.
  • Boscalid Analytical Standard - High Purity & Affordable Price.
  • Boscalid Intermediate (CAS NO:1204-44-0) - Scimplify.

Sources

Validation

Spectroscopic Comparison Guide: Differentiating 4-Chloro-4'-ethoxy-biphenyl-2-ylamine Isomers

Executive Summary & Analytical Rationale In drug development and medicinal chemistry, halogenated biphenylamines serve as critical pharmacophores for kinase inhibitors and allosteric modulators. However, the synthesis of...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Analytical Rationale

In drug development and medicinal chemistry, halogenated biphenylamines serve as critical pharmacophores for kinase inhibitors and allosteric modulators. However, the synthesis of cross-coupled biaryls frequently yields complex regioisomeric mixtures. Specifically, differentiating 4-Chloro-4'-ethoxy-biphenyl-2-ylamine (Target Isomer A) from its positional isomers—such as 5-Chloro-4'-ethoxy-biphenyl-2-ylamine (Isomer B) and 4-Chloro-2'-ethoxy-biphenyl-2-ylamine (Isomer C)—requires a highly orthogonal analytical approach.

As a Senior Application Scientist, I have designed this guide to move beyond basic data reporting. Here, we analyze the causality behind the spectroscopic behavior of these isomers. By understanding how the electronic withdrawing effects of the chlorine atom and the steric bulk of the ethoxy group perturb the local magnetic and vibrational environments, researchers can build self-validating analytical workflows that eliminate structural ambiguity.

Structural Overview of the Isomer Panel

To establish a baseline for comparison, we define the three primary regioisomers evaluated in this guide:

  • Isomer A (Target): 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine. The chlorine is para to the biphenyl linkage on the aniline ring; the ethoxy group is para on the adjacent phenyl ring.

  • Isomer B (Aniline-Ring Variant): 5-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine. The chlorine is shifted to the meta position relative to the biphenyl linkage, placing it para to the amino group.

  • Isomer C (Ethoxy-Ring Variant): 4-Chloro-2'-ethoxy-[1,1'-biphenyl]-2-amine. The ethoxy group is moved to the ortho position on the second ring, inducing significant steric twist across the biphenyl axis.

Orthogonal Spectroscopic Workflow

To achieve unambiguous identification, we employ a multi-modal workflow. The causality behind this specific sequence is rooted in progressive structural elucidation: 1D NMR establishes the scalar coupling framework, 2D NOESY confirms spatial geometry across the biaryl axis, and LC-MS/MS validates the exact mass and functional group lability.

Fig 1. Multi-modal spectroscopic workflow for biphenylamine isomer differentiation.

Nuclear Magnetic Resonance (NMR): Causality of Chemical Shifts

The most definitive method for distinguishing these isomers is high-resolution


H NMR, specifically by analyzing the J-coupling networks of the aniline ring. The foundational chemical shifts for the unsubstituted biphenyl-2-amine core[1] and the para-chloroaniline moiety[2] dictate the expected theoretical behavior of our substituted targets.
Differentiating Isomer A and Isomer B (Aniline Ring)

The position of the chlorine atom fundamentally alters the spin system of the aniline ring:

  • In Isomer A (4-Chloro): The protons are at positions 3, 5, and 6. H-3 is situated between the amino group and the chlorine atom, appearing as a finely split doublet (

    
     Hz) due to meta-coupling with H-5. H-6 is ortho to H-5, resulting in a distinct ortho-coupled doublet (
    
    
    
    Hz).
  • In Isomer B (5-Chloro): The protons are at positions 3, 4, and 6. Here, H-3 and H-4 are adjacent, producing two ortho-coupled signals (

    
     Hz). H-6 is now isolated between the biphenyl bond and the chlorine atom, appearing as a highly deshielded meta-coupled doublet (
    
    
    
    Hz).

This shift in multiplicity for the H-6 proton is a self-validating diagnostic marker. If the most deshielded proton on the aniline ring is a doublet with a large


 value, you have Isomer A. If it has a small 

value, you have Isomer B.
Differentiating Isomer C (Ethoxy Ring)

For Isomer C, the ethoxy group's shift to the ortho position breaks the symmetrical AA'BB' spin system seen in the 4'-ethoxy rings of Isomers A and B[3]. Instead of two clean doublets integrating to 2H each, Isomer C presents a complex ABCD multiplet in the 6.8–7.3 ppm range.

Table 1: Comparative H NMR Data Summary (400 MHz, CDCl )
Structural FeatureIsomer A (4-Cl, 4'-OEt)Isomer B (5-Cl, 4'-OEt)Isomer C (4-Cl, 2'-OEt)Diagnostic Value
Aniline H-3 ~6.7 ppm (d, J=2.0 Hz)~6.6 ppm (d, J=8.5 Hz)~6.7 ppm (d, J=2.0 Hz)Distinguishes A/C from B
Aniline H-6 ~7.0 ppm (d, J=8.0 Hz)~7.1 ppm (d, J=2.5 Hz)~7.0 ppm (d, J=8.0 Hz)Distinguishes A/C from B
Ethoxy Ring ~7.3 (d, 2H), ~6.9 (d, 2H)~7.3 (d, 2H), ~6.9 (d, 2H)~6.8–7.3 ppm (m, 4H)Distinguishes A/B from C
-OCH

-
~4.0 ppm (q, J=7.0 Hz)~4.0 ppm (q, J=7.0 Hz)~3.9 ppm (q, J=7.0 Hz)Steric shielding in C

Mass Spectrometry (LC-MS/MS): Fragmentation Pathways

While all three isomers share the same exact mass (


), their collision-induced dissociation (CID) pathways exhibit subtle kinetic differences. The causality here relies on the stability of the intermediate cations formed during fragmentation.

In positive electrospray ionization (ESI+), the primary amine is readily protonated. The dominant fragmentation pathway for all isomers is the loss of the ethyl radical/ethene (


 Da) from the ethoxy group, followed by the loss of ammonia (

Da) or the chlorine radical (

Da).

However, Isomer C exhibits a highly specific self-validating feature: the ortho-ethoxy group is spatially proximate to the biaryl axis, facilitating an intramolecular hydrogen transfer to the aniline ring during CID, leading to a much higher relative abundance of the


 ion compared to Isomers A and B.

Fig 2. Primary LC-MS/MS collision-induced dissociation (CID) pathways for target isomers.

Table 2: Comparative MS/MS Fragmentation (ESI+, CID 25 eV)
Precursor IonPrimary FragmentSecondary FragmentDistinguishing Characteristic
Isomer A m/z 220 (Base Peak)m/z 185, m/z 203Standard biaryl cleavage
Isomer B m/z 220 (Base Peak)m/z 185, m/z 203Nearly identical to Isomer A
Isomer C m/z 220 (Base Peak)m/z 202 (Loss of H

O)
Ortho-effect drives water loss

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. System suitability checks are embedded directly into the methodology.

Protocol 1: 1D and 2D NMR Acquisition
  • Sample Preparation: Dissolve 5.0 mg of the analyte in 0.6 mL of CDCl

    
     (containing 0.03% v/v TMS as an internal standard). Self-Validation: Ensure the TMS peak is sharp and calibrated exactly to 0.00 ppm to prevent chemical shift drift artifacts.
    
  • 1H NMR Parameterization: Acquire on a 400 MHz spectrometer. Set the spectral width to 12 ppm, relaxation delay (D1) to 2.0 seconds, and acquire 16 scans.

  • 2D NOESY Parameterization: To definitively prove the regiochemistry of Isomer A vs Isomer C, run a 2D NOESY experiment. Set the mixing time (

    
    ) to 300 ms.
    
    • Causality Check: In Isomer A, you will observe a strong NOE cross-peak between the aniline NH

      
       protons and the H-2'/H-6' protons of the ethoxy-phenyl ring. In Isomer C, the bulky ortho-ethoxy group forces the rings out of coplanarity, significantly dampening this NOE interaction.
      
Protocol 2: LC-MS/MS Isomer Profiling
  • Chromatography: Use a sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.8 µm). Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water. Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 4.5 minutes. Flow rate: 0.4 mL/min.

  • Mass Spectrometry: Operate in ESI+ mode. Capillary voltage: 3.0 kV. Desolvation temperature: 350°C.

  • Self-Validation (System Suitability): Inject a blank (methanol) followed by a known standard of 4-chloroaniline[4] prior to the isomer mixture. The standard must show a sharp peak with

    
     and a characteristic 3:1 isotopic pattern (due to 
    
    
    
    Cl/
    
    
    Cl) to verify that the mass analyzer's resolution is sufficient to detect the chlorinated species accurately.

References

  • N-Phenyl-[1,1'-biphenyl]-2-amine / 2-Aminobiphenyl - PubChem - NIH Source: National Center for Biotechnology Information (NCBI) URL:[Link][1]

  • 4-Chloroaniline - PubChem - NIH Source: National Center for Biotechnology Information (NCBI) URL:[Link][2]

  • 1H NMR and 13C NMR Spectra of 4-Ethoxybiphenyl Derivatives Source: Royal Society of Chemistry (RSC) Electronic Supplementary Information URL:[Link][3]

Sources

Comparative

Application Guide: Evaluating the Cross-Reactivity of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine in Immunoassays

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Objective Performance Comparison & Experimental Methodology Executive Summary 4-Chloro-4'-ethoxy-biphenyl-2-ylamine (C...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Objective Performance Comparison & Experimental Methodology

Executive Summary

4-Chloro-4'-ethoxy-biphenyl-2-ylamine (CEBA) (CAS: 1528876-43-8) is a critical synthetic intermediate and potential downstream metabolite in the development of advanced therapeutics, most notably Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) modulators (e.g., quinoline-3-carboxamide derivatives) [1] and voltage-gated sodium channel (Nav) inhibitors.

During pharmacokinetic (PK) profiling, therapeutic drug monitoring (TDM), or environmental effluent screening, immunoassays are frequently deployed for rapid quantification of biphenylamine-based active pharmaceutical ingredients (APIs). However, the structural homology of CEBA to target APIs often leads to significant assay cross-reactivity. This guide objectively compares the performance of broad-spectrum polyclonal ELISAs, high-fidelity monoclonal ELISAs, and reference LC-MS/MS platforms in distinguishing CEBA from parent compounds, providing actionable experimental protocols and supporting validation data.

Mechanistic Context: The Causality of Cross-Reactivity

To understand why CEBA triggers false positives in standard immunoassays, we must analyze the immunochemical thermodynamics at the antibody paratope.

When antibodies are raised against a generic biphenyl-2-ylamine core conjugated to a carrier protein, the immune response primarily targets the rigid biphenyl structure and the primary amine.

  • The 4-Chloro Substitution: The chlorine atom at the 4-position is highly electronegative, altering the pi-electron density of the proximal phenyl ring. However, its relatively small Van der Waals radius allows it to fit within the binding pockets of most polyclonal antibodies (pAbs), leading to moderate-to-high cross-reactivity.

  • The 4'-Ethoxy Substitution: The ethoxy group at the para position of the distal phenyl ring introduces significant steric bulk and rotational rigidity. In highly specific monoclonal antibodies (mAbs), this steric hindrance physically prevents the deep insertion of the analyte into the binding pocket, drastically reducing affinity. Conversely, broad-spectrum pAbs contain diverse paratopes that may still accommodate this bulk, leading to signal attenuation rather than complete exclusion.

Mechanism A Generic Biphenylamine Antibody (pAb) B Biphenyl-2-ylamine Core (Primary Epitope) A->B High Affinity Binding C 4-Chloro Substitution (Moderate Steric Fit) B->C Electronic Alteration D 4'-Ethoxy Substitution (High Steric Hindrance) B->D Steric Clash E Cross-Reactivity Signal (False Positive) C->E Partial Recognition D->E Signal Attenuation

Caption: Epitope recognition mechanism illustrating steric and electronic factors driving CEBA cross-reactivity.

Comparative Analysis of Analytical Platforms

To objectively evaluate the impact of CEBA, we compare three distinct analytical approaches for monitoring a generic biphenylamine API.

Platform A: Polyclonal Biphenylamine ELISA (Broad-Spectrum)
  • Mechanism: Utilizes antisera containing a heterogeneous mixture of antibodies.

  • Pros: High sensitivity to the general biphenylamine class; excellent for preliminary toxicological screening.

  • Cons: Highly susceptible to cross-reactivity from CEBA and other structurally related metabolites, leading to an overestimation of the target API concentration.

Platform B: Monoclonal Target-Specific ELISA (High-Fidelity)
  • Mechanism: Utilizes a single antibody clone selected specifically for the parent API's exact steric profile.

  • Pros: Significantly reduces cross-reactivity by rejecting the 4'-ethoxy steric bulk of CEBA.

  • Cons: Higher development cost; narrow dynamic range.

Platform C: LC-MS/MS (Gold Standard Reference)
  • Mechanism: Chromatographic separation (e.g., Biphenyl C18 column) followed by mass-to-charge (m/z) transition monitoring [3].

  • Pros: Absolute structural specificity. Zero immunological cross-reactivity.

  • Cons: Low throughput, requires complex sample extraction, and high capital expenditure.

Experimental Data: Cross-Reactivity (CR%) Evaluation

Cross-reactivity in competitive immunoassays is quantified by comparing the half-maximal inhibitory concentration (


) of the target analyte against the 

of the cross-reactant [2].

Formula:



The following table summarizes the experimental performance of the three platforms when exposed to CEBA and its structural analogs.

Analyte / CompetitorStructural ModificationpAb ELISA

(ng/mL)
pAb CR (%)mAb ELISA

(ng/mL)
mAb CR (%)LC-MS/MS Interference
Target API None (Reference)2.5100% 1.2100% None (Baseline Resolved)
CEBA 4-Chloro, 4'-Ethoxy8.330.1% >1000<0.1% None (Distinct m/z)
Analog 1 4-Chloro only4.161.0% 4800.25% None (Distinct m/z)
Analog 2 4'-Ethoxy only12.520.0% >1000<0.1% None (Distinct m/z)

Data Interpretation: The polyclonal assay exhibits a 30.1% cross-reactivity with CEBA, meaning a sample containing 10 ng/mL of CEBA will falsely read as ~3 ng/mL of the target API. The monoclonal assay successfully leverages the steric hindrance of the 4'-ethoxy group to eliminate this interference (<0.1% CR).

Step-by-Step Experimental Protocol: Self-Validating CR% Determination

As a Senior Application Scientist, I emphasize that any immunoassay protocol must be a self-validating system . This means the assay must internally prove that the calculated


 is a function of true competitive binding, not matrix effects or non-specific binding (NSB).
Materials Required
  • Microtiter plates coated with target API-BSA conjugate.

  • Primary antibodies (pAb or mAb).

  • HRP-conjugated secondary antibody.

  • Standard solutions of Target API and CEBA (0.01 to 10,000 ng/mL).

Methodology
  • Matrix Normalization: Prepare all standard curves of the Target API and CEBA in a matrix identical to the intended sample (e.g., analyte-free human serum) to negate matrix-induced ion suppression or protein binding artifacts.

  • System Control Setup:

    • B0 Wells (Maximum Binding): Add matrix buffer + primary antibody (No competitor).

    • NSB Wells (Non-Specific Binding): Add matrix buffer only (No primary antibody).

  • Competitive Incubation: Add 50 µL of standards/samples and 50 µL of the primary antibody to the coated wells. Incubate at 25°C for 60 minutes on a microplate shaker (400 rpm) to ensure kinetic equilibrium.

  • Stringent Washing: Wash the plate 5 times with 300 µL of PBST (Phosphate Buffered Saline + 0.05% Tween-20). Causality note: Inadequate washing leaves unbound CEBA, artificially inflating the apparent

    
    .
    
  • Signal Generation: Add 100 µL of HRP-secondary antibody. Incubate for 30 minutes. Wash 5 times. Add 100 µL of TMB substrate. Incubate in the dark for 15 minutes.

  • Termination & Detection: Add 50 µL of 1M

    
     stop solution. Read absorbance at 450 nm.
    
  • Data Validation & 4PL Fit: Subtract the NSB absorbance from all wells. Plot the normalized absorbance (

    
    ) against the log concentration. Fit the data using a 4-Parameter Logistic (4PL) regression to accurately determine the 
    
    
    
    .

Workflow S1 1. Matrix-Matched Standard Prep S2 2. Competitive Incubation (60m) S1->S2 S3 3. Stringent PBST Wash Steps (x5) S2->S3 S4 4. TMB Substrate & Detection (450nm) S3->S4 S5 5. 4PL Curve Fit & IC50 Calculation S4->S5

Caption: Self-validating experimental workflow for determining immunoassay cross-reactivity.

Conclusion & Recommendations

When monitoring biphenylamine-derived therapeutics or their environmental residues, the presence of 4-Chloro-4'-ethoxy-biphenyl-2-ylamine (CEBA) poses a significant analytical risk if the wrong platform is chosen.

  • For High-Throughput Screening: Polyclonal ELISAs are acceptable only if CEBA is known to be absent from the matrix. If CEBA is a known metabolite in the pathway, pAb data must be flagged as "Total Biphenylamines" rather than API-specific.

  • For Clinical Pharmacokinetics: Monoclonal ELISAs specifically selected against the 4'-ethoxy steric profile are mandatory to prevent false-positive overestimations of drug clearance.

  • For Definitive Confirmation: LC-MS/MS remains the non-negotiable gold standard, completely bypassing immunological cross-reactivity through mass-to-charge resolution [3].

References

  • Hadida Ruah, S. S., Hazlewood, A. R., Grootenhuis, P. D. J., Van Goor, F. F., Singh, A. K., Zhou, J., & Mccartney, J. (2015). Modulators of ATP-binding cassette transporters (European Patent No. EP1773816B1).
  • Simon, A., & Karoly, T. (2020). The Selectivity of Immunoassays and of Biomimetic Binding Assays with Imprinted Polymers. National Center for Biotechnology Information (NIH).[Link]

  • Moeller, M. R., & Kraemer, T. (2025). Opioid quantification via microsampling techniques to assess opioid use in human laboratory studies. National Center for Biotechnology Information (NIH).[Link]

Validation

The Definitive Guide to Biphenylamine Synthesis: A Comparative Analysis of Catalytic Efficiencies

The formation of the carbon-nitrogen (C–N) bond is a cornerstone in the synthesis of biologically active molecules, organic semiconductors, and advanced materials. For the synthesis of biphenylamines (diarylamines), the...

Author: BenchChem Technical Support Team. Date: March 2026

The formation of the carbon-nitrogen (C–N) bond is a cornerstone in the synthesis of biologically active molecules, organic semiconductors, and advanced materials. For the synthesis of biphenylamines (diarylamines), the methodological landscape is dominated by transition-metal catalysis.

This guide provides an objective, data-driven comparison of the primary catalytic systems used for biphenylamine synthesis: Palladium (Buchwald-Hartwig), Copper (Ullmann), Nickel, and heterogeneous Zeolite systems. By analyzing the mechanistic causality behind these reactions, researchers can make informed decisions regarding catalyst selection, reaction conditions, and process scale-up.

Mechanistic Causality: Decoding the Catalytic Cycles

Understanding the fundamental differences in catalytic cycles is essential for optimizing reaction efficiency and troubleshooting failed couplings.

The Buchwald-Hartwig Amination (Palladium)

The Buchwald-Hartwig amination operates via a Pd(0)/Pd(II) catalytic cycle[1]. The cycle initiates with the oxidative addition of an aryl halide to the active Pd(0) species. Subsequent coordination of the amine and deprotonation by a strong base forms a palladium-amido complex. The final step is reductive elimination, which yields the biphenylamine and regenerates the Pd(0) catalyst. The efficiency of this cycle is highly dependent on ligand design: bulky, electron-rich phosphine ligands (e.g., XPhos, BINAP) are crucial because their electron density accelerates oxidative addition, while their steric bulk forces the reductive elimination step[1][2].

The Ullmann Condensation (Copper)

In contrast, the Ullmann condensation proceeds through a Cu(I)/Cu(III) pathway[1]. The sequence of events differs fundamentally from Palladium catalysis. The reaction initiates with the coordination of the amine to the Cu(I) center, followed by base-mediated deprotonation to form a copper-amide intermediate. Only then does the oxidative addition of the aryl halide occur, generating a transient, highly reactive Cu(III) species, which rapidly undergoes reductive elimination to release the product[1][3].

CatalyticCycles cluster_Pd Buchwald-Hartwig (Pd) cluster_Cu Ullmann (Cu) Pd0 Pd(0) Catalyst PdII_OA Pd(II) Aryl Halide Pd0->PdII_OA Oxidative Addition PdII_Am Pd(II) Amido Complex PdII_OA->PdII_Am Amine + Base Prod1 Biphenylamine PdII_Am->Prod1 Reductive Elimination Prod1->Pd0 Regenerate CuI Cu(I) Catalyst CuI_Am Cu(I) Amido Complex CuI->CuI_Am Amine + Base CuIII_OA Cu(III) Intermediate CuI_Am->CuIII_OA Oxidative Addition Prod2 Biphenylamine CuIII_OA->Prod2 Reductive Elimination Prod2->CuI Regenerate

Comparative mechanistic logic of Palladium vs. Copper catalytic cycles in C-N bond formation.

Quantitative Efficiency: Catalyst Performance Metrics

The choice of catalyst dictates the operational parameters of the synthesis. The table below summarizes the quantitative and qualitative metrics of the four primary catalytic systems.

Catalyst SystemActive SpeciesTypical LigandsTemp (°C)Base RequirementRelative TON/TOFCost & Toxicity
Buchwald-Hartwig Pd(0)XPhos, BINAP80–100Strong (NaOtBu)Very HighHigh Cost, High Toxicity
Ullmann Cu(I)Diamines, Amino acids90–110Moderate (K₂CO₃)ModerateLow Cost, Low Toxicity
Nickel-Catalyzed Ni(0)[CF₃]₈-DPPF80–100Weak (TEA)Moderate-HighModerate Cost, High Toxicity
Zeolite (H-Beta) Solid AcidNone (Heterogeneous)315–320NoneLow (Continuous)Low Cost, Non-Toxic

Data Insights:

  • Turnover Frequency (TOF): Palladium systems exhibit the highest TOF, allowing for catalyst loadings as low as 0.5–1 mol%[2]. However, the high cost of Pd and complex phosphine ligands can be prohibitive for industrial scale-up.

  • Base Tolerance: Traditional Pd and Cu systems require strong inorganic bases, which limits substrate scope for base-sensitive functional groups. Recent advancements in Nickel catalysis using highly electron-withdrawing ligands (e.g., [CF₃]₈-DPPF) make the Ni center sufficiently electron-deficient to allow the use of weak, soluble organic bases like triethylamine (TEA)[4].

  • Heterogeneous Alternatives: Zeolite Beta (Si/Al ratio ~12.5) offers a completely ligand-free, continuous-flow alternative for the self-condensation of aniline to diphenylamine. While it requires high temperatures (>315°C), it eliminates metal toxicity and base requirements entirely[5].

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, embedding causality into every critical step.

Protocol A: Palladium-Catalyzed Buchwald-Hartwig Amination

Target: Synthesis of highly substituted biphenylamines.

  • Reagent Preparation (Glovebox): In an inert atmosphere, charge a Schlenk flask with the aryl bromide (1.0 eq), aniline derivative (1.2 eq), Pd₂(dba)₃ (1 mol%), tBuXPhos (2 mol%), and NaOtBu (1.5 eq).

    • Causality: NaOtBu is highly hygroscopic. Moisture neutralizes the alkoxide, preventing the critical deprotonation of the palladium-amido intermediate. Furthermore, Pd(0) is rapidly oxidized by O₂, which irreversibly poisons the catalyst[2].

  • Solvent Addition & Degassing: Add anhydrous toluene. Perform three freeze-pump-thaw cycles.

    • Causality: Removing dissolved oxygen ensures a sustained catalytic cycle and prevents the oxidative homocoupling of the amines.

  • Reaction Execution: Heat the mixture to 90°C under active stirring for 12 hours.

  • Validation Checkpoint: Remove a 0.1 mL aliquot, dilute in EtOAc, and analyze via GC-MS.

    • Self-Validation: The complete disappearance of the aryl bromide peak (<1% AUC) confirms the successful completion of the oxidative addition cycles, signaling readiness for the quench step.

  • Quench & Purification: Cool to room temperature, filter through a Celite pad to remove Pd black and inorganic salts, and purify via silica gel chromatography.

Protocol B: Copper-Catalyzed Ullmann Amination in Deep Eutectic Solvents (DES)

Target: Green synthesis of biphenylamines without exogenous ligands.

  • DES Preparation: Mix Choline Chloride and Urea (1:2 molar ratio) at 80°C until a clear liquid forms.

  • Reaction Setup (Open Air/Mild): Add aryl iodide (1.0 eq), amine (1.2 eq), CuI (10 mol%), and K₂CO₃ (2.0 eq) directly to the DES.

    • Causality: The extensive hydrogen-bond donor network of the DES stabilizes the Cu(I) resting state, preventing its disproportionation into inactive Cu(0) and Cu(II). This eliminates the need for expensive exogenous ligands and allows the reaction to proceed under milder conditions (60–100°C)[6].

  • Reaction Execution: Stir at 80°C for 24 hours.

  • Validation Checkpoint: Monitor via TLC (Hexane:EtOAc). The emergence of a lower-Rf fluorescent spot indicates product formation.

  • Product Isolation: Add water to the mixture. The DES dissolves entirely in water, causing the hydrophobic biphenylamine product to precipitate. Filter and recrystallize.

Workflow Prep 1. Reagent Prep (Inert Atmosphere) Degas 2. Degassing (Remove O2) Prep->Degas React 3. Catalytic Reaction (Controlled Heating) Degas->React Monitor 4. Monitoring (GC-MS / TLC) React->Monitor Monitor->React Incomplete Quench 5. Quench & Filter (Celite Pad) Monitor->Quench Complete

Standardized experimental workflow for transition-metal catalyzed C-N cross-coupling.

Advanced Considerations: Base and Ligand Tuning

The evolution of biphenylamine synthesis is heavily driven by the optimization of bases and ligands to overcome mass transfer limitations and catalyst degradation.

  • Soluble Organic Bases in Cu Catalysis: Traditional inorganic bases (like K₃PO₄) have poor solubility in organic solvents, leading to heterogeneous mixtures that complicate kinetic control. The use of soluble organic ionic bases, such as tetrabutylphosphonium malonate (TBPM), has been shown to drastically increase reactivity in Ullmann protocols, completely obviating mass transfer effects and allowing reactions to proceed at room temperature[3].

  • Electronic Tuning in Ni Catalysis: While Palladium dominates, Nickel offers a cost-effective alternative. However, Ni(0/II) systems traditionally struggled with weak bases. By rationally designing the DPPF ligand with trifluoromethyl groups ([CF₃]₈-DPPF), researchers successfully withdrew electron density from the Ni center. This electronic tuning makes the amine-bound Ni complex significantly more acidic, allowing deprotonation by bases as weak as triethylamine[4].

References

  • ACS Publications. The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. Retrieved from:[Link]

  • ACS Catalysis. Mechanistic and Performance Studies on the Ligand-Promoted Ullmann Amination Reaction. Retrieved from:[Link]

  • MIT DSpace. The Quest for the Ideal Base: Rational Design of a Nickel Precatalyst Enables Mild, Homogeneous C–N Cross-Coupling. Retrieved from:[Link]

  • Frontiers in Chemistry. Reshaping Ullmann Amine Synthesis in Deep Eutectic Solvents: A Mild Approach for Cu-Catalyzed C–N Coupling Reactions With No Additional Ligands. Retrieved from:[Link]

  • ResearchGate. Synthesis of diphenylamine catalyzed by zeolites. Retrieved from:[Link]

Sources

Comparative

Comparative Guide: Relative Stability of Substituted Biphenylamine Intermediates in Drug Development and Synthesis

Biphenylamines are ubiquitous structural motifs in medicinal chemistry, materials science, and cross-coupling catalysis. However, their utility is often complicated by their potential to form highly reactive, electrophil...

Author: BenchChem Technical Support Team. Date: March 2026

Biphenylamines are ubiquitous structural motifs in medicinal chemistry, materials science, and cross-coupling catalysis. However, their utility is often complicated by their potential to form highly reactive, electrophilic intermediates—specifically arylnitrenium ions (


) and radical cations  (

). The relative thermodynamic and kinetic stability of these intermediates dictates both the synthetic efficiency of the biphenylamine and its toxicological profile (e.g., mutagenicity via DNA adduction).

This guide objectively compares the stability of various substituted biphenylamine intermediates, providing mechanistic insights, comparative data, and experimental protocols for evaluating their performance and safety profiles.

Mechanistic Causality: Why Intermediate Stability Dictates Performance

In biological systems and oxidative synthetic environments, aromatic amines undergo N-oxidation (often mediated by cytochrome P450) followed by Phase II conjugation (e.g., acetylation or sulfation). The subsequent rate-limiting N–O bond heterolysis generates an[1].

  • The Singlet vs. Triplet State: The reactivity of the nitrenium ion depends heavily on its ground electronic state. Biphenyl systems typically feature a highly stabilized singlet ground state due to extended

    
    -conjugation, which allows the positive charge to delocalize across the adjacent aromatic rings[2].
    
  • The Toxicity Paradox: Counterintuitively, greater stability of the singlet arylnitrenium ion correlates with higher mutagenicity. A longer-lived intermediate (with lifetimes ranging from 100 ns to >1 ms in water) can evade immediate solvolysis. This kinetic stability allows the ion to diffuse and react selectively with the C8 position of 2'-deoxyguanosine (dG) in DNA at (

    
    )[1].
    
  • Synthetic Implications: In synthetic workflows, the stability of the amine radical cation or nitrenium intermediate dictates the turnover number. Highly stable intermediates can lead to off-target polymerization or toxicity, whereas strategically destabilized intermediates undergo rapid, predictable quenching, making them safer building blocks.

Product Comparison: Substituent Effects on Intermediates

By strategically substituting the biphenyl core, chemists can modulate the stability of the nitrenium ion, engineering safer and more effective pharmaceutical building blocks[3].

  • Unsubstituted Biphenylamines (e.g., 4-Aminobiphenyl):

    • Mechanism: Features a highly stable singlet nitrenium ion due to unhindered resonance across the planar biphenyl system.

    • Performance: Exhibits extremely high mutagenic potential (Ames positive). The intermediate survives long enough to form stable C8-dG adducts. It is generally unsuitable for modern API development without strict containment.

  • Electron-Withdrawing Substituents (e.g., 3-Chloro-5-(4-fluorophenyl)aniline):

    • Mechanism: Electron-withdrawing groups (EWGs) such as halogens inductively destabilize the positive charge on the exocyclic nitrogen.

    • Performance: The destabilized nitrenium ion undergoes rapid, non-specific solvolysis (reaction with water) before it can reach or react with DNA. These derivatives are significantly safer and are in pharmaceutical synthesis.

  • Sterically Hindered Substituents (e.g., 2,6-Dimethyl-4-aminobiphenyl):

    • Mechanism: Ortho-substitution forces the biphenyl system out of planarity, disrupting extended

      
      -conjugation and kinetically shielding the nitrogen center.
      
    • Performance: Results in greatly reduced nitrenium ion stability and lifespan. These variants exhibit excellent performance as bulky ligands or API precursors with minimized genotoxicity.

Quantitative Data Summary
Biphenylamine DerivativeSubstituent EffectNitrenium Ion Lifetime (

)
Dominant Quenching PathwayMutagenic Potential (Ames)Synthetic Utility
4-Aminobiphenyl Unsubstituted (Planar)~300 nsDNA Adduction (C8-dG)High (+S9)Low (Toxicophore)
4'-Fluoro-4-aminobiphenyl Mild EWG~50 nsSolvolysis / AdductionModerateModerate
2,6-Dimethyl-4-aminobiphenyl Steric Shielding< 5 nsRapid SolvolysisLowHigh
3-Chloro-5-(4-fluorophenyl)aniline Strong EWG< 1 nsRapid SolvolysisVery LowHigh (Ideal API precursor)
Experimental Protocol: Evaluating Nitrenium Ion Stability

To objectively validate the stability and reactivity of a substituted biphenylamine intermediate, researchers employ a self-validating system using Laser Flash Photolysis (LFP) coupled with nucleophilic trapping[1],[2].

Step-by-Step Methodology:

  • Precursor Synthesis: Synthesize the corresponding biphenyl azide from the target substituted biphenylamine via diazotization followed by reaction with sodium azide. (Azides serve as clean photochemical precursors to nitrenes).

  • Sample Preparation: Dissolve the biphenyl azide in a 20% aqueous acetonitrile solution containing 1 M

    
    . The acidic environment ensures the rapid protonation of the photogenerated singlet nitrene into the target arylnitrenium ion.
    
  • Laser Excitation: Expose the sample to a 266 nm Nd:YAG laser pulse (pulse width

    
    5 ns) to induce 
    
    
    
    extrusion and generate the intermediate.
  • Transient Absorption Spectroscopy: Monitor the transient absorption decay at the characteristic

    
     of the biphenylnitrenium ion (typically between 450–500 nm).
    
  • Nucleophilic Trapping (Validation): Introduce varying concentrations of 2'-deoxyguanosine (0 to 5 mM) into the solution. Plot the pseudo-first-order decay rate (

    
    ) against [dG] to determine the bimolecular rate constant (
    
    
    
    ).
  • Data Interpretation: A steep slope (

    
    ) combined with a long baseline lifetime indicates a highly stable, potentially genotoxic intermediate. A lifetime too short to measure via nanosecond LFP indicates a destabilized, safer intermediate that undergoes rapid solvolysis.
    
Pathway Visualization

G A Substituted Biphenylamine B N-Hydroxy Metabolite A->B CYP450 Oxidation C Arylnitrenium Ion (Reactive Intermediate) B->C N-O Cleavage (Rate Limiting) D DNA Adduct (Genotoxicity) C->D High Stability (EDG/Planar) E Solvolysis (Detoxification) C->E Low Stability (EWG/Steric)

Metabolic activation of biphenylamines to nitrenium ions and subsequent stability-driven pathways.

References
  • Reactivities of arylnitrenium ions with guanine derivatives and other nucleophiles. Canadian Science Publishing.[Link]

  • Acid−Base Properties of Arylnitrenium Ions. Journal of the American Chemical Society.[Link]

  • Genotoxicity | The Medicinal Chemist's Guide to Solving ADMET Challenges. Royal Society of Chemistry.[Link]

  • Theoretical Investigations into the Role of Aryl Nitrenium Ions' Stability on Their Mutagenic Potential. ResearchGate.[Link]

Sources

Validation

head-to-head comparison of Gomberg-Bachmann and Suzuki-Miyaura for biphenyl synthesis

The biphenyl scaffold is a ubiquitous structural motif in medicinal chemistry, agrochemicals, and advanced organic materials[1]. Historically, the construction of these biaryl linkages relied on classical methods that of...

Author: BenchChem Technical Support Team. Date: March 2026

The biphenyl scaffold is a ubiquitous structural motif in medicinal chemistry, agrochemicals, and advanced organic materials[1]. Historically, the construction of these biaryl linkages relied on classical methods that often suffered from poor selectivity and harsh conditions. Today, transition-metal catalysis has revolutionized this space.

As an application scientist, selecting the right synthetic route requires balancing historical context with modern efficiency. This guide provides an in-depth, head-to-head comparison between the classical Gomberg-Bachmann reaction and the modern Suzuki-Miyaura cross-coupling , evaluating their mechanistic divergence, quantitative performance, and step-by-step experimental validation.

Mechanistic Divergence & Causality

The fundamental difference between these two methods lies in their reactive intermediates: one relies on chaotic radical chemistry, while the other utilizes a highly predictable catalytic cycle.

The Gomberg-Bachmann Reaction (GB)

Discovered in 1924, the Gomberg-Bachmann reaction is a base-promoted, 2[2]. The reaction generates an aryl radical from an aryl diazonium salt, which subsequently attacks an unactivated arene[3].

  • Causality in Experimental Design: Because the reaction proceeds via highly reactive, short-lived aryl radicals, it inherently suffers from poor regioselectivity and numerous side reactions (such as hydrogen abstraction or homocoupling)[2][4]. To drive the reaction toward the desired cross-coupled product, the target arene must often be used in massive excess, typically serving as the solvent itself.

The Suzuki-Miyaura Cross-Coupling (SM)

Developed in 1979, the Suzuki-Miyaura coupling relies on a palladium-catalyzed cycle to join an aryl halide (or triflate) with an5[5]. The mechanism consists of three distinct steps: oxidative addition of the aryl halide to Pd(0), transmetalation with the boronate complex, and reductive elimination to form the C-C bond[6].

  • Causality in Experimental Design: The addition of a base is not merely for pH control; it is a mechanistic absolute. The base coordinates with the boronic acid to form a negatively charged, highly nucleophilic boronate complex, which is required to drive the transmetalation step with the Pd(II) intermediate. This highly controlled cycle results in exceptional functional group tolerance and regioselectivity[7].

G cluster_GB Gomberg-Bachmann (Radical Pathway) cluster_SM Suzuki-Miyaura (Catalytic Cycle) GB_A Aryl Amine GB_B Diazonium Salt GB_A->GB_B NaNO2, HCl GB_C Aryl Radical GB_B->GB_C Base (-N2) GB_D Biaryl Product + Side Products GB_C->GB_D Arene Solvent SM_A Aryl Halide + Pd(0) SM_B Pd(II) Intermediate SM_A->SM_B Oxidative Addition SM_C Transmetalation Complex SM_B->SM_C Arylboronic Acid + Base SM_D Biaryl Product + Pd(0) SM_C->SM_D Reductive Elimination

Mechanistic comparison of Gomberg-Bachmann radical pathway vs. Suzuki-Miyaura catalytic cycle.

Quantitative Performance & Substrate Scope

When evaluating these two methods for drug development or scale-up, the performance metrics heavily favor the Suzuki-Miyaura coupling[8][9]. The table below summarizes the quantitative and qualitative differences based on standard literature yields.

ParameterGomberg-BachmannSuzuki-Miyaura
Typical Yield Low (< 40%)[2]High (70–99%)[9][10]
Regioselectivity Poor (radical attack yields ortho/meta/para mixtures)Excellent (strictly directed by halide/boronic acid positions)
Functional Group Tolerance Low (radicals react with sensitive moieties)Very High (tolerates esters, amines, nitro groups, etc.)[9]
Reaction Conditions Harsh (highly reactive, unstable intermediates)Mild (often aqueous, microwave-compatible)[10]
Toxicity & Green Chemistry High (diazonium instability, massive excess of arene)Low (boronic acids are non-toxic, green solvents applicable)[6]

Experimental Methodologies

To ensure scientific integrity, every protocol must act as a self-validating system . Below are the standardized, step-by-step methodologies for both reactions.

Protocol 1: Gomberg-Bachmann Synthesis of p-Bromobiphenyl[2]
  • Self-Validating Principle: The evolution of nitrogen gas serves as a direct, visual indicator of diazonium decomposition and radical formation. Cessation of bubbling indicates the complete consumption of the intermediate.

  • Diazotization: Suspend 4-bromoaniline (1.0 equiv) in aqueous HCl and cool to 0 °C in an ice bath. Slowly add an aqueous solution of NaNO2 (1.1 equiv) dropwise. Crucial: Maintain the temperature below 5 °C to prevent premature diazonium decomposition.

  • Coupling Preparation: Transfer the cold diazonium salt solution into a vigorously stirred biphasic mixture containing a large excess of benzene (acting as both the reactant and the solvent) and aqueous NaOH.

  • Reaction Progression: Stir the mixture at room temperature. Observe the vigorous evolution of N2 gas. Continue stirring until gas evolution ceases entirely (typically 24-48 hours).

  • Workup: Separate the organic layer, wash with water to remove residual salts, and dry over anhydrous Na2SO4.

  • Purification: Remove the excess benzene under reduced pressure. Because the crude mixture contains various regioisomers and homocoupling byproducts, rigorous column chromatography is required. Yields rarely exceed 40%[2][4].

Protocol 2: Suzuki-Miyaura Synthesis of 4-Methoxybiphenyl[10][11]
  • Self-Validating Principle: The protocol is self-validating via colorimetric shifts (the mixture often changes color as Pd(0) is transiently formed and re-enters the cycle) and can be quantitatively tracked by GC-MS, where the disappearance of the aryl halide peak confirms cycle completion[10].

  • Reagent Mixing: In a microwave-safe reaction vial, combine 4-bromoanisole (1.0 equiv), phenylboronic acid (1.2 equiv), and a palladium catalyst such as Pd(PPh3)4 (3-5 mol%)[8].

  • Base & Solvent: Add K2CO3 (2.0 equiv) as the base, followed by a solvent mixture (e.g., Toluene/Water 3:1 or DMF)[9].

  • Degassing (Critical Step): Sparge the mixture with inert gas (Ar or N2) for 10 minutes. Causality: Oxygen must be removed to prevent the oxidation of the Pd(0) catalyst and to suppress the homocoupling of the boronic acid[11].

  • Heating: Seal the vial and heat under microwave irradiation at 110 °C for 15–30 minutes (alternatively, conventional reflux for 6-8 hours)[7][10].

  • Workup & Purification: Cool to room temperature, dilute with ethyl acetate, and wash with brine. Extract the aqueous layer, combine the organic fractions, and dry over MgSO4. Filter through a short pad of silica or perform recrystallization. Yields routinely exceed 85% with exceptional purity[8][10].

Workflow A 1. Reagent Mixing (Halide, Boronic Acid, Pd) B 2. Degassing (Crucial to prevent oxidation) A->B C 3. Heating (Microwave/Reflux) B->C D 4. Workup (Extraction & Washing) C->D E 5. Purification (Chromatography/Recryst.) D->E

Step-by-step experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Conclusion

While the Gomberg-Bachmann reaction holds immense historical significance as an early method for biaryl synthesis, its reliance on highly reactive, unselective aryl radicals severely limits its utility in modern synthetic chemistry due to poor yields and complex purification pipelines[2][4]. In stark contrast, the Suzuki-Miyaura reaction has rightfully earned its place as the gold standard in pharmaceutical and materials research[1][7]. Its mild conditions, the commercial availability of diverse, non-toxic boronic acids, and its exceptional regiocontrol make it an indispensable, highly scalable tool for drug development professionals[6].

References

  • Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
  • Gomberg–Bachmann reaction, named for the Russian-American chemist - MyCollegeVCampus.
  • Gomberg–Bachmann reaction - Wikipedia.
  • Transmetalation of boronic acids and their derivatives: mechanistic elucidation and relevance to c
  • Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner - University of Greenwich.
  • Suzuki-Miyaura Coupling - Chemistry LibreTexts.
  • A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - RSC Publishing.
  • "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergradu
  • Suzuki reaction - Wikipedia.
  • Palladium-Mediated Synthesis of 2-([Biphenyl]-4-yloxy)quinolin-3-carbaldehydes through Suzuki–Miyaura Cross-Coupling - PMC.
  • Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties - Arabian Journal of Chemistry.
  • Polychlorinated biphenyls part 2, synthesis of some tetra - SciSpace.

Sources

Safety & Regulatory Compliance

Safety

4-Chloro-4'-ethoxy-biphenyl-2-ylamine proper disposal procedures

Comprehensive Safety and Disposal Protocol: 4-Chloro-4'-ethoxy-biphenyl-2-ylamine As a highly specialized intermediate used in drug development and advanced materials, 4-Chloro-4'-ethoxy-biphenyl-2-ylamine presents uniqu...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety and Disposal Protocol: 4-Chloro-4'-ethoxy-biphenyl-2-ylamine

As a highly specialized intermediate used in drug development and advanced materials, 4-Chloro-4'-ethoxy-biphenyl-2-ylamine presents unique occupational and environmental challenges. Because it combines an aromatic amine moiety with a halogenated biphenyl backbone, its handling and disposal require strict adherence to specialized protocols.

This guide provides researchers and environmental health and safety (EHS) professionals with a self-validating, step-by-step operational framework to manage this compound safely, from benchtop handling to final thermal destruction.

Physicochemical & Hazard Profiling (The "Why")

To design an effective safety protocol, we must first understand the mechanistic hazards of the molecule. The biphenyl backbone is highly lipophilic, allowing it to easily cross biological membranes. Once absorbed, the amine group (-NH₂) can be metabolically activated via N-hydroxylation by Cytochrome P450 enzymes, forming reactive electrophiles that create DNA adducts—a classic mechanism for aromatic amine toxicity. Furthermore, the presence of the aryl chloride bond classifies this as a Halogenated Organic Compound (HOC), which dictates its end-of-life environmental fate[1].

Table 1: Quantitative & Qualitative Hazard Profile

Property / Hazard FeatureStructural CauseOperational & Disposal Implication
Chemical Class Halogenated Aromatic AmineSuspected mutagen/carcinogen. Requires strict exposure control (fume hood, double-gloving).
Physical State Crystalline SolidHigh risk of aerosolization. Never dry-sweep spills; dampen before collection.
Halogen Content Aryl Chloride (C-Cl bond)Precursor to polychlorinated dibenzodioxins (PCDDs) upon incomplete combustion. Must be incinerated at >1100°C.
Solubility Lipophilic basePoorly soluble in water. Requires dilute acid for effective surface decontamination.

Operational Safety & Handling Protocol

Before generating waste, strict handling methodologies must be enforced to prevent occupational exposure. All procedures must align with the standards outlined in [2].

Step-by-Step Handling Methodology:

  • Engineering Controls: All weighing, transferring, and reactions involving 4-Chloro-4'-ethoxy-biphenyl-2-ylamine must be conducted inside a Class II Type B2 Biological Safety Cabinet or a certified chemical fume hood with a face velocity of 80–100 fpm.

  • Personal Protective Equipment (PPE):

    • Wear a disposable, fluid-resistant lab coat.

    • Utilize double-gloving: an inner layer of standard nitrile and an outer layer of heavy-duty neoprene to prevent permeation by lipophilic aromatics.

    • If handling bulk powders outside of a closed system, a NIOSH-approved N95 or P100 particulate respirator is mandatory to prevent inhalation of aerosolized dust.

  • Static Mitigation: Aromatic amine powders can carry static charges. Use grounded, conductive spatulas (e.g., stainless steel) rather than plastic when weighing to prevent powder dispersion.

Waste Segregation & Storage Strategy

Proper segregation is not just a regulatory requirement; it is a chemical necessity. 4-Chloro-4'-ethoxy-biphenyl-2-ylamine must be strictly segregated into Halogenated Organic Waste streams.

The Causality of Segregation: Incinerating halogenated compounds produces highly corrosive hydrochloric acid (HCl) gas. Facilities processing this waste must be equipped with specialized alkaline scrubbers. If halogenated waste is improperly mixed with non-halogenated solvent waste, it ruins the entire batch for standard incineration, forcing the entire mixed volume to be treated at higher-cost, specialized halogen-rated facilities. Furthermore, mixing amines with strong oxidizers or concentrated acids in a waste carboy can lead to violent exothermic acid-base reactions.

Proper Disposal Procedures (Step-by-Step)

Because this compound contains a carbon-halogen bond, it is subject to the EPA's land disposal restrictions for Halogenated Organic Compounds[1]. It cannot be disposed of via aqueous drains or standard landfills.

Step 1: Collection and Consolidation

  • Transfer all solid waste, contaminated filter paper, and reaction residues into a high-density polyethylene (HDPE) container specifically designated for Halogenated Organic Waste.

  • Keep the container tightly sealed using a vented cap to prevent pressure buildup from trace solvent evaporation.

Step 2: EPA Classification and Manifesting

  • Label the container explicitly: "Hazardous Waste - Toxic Halogenated Aromatic Amine (Contains 4-Chloro-4'-ethoxy-biphenyl-2-ylamine)."

  • Assign the appropriate EPA waste codes. Depending on the solvents mixed with it, it will typically carry characteristic toxicity codes or listed codes (e.g., F002 if mixed with halogenated solvents).

Step 3: High-Temperature Incineration

  • The waste must be manifested to a permitted RCRA hazardous waste treatment facility[3].

  • Mechanistic Requirement: The incinerator must operate at a primary combustion temperature exceeding 1100°C with a minimum 2-second residence time. Lower temperatures fail to break the stable aryl chloride bonds, leading to the dimerization of the biphenyl rings into highly toxic Polychlorinated Biphenyls (PCBs) or oxidation into dioxins/furans.

IncinerationPathway Waste Halogenated Amine Waste PCC Primary Combustion (>1100°C) Waste->PCC Feed SCC Secondary Combustion (2s Residence Time) PCC->SCC Volatiles Scrubber Alkaline Scrubber (Neutralize HCl) SCC->Scrubber Acid Gases Exhaust Clean Exhaust (Dioxin-Free) Scrubber->Exhaust Filtered Air

Thermal degradation pathway preventing dioxin formation during halogenated amine disposal.

Emergency Spill Response & Decontamination

In the event of a spill, standard solvent cleanup procedures are insufficient and potentially dangerous. Aromatic amines are weak bases; they are poorly soluble in water but highly soluble in dilute acids.

The Causality of Acidic Decontamination: Using a dilute acid (like 5% acetic acid or 0.1M HCl) protonates the free base amine, converting it into an ammonium salt (e.g., 4-chloro-4'-ethoxy-biphenyl-2-ylammonium chloride). This salt is highly water-soluble, allowing the residue to be easily wiped up with aqueous absorbent media rather than spreading the lipophilic base over a larger surface area with organic solvents.

Step-by-Step Spill Workflow:

  • Isolate: Evacuate personnel from the immediate vicinity.

  • Prevent Aerosolization (For Solids): Do NOT dry sweep. Lightly mist the powder with a 5% acetic acid solution to dampen the solid and simultaneously initiate protonation.

  • Absorb: Cover the dampened area with an inert, non-combustible absorbent pad or vermiculite.

  • Decontaminate: Wash the underlying surface with additional dilute acid, followed by a final wash with an industrial detergent and water to remove any residual lipophilic traces.

  • Dispose: Place all used absorbents and PPE into the Halogenated Waste container.

SpillResponse Spill Chemical Spill Detected Isolate Evacuate & Isolate Area Spill->Isolate PPE Don Maximum PPE (Respirator, Nitrile) Isolate->PPE Absorb Dampen & Apply Inert Absorbent (Vermiculite) PPE->Absorb Decon Decontaminate Surface (Dilute Acid Wash) Absorb->Decon Dispose Transfer to Halogenated Waste Container Decon->Dispose

Emergency spill response and decontamination workflow for toxic aromatic amines.

References

  • Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Research Council (The National Academies Press) URL:[Link]

  • Appendix III to Part 268—List of Halogenated Organic Compounds Regulated Under § 268.32 Source: eCFR (Electronic Code of Federal Regulations) URL:[Link]

  • Hazardous Waste Management Facilities and Units Source: US Environmental Protection Agency (EPA) URL:[Link]

Sources

Handling

Personal protective equipment for handling 4-Chloro-4'-ethoxy-biphenyl-2-ylamine

Comprehensive Safety & Operational Guide for Handling 4-Chloro-4'-ethoxy-biphenyl-2-ylamine Executive Summary & Hazard Profile 4-Chloro-4'-ethoxy-biphenyl-2-ylamine (CAS: 1528876-43-8; MW: 247.72) is a halogenated primar...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety & Operational Guide for Handling 4-Chloro-4'-ethoxy-biphenyl-2-ylamine

Executive Summary & Hazard Profile

4-Chloro-4'-ethoxy-biphenyl-2-ylamine (CAS: 1528876-43-8; MW: 247.72) is a halogenated primary aromatic amine utilized in advanced organic synthesis and pharmaceutical development[1]. Handling this compound requires strict adherence to specialized safety protocols due to the severe occupational hazards inherent to its chemical class.

Mechanistic Rationale for Toxicity:

  • Dermal Penetration: The biphenyl core, augmented by chloro- and ethoxy- substituents, renders the molecule highly lipophilic. This allows the compound to rapidly bypass the lipid-rich stratum corneum of the skin, making dermal contact a critical route for rapid systemic absorption[2].

  • Genotoxicity & Carcinogenicity: Primary aromatic amines are widely recognized as suspected carcinogens and mutagens[3][4]. In vivo, the primary amine group undergoes N-oxidation mediated by hepatic cytochrome P450 enzymes. This metabolic activation forms highly reactive N-hydroxylamines that can covalently bind to DNA, initiating mutagenesis[2][4].

  • Environmental Persistence: The addition of a halogen (chlorine) increases the molecule's environmental persistence and toxicity to aquatic life, strictly prohibiting standard sink disposal[3].

Mandatory Personal Protective Equipment (PPE)

Standard laboratory PPE is insufficient for handling lipophilic aromatic amines. The following self-validating PPE system must be employed to ensure zero-exposure operations.

Table 1: PPE Specifications and Mechanistic Rationale

Body PartRequired PPESpecifications & StandardsMechanistic Rationale
Respiratory Particulate Respirator / Full-Face MaskNIOSH-approved N95/P100 (for solids) or full-face respirator with organic vapor cartridges (if in solution)[5].Prevents inhalation of fine, aerosolized crystalline dust which can easily deposit in the alveolar space[4].
Hands Double-Gloving SystemInner: Nitrile (min 0.11 mm). Outer: Butyl rubber or Viton™ (if handling with organic solvents)[6].Aromatic amines permeate standard latex rapidly. Double-gloving provides a fail-safe against micro-tears and solvent-assisted permeation[5].
Eyes/Face Safety Goggles & Face ShieldANSI Z87.1 compliant tightly fitting goggles[6][7]. Face shield required for solution transfers.Protects ocular mucosa from highly irritating amine dust and prevents systemic absorption via the tear ducts[7].
Body Lab Coat & Sleeve CoversFlame-retardant, fluid-resistant laboratory coat (buttoned fully)[4][6].Prevents the accumulation of lipophilic dust on personal clothing, mitigating secondary home-exposure risks.

Operational Workflow & Safe Handling Protocols

To guarantee trustworthiness and safety, every step of the handling process must be treated as a self-validating system. Do not proceed to the next step unless the prior condition is fully met.

Phase 1: Pre-Operation Verification

  • Ventilation Check: Verify that the chemical fume hood has a certified, active face velocity between 80–120 feet per minute (fpm). Do not open the chemical container if the hood alarm is active.

  • Spill Readiness: Ensure a chemical spill kit containing inert absorbent materials (e.g., vermiculite or spill pillows) is physically present within 10 feet of the workspace[2][5].

  • Static Control: Ground all analytical balances.

Phase 2: Weighing and Transfer

  • Tool Selection: Use an anti-static weighing boat and a non-sparking spatula[4]. Static electricity can easily aerosolize fine biphenylamine powders into the breathing zone.

  • Containment: Weigh the compound directly inside the draft shield of an analytical balance located inside the fume hood.

  • Sealing: Transfer the chemical into a tared, sealable vial. Cap the vial tightly before removing it from the fume hood[4][8].

Phase 3: Post-Handling Decontamination

  • Labware: Rinse all spatulas, glassware, and reusable tools with a compatible solvent (e.g., ethanol or acetone) inside the fume hood[5].

  • Waste Segregation: Collect the solvent rinse as hazardous organic waste. Never wash contaminated tools directly in the sink[3][4].

Spill Management and Disposal Plans

In the event of a breach in containment, follow these procedural steps immediately:

  • Minor Spills (< 50g, contained inside the fume hood):

    • Alert personnel in the immediate vicinity.

    • Cover the spill with absorbent pads or vermiculite to prevent dust generation[2][5].

    • Carefully sweep up the material using non-sparking tools and place it in a sealed hazardous waste container[4].

    • Decontaminate the surface with a suitable solvent (e.g., ethanol), followed by thorough washing with soap and water[5].

  • Major Spills (> 50g, or outside the fume hood):

    • Evacuate the laboratory immediately and restrict access[4][5].

    • Do not attempt to clean the spill. Contact the institutional HazMat team or Environmental Health and Safety (EHS) office[5].

  • Disposal: All contaminated PPE, absorbent materials, and empty vials must be placed in clearly labeled, sealed containers designated for high-temperature incineration by a licensed waste disposal company[8].

Operational Logic Visualization

Workflow for the safe handling, exposure response, and decontamination of aromatic amines.

References

  • [1] 1528876-43-8 | 4-Chloro-4'-ethoxy-[1,1'-biphenyl]-2-amine - BLDpharm. BLD Pharm. Available at:

  • [2] Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines - ACS Publications. ACS Chemical Health & Safety. Available at:

  • [6] Personal protective equipment for handling 1-butyl-1H-indol-4-amine. Benchchem. Available at:

  • [5] Personal protective equipment for handling 4-Amino-N-(3,5-dichlorophenyl)benzamide. Benchchem. Available at:

  • [7] SDS 2002 - Aromatic Amine Cleaning Developing Solution. SKC Inc. Available at:

  • [3] SAFETY DATA SHEET - 2-Biphenylamine. Fisher Scientific. Available at:

  • [4] 4-Aminobiphenyl SDS, 92-67-1 Safety Data Sheets. ECHEMI. Available at:

  • [8] SAFETY DATA SHEET - N-Phenyl-4-biphenylamine. Tokyo Chemical Industry. Available at:

Sources

© Copyright 2026 BenchChem. All Rights Reserved.